Fmoc-Cys(trt)-Cys(trt)-OH

Core Science & Biosynthesis

An In-Depth Technical Guide to Fmoc-Cys(trt)-Cys(trt)-OH: Properties, Application, and Strategic Considerations in Peptide Synthesis

This document provides a comprehensive technical guide on the chemical properties and strategic application of Fmoc-Cys(trt)-Cys(trt)-OH, a specialized dipeptide building block for Solid-Phase Peptide Synthesis (SPPS). Tailored for researchers, chemists, and professionals in drug development, this guide delves into the core principles of its use, emphasizing procedural rationale, risk mitigation, and best practices for achieving high-purity, structurally defined peptides.

Introduction and Strategic Value

Fmoc-Cys(trt)-Cys(trt)-OH is a pivotal reagent designed for the efficient introduction of a contiguous or proximal di-cysteine motif into a peptide sequence. The primary utility of this building block lies in its application for synthesizing peptides destined for intramolecular disulfide bridging, a common structural feature in bioactive peptides and proteins that confers conformational stability and enhances biological activity.[1][2][3]

The strategic decision to employ a pre-formed dipeptide, rather than performing sequential single-residue couplings of Fmoc-Cys(trt)-OH, is typically driven by several factors:

• Mitigation of Difficult Couplings: Sequences containing adjacent cysteine residues can present synthetic challenges. Using a dipeptide can bypass a potentially inefficient coupling step.

• Reduced Cycle Time: A single dipeptide coupling replaces two individual amino acid coupling cycles, marginally accelerating the overall synthesis.

• Preservation of Chiral Integrity: While cysteine residues are inherently susceptible to racemization during activation, the use of a pre-synthesized dipeptide ensures the integrity of the initial Cys-Cys peptide bond. However, the C-terminal cysteine of the dipeptide remains vulnerable during its own activation and coupling to the resin-bound peptide.

The core of this reagent's functionality relies on two key chemical features: the N-terminal Fmoc (9-fluorenylmethoxycarbonyl) group, which is base-labile, and the thiol-protecting Trt (trityl) group, which is acid-labile. This orthogonality is fundamental to the Fmoc/tBu synthesis strategy, allowing for iterative peptide chain elongation without premature deprotection of the cysteine side chains.[4]

Core Physicochemical Properties

Accurate physicochemical data is essential for precise stoichiometric calculations and for establishing appropriate handling and storage protocols.

Properties of Fmoc-Cys(trt)-Cys(trt)-OH

Direct experimental data for this specific dipeptide is limited, as it is a less common, specialized reagent. The core data, derived from chemical databases, is summarized below.

Parameter	Value	Reference
Chemical Formula	C₅₉H₅₀N₂O₅S₂	[5]
Molecular Weight	931.18 g/mol	[5]
CAS Number	2244048-21-1	[5]
Appearance	Assumed to be a white to off-white solid	N/A

Properties of the Constituent Monomer: Fmoc-Cys(trt)-OH

The properties of the widely used monomer, Fmoc-Cys(trt)-OH, serve as an excellent proxy for the expected behavior of the dipeptide, particularly concerning solubility and stability.

Parameter	Value	References
Molecular Weight	585.71 g/mol	[6][7][8][9]
Appearance	White to off-white crystalline solid/powder	[10]
Melting Point	170-173 °C	[6][11][12]
Solubility	Soluble in DMF (30 mg/mL), DMSO (30 mg/mL), DCM, Chloroform, Acetone. Insoluble in water.	[6][8][10]
Storage	Recommended at 2-8°C or -20°C. Protect from moisture.	[8][9][11][13]
Optical Activity	[α]20/D +16.0±2°, c = 1% in THF	[6][11]

Application in Solid-Phase Peptide Synthesis (SPPS)

The successful incorporation of Fmoc-Cys(trt)-Cys(trt)-OH into a peptide sequence requires meticulous attention to the coupling protocol to prevent side reactions, most notably racemization.

Reagent Preparation and Storage

For use in SPPS, the dipeptide should be dissolved in a high-purity, peptide-synthesis-grade solvent, typically N,N-Dimethylformamide (DMF). Based on the high solubility of the monomer, achieving standard coupling concentrations (e.g., 0.2 M to 0.5 M) is expected to be straightforward.

Field-Proven Insight: Solutions of activated amino acids are often not stable over long periods. It is imperative to use freshly prepared solutions for coupling to avoid reagent degradation and minimize potential side reactions. We do not recommend long-term storage of the solution.[14]

Managing Racemization: A Critical Consideration

Cysteine's α-proton is unusually acidic, a characteristic exacerbated by the electron-withdrawing nature of the protected thioether side chain and, more significantly, by the formation of an active ester during the coupling step.[15] In the presence of a base, this proton can be abstracted, leading to a planar enolate intermediate that can be reprotonated from either face, resulting in a mixture of L- and D-enantiomers (racemization).[15][16]

Causality of Racemization: The risk of racemization is highest when using strong, non-hindered bases like Diisopropylethylamine (DIEA) in combination with uronium or phosphonium salt activators (e.g., HBTU, PyBOP).[17] These conditions create an environment ripe for α-proton abstraction.

Caption: Base-catalyzed racemization mechanism of an activated Cysteine derivative.

To preserve stereochemical integrity, the following activation methods are strongly recommended.

Activation Strategy	Base	Rationale & Risk Profile	Reference
DIC / Oxyma (or HOBt)	None	(Recommended) Carbodiimide activation in the presence of an additive like Oxyma or HOBt proceeds with a very low risk of racemization as no external base is required. This is the gold standard for coupling cysteine.	[9][10][16]
HBTU / Collidine	2,4,6-Collidine	(Acceptable Alternative) If a uronium salt is necessary, the sterically hindered base 2,4,6-collidine should be used instead of DIEA. Its bulkiness significantly reduces the rate of α-proton abstraction.	[9][16]
HBTU / DIEA	DIEA	(High Risk) This combination should be avoided for cysteine coupling due to the high propensity of DIEA to cause significant racemization.	[16]

Experimental Protocol: Coupling of Fmoc-Cys(trt)-Cys(trt)-OH

This protocol details the recommended method using N,N'-Diisopropylcarbodiimide (DIC) and OxymaPure® to ensure minimal racemization.

Materials:

• Peptide synthesis resin (e.g., Rink Amide) with N-terminal deprotected amino group.

• Fmoc-Cys(trt)-Cys(trt)-OH.

• DIC (N,N'-Diisopropylcarbodiimide).

• OxymaPure® (Ethyl (hydroxyimino)cyanoacetate).

• DMF (N,N-Dimethylformamide), peptide synthesis grade.

• Piperidine solution (20% in DMF).

• DCM (Dichloromethane).

Methodology:

• Resin Swelling: Swell the peptide resin in DMF for 30-60 minutes in a suitable reaction vessel.

• Fmoc Deprotection: If necessary, remove the N-terminal Fmoc group from the resin-bound peptide by treating with 20% piperidine in DMF (2 x 10 minutes). Wash the resin thoroughly with DMF (5-7 times) and DCM (3 times) and again with DMF (3 times).

• Activation of Dipeptide: In a separate vessel, dissolve Fmoc-Cys(trt)-Cys(trt)-OH (3 equivalents relative to resin loading) and OxymaPure® (3 equivalents) in a minimal amount of DMF.

• Initiate Coupling: Add DIC (3 equivalents) to the dipeptide solution. Immediately add this activated mixture to the deprotected resin.

  • Causality Note: Unlike uronium salt activations, long pre-activation times are not required and can be detrimental for carbodiimide chemistry. The active species is formed in situ.

• Coupling Reaction: Agitate the reaction slurry at room temperature for 2-4 hours. The extended time accounts for the bulkiness of the dipeptide.

• Monitoring: Perform a Kaiser test or other appropriate colorimetric test to confirm the completion of the coupling. If the test is positive (indicating free amines), the coupling step should be repeated.

• Washing: Upon completion, drain the reaction vessel and wash the resin thoroughly with DMF (5-7 times) and DCM (3 times) to remove all soluble reagents and byproducts. The resin is now ready for the next deprotection/coupling cycle.

Caption: Recommended workflow for coupling Fmoc-Cys(trt)-Cys(trt)-OH via the DIC/Oxyma method.

Cleavage, Deprotection, and Disulfide Bond Formation

The final steps involve liberating the synthesized peptide from the solid support, removing all side-chain protecting groups, and forming the desired disulfide bridge.

Cleavage from Resin & Trityl Deprotection

The Trt protecting group is highly acid-labile and is designed to be removed concurrently with peptide cleavage from the resin using a strong acid cocktail, typically based on Trifluoroacetic Acid (TFA).[4]

The Critical Role of Scavengers: During acidolysis, the Trt group is released as a stable trityl cation (Trt⁺). This electrophilic species is highly reactive and can cause significant side reactions, such as re-alkylation of the deprotected cysteine thiol or modification of other sensitive residues like Tryptophan and Methionine.[18] To prevent this, scavengers must be included in the cleavage cocktail to trap the Trt⁺ cation.[18][19] Triisopropylsilane (TIS) is particularly effective as it reduces the cation to the inert hydrocarbon triphenylmethane.[3]

Caption: Schematic of TFA-mediated cleavage and scavenging of the trityl cation.

Protocol: Standard Cleavage

• Wash the final peptidyl-resin with DCM and dry it under vacuum.

• Prepare a fresh cleavage cocktail. A standard formulation is Reagent K : TFA / Water / Phenol / Thioanisole / EDT (82.5:5:5:5:2.5) or a simpler, low-odor alternative like Reagent B : TFA / Water / TIS (95:2.5:2.5).[19]

• Add the cleavage cocktail to the resin (approx. 10 mL per gram of resin) and allow the reaction to proceed at room temperature for 2-3 hours with occasional swirling.

• Filter the resin and collect the filtrate. Wash the resin with a small amount of fresh TFA.

• Precipitate the crude peptide by adding the TFA filtrate to a 10-fold volume of cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether two more times to remove residual scavengers.

• Dry the peptide pellet under vacuum. The product is the linear di-thiol peptide.

Post-Cleavage Disulfide Bridge Formation

Formation of the intramolecular disulfide bridge is achieved by oxidizing the two free thiol groups. Air oxidation in a dilute, slightly basic aqueous buffer is a common and reliable method.

Causality of High Dilution: The oxidation must be performed at a very low peptide concentration (typically 0.1-0.5 mg/mL). This high dilution kinetically favors the intramolecular reaction (cyclization) over intermolecular reactions, which would lead to dimerization and polymerization.[3]

Protocol: Air Oxidation

• Dissolve the crude linear peptide in a 0.1 M ammonium bicarbonate (NH₄HCO₃) buffer, pH ~8, to a final concentration of 0.1-0.5 mg/mL.

• Stir the solution gently in a beaker or flask that is open to the atmosphere, allowing for passive oxidation by atmospheric oxygen.

• Monitor the reaction progress using HPLC-MS by observing the disappearance of the reduced peptide mass and the appearance of the cyclized (Mass - 2 Da) peptide mass. The reaction can take several hours to overnight.

• Once the reaction is complete, lyophilize the solution to remove the ammonium bicarbonate buffer.

• The resulting crude cyclic peptide can then be purified by reverse-phase HPLC.

Conclusion

Fmoc-Cys(trt)-Cys(trt)-OH is a highly valuable, albeit specialized, reagent for the synthesis of peptides containing a disulfide bridge between adjacent or nearby cysteine residues. Its primary advantage lies in simplifying the introduction of the Cys-Cys motif. However, its successful application hinges on a deep understanding of the underlying chemistry, particularly the mechanisms of racemization. By employing carbodiimide-based activation methods, such as the DIC/Oxyma protocol, researchers can effectively mitigate the risk of epimerization. Furthermore, correct execution of the final cleavage and cyclization steps, with careful attention to scavenger use and high-dilution conditions, is paramount for obtaining high yields of the desired cyclic peptide. This guide provides the foundational knowledge and field-proven protocols to empower scientists to use this reagent with confidence and precision.

References

• HiMedia. Fmoc-Cys(Trt)-OH. Retrieved from [Link]

• PubChem. Fmoc-Cys(trt)-Cys(trt)-OH. National Center for Biotechnology Information. Retrieved from [Link]

• Peptide Chemistry. Cysteine Racemization in Fmoc-SPPS: Mechanisms, Detection, and Prevention. Retrieved from [Link]

• Aapptec Peptides. Fmoc-Cys(Trt)-OH [103213-32-7]. Retrieved from [Link]

• AWS. Automated Synthesis of Cyclic Disulfide-Bridged Peptides. Retrieved from [Link]

• Collins, J. M., et al. (2014). Making Ends Meet: Microwave-Accelerated Synthesis of Cyclic and Disulfide Rich Proteins Via In Situ Thioesterification and Native Chemical Ligation. PMC. Retrieved from [Link]

• CEM Corporation. Fmoc-Cys(Trt)-OH. Retrieved from [Link]

• RayBiotech. Fmoc-Cys(Trt)-ol. Retrieved from [Link]

• CEM Corporation. Fully Automated Synthesis of Cyclic Disulfide-Bridged Peptides. Retrieved from [Link]

• Aapptec Peptides. Fmoc-Cys(Trt)-OH [103213-32-7]. Retrieved from [Link]

• Luxembourg Bio Technologies. (2013, August 29). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Retrieved from [Link]

• Zervas, L., et al. On Cysteine and Cystine Peptides. Part V.l S-Trityl- and S-Diphenyl. Journal of the Chemical Society C: Organic. Retrieved from [Link]

• Aapptec Peptides. Cleavage Cocktails; Reagent B. Retrieved from [Link]

Sources

• 1. cemcontenttype.s3.amazonaws.com [cemcontenttype.s3.amazonaws.com]
• 2. Fully Automated Synthesis of Cyclic Disulfide-Bridged Peptides [cem.com]
• 3. bachem.com [bachem.com]
• 4. nbinno.com [nbinno.com]
• 5. Fmoc-Cys(trt)-Cys(trt)-OH | C59H50N2O5S2 | CID 168442529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. FMOC-S-trityl-L-cysteine | 103213-32-7 [chemicalbook.com]
• 7. Fmoc-Cys(Trt)-OH [himedialabs.com]
• 8. caymanchem.com [caymanchem.com]
• 9. Fmoc-Cys(Trt)-OH Novabiochem 103213-32-7 [sigmaaldrich.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Fmoc-Cys(Trt)-OH = 95.0 HPLC sum of enantiomers 103213-32-7 [sigmaaldrich.com]
• 12. Fmoc-Cys(Trt)-OH ≥95.0% (sum of enantiomers, HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. apexbt.com [apexbt.com]
• 15. peptidechemistry.org [peptidechemistry.org]
• 16. pdf.benchchem.com [pdf.benchchem.com]
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• 18. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 19. peptide.com [peptide.com]

Technical Guide: Fmoc-Cys(Trt)-Cys(Trt)-OH – Strategic Application in High-Fidelity Peptide Synthesis

[1]

Executive Summary

Fmoc-Cys(Trt)-Cys(Trt)-OH (Molecular Weight: 931.18 g/mol ) is a specialized dipeptide building block designed to overcome one of the most persistent challenges in Solid-Phase Peptide Synthesis (SPPS): Cysteine racemization .[1][2]

While standard stepwise synthesis is sufficient for most sequences, the coupling of two consecutive cysteine residues (Cys-Cys) poses a severe risk of stereochemical loss (up to 33% racemization).[1] This guide details the physicochemical properties of this dipeptide, the mechanistic rationale for its use, and validated protocols for its incorporation into therapeutic peptide workflows.

Part 1: Molecular Identity & Physicochemical Properties[1][3]

The "Monomer vs. Dipeptide" Distinction

A common error in procurement and stoichiometry calculation is confusing the dipeptide with its monomeric precursor.

• Monomer: Fmoc-Cys(Trt)-OH (~585.7 g/mol ).[1][3][4][5] Used for single Cys incorporation.

• Dipeptide: Fmoc-Cys(Trt)-Cys(Trt)-OH (~931.2 g/mol ).[1] Used for Cys-Cys motifs.[1][2]

Critical Data Table:

Parameter	Value	Notes
Chemical Name	Fmoc-Cys(Trt)-Cys(Trt)-OH	N-alpha-(9-Fluorenylmethoxycarbonyl)-S-trityl-L-cysteinyl-S-trityl-L-cysteine
Molecular Weight	931.18 g/mol	Average mass
Exact Mass	930.31 g/mol	Monoisotopic
Chemical Formula	C₅₉H₅₀N₂O₅S₂
CAS Number	Varies by custom synthesis	Often listed as custom/analog of 103213-32-7 (monomer)
Solubility	DMF, DMSO, DCM/DMF (1:[1][3][4][5][6][7]1)	Hydrophobic due to two Trityl groups
Appearance	White to off-white powder

Structural Composition

The molecule consists of two L-Cysteine residues. Both thiol side chains are protected by Trityl (Trt) groups, which are acid-labile (removed by TFA).[1][8] The N-terminus is protected by Fmoc , which is base-labile (removed by Piperidine).[1]

Figure 1: Structural logic of the dipeptide block.[1] The critical internal peptide bond is pre-formed and stereochemically pure.

Part 2: Strategic Application (The "Why")

The Cysteine Racemization Problem

Cysteine is uniquely prone to racemization (conversion of L-isomer to D-isomer) during the activation step of SPPS.[9] This is driven by the high acidity of the

-proton, which is increased by the electron-withdrawing nature of the sulfur atom and the protecting group.[10]

When synthesizing a Cys-Cys sequence stepwise:

• The first Cys is coupled to the resin.

• The second Cys (incoming) is activated (e.g., by HBTU/DIEA).[1]

• Risk: During activation, the incoming Cys can racemize before coupling.[2][9][11]

• High Risk: If the resin-bound Cys is activated (in fragment condensation), racemization is even more severe.[1]

Racemization Rates in Standard Protocols:

• HBTU/DIEA: 5% – 33% D-isomer formation [1].[1]

• DIC/HOBt: < 1% (Safe, but slower).[1]

• Block Coupling (Dipeptide): 0% (Internal bond is already fixed).[1]

The Dipeptide Solution

By using Fmoc-Cys(Trt)-Cys(Trt)-OH , you bypass the need to activate the internal cysteine during the synthesis.[1] The bond between Cys1 and Cys2 was formed during the manufacture of the raw material under highly controlled, racemization-free conditions. You only activate the C-terminus of the entire block, shifting the risk to a less sensitive position.

Figure 2: Mechanistic comparison showing how block coupling bypasses the base-catalyzed enolization step responsible for stereochemical loss.

Part 3: Experimental Protocols

Handling & Solubility

Due to the presence of two bulky Trityl groups and the Fmoc moiety, this molecule is significantly more hydrophobic than standard amino acids.

• Solvent: High-grade DMF (Dimethylformamide).[1][12]

• Concentration: 0.1 M to 0.2 M (lower than the standard 0.5 M).[1]

• Additives: If solubility is poor, add 10% DMSO or use DCM/DMF (1:[1]1) mixture.

• Dissolution: Vortex thoroughly; sonication may be required. Do not heat above 40°C to avoid premature Fmoc cleavage.

Coupling Protocol (SPPS)

Reagents:

• Activator: DIC (Diisopropylcarbodiimide) + Oxyma Pure (Ethyl cyano(hydroxyimino)acetate).[1] Preferred over HBTU to minimize racemization of the C-terminal residue.

• Base: None (if using DIC) or Collidine (2,4,6-trimethylpyridine) if using HBTU.[1] Avoid DIEA.

Step-by-Step Workflow:

• Stoichiometry: Calculate 3.0 equivalents of Fmoc-Cys(Trt)-Cys(Trt)-OH relative to resin loading.

• Dissolution: Dissolve the dipeptide in minimum DMF.

• Activation:

  • Add 3.0 eq of Oxyma Pure.

  • Add 3.0 eq of DIC.

  • Pre-activation time: 2–3 minutes (minimize to prevent racemization of the C-terminus).

• Coupling: Transfer to the reaction vessel containing the resin.

• Reaction Time: 2 to 4 hours at Room Temperature. The steric bulk of the dipeptide requires longer coupling times than single residues.

• Monitoring: Perform a Kaiser test (ninhydrin) or Chloranil test.[1] If positive (blue/violet), perform a second coupling (double couple) with fresh reagents.[1]

Cleavage & Deprotection

The Trityl groups are removed during the final global cleavage.

• Cocktail: Reagent K or similar (TFA / Phenol / Water / Thioanisole / EDT).[1]

• Scavengers: Essential. The Trityl cation is stable and can re-attach to the cysteine sulfur if not quenched. Use TIS (Triisopropylsilane) or EDT (Ethanedithiol) generously (2.5% - 5%).[1]

Part 4: Analytical Verification

Mass Spectrometry (ESI-MS)

When analyzing the crude peptide, ensure you account for the mass of two cysteine residues added in one step.

• Expected Mass Shift: +206.02 Da (Mass of two Cys residues C₆H₁₀N₂O₂S₂ inside the chain).[1]

• Diagnostic: If you see a mass shift of only +103 Da, the coupling failed, or you used the monomer by mistake.

HPLC Analysis[1]

• Racemization Check: To verify the optical purity, synthesize a standard using the stepwise method (prone to racemization) and compare it to the dipeptide-synthesized batch. The D-Cys impurity typically elutes slightly earlier than the L-L main peak on C18 columns.

References

• Han, Y., Albericio, F., & Barany, G. (1997).[1] Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis. Journal of Organic Chemistry.

• Sigma-Aldrich (Merck). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides. Technical Library.

• BenchChem. Fmoc-Cys(Trt)-OH Technical Guide and Racemization Mechanisms.

• PubChem. Fmoc-Cys(trt)-Cys(trt)-OH Compound Summary. National Library of Medicine. [1]

Sources

• 1. Fmoc-Cys(Trt)-OH Novabiochem 103213-32-7 [sigmaaldrich.com]
• 2. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 3. caymanchem.com [caymanchem.com]
• 4. scbt.com [scbt.com]
• 5. FMOC-S-trityl-L-cysteine | 103213-32-7 [chemicalbook.com]
• 6. The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FMOC-S-trityl-L-cysteine | 103213-32-7 [chemicalbook.com]
• 8. peptide.com [peptide.com]
• 9. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. peptidechemistry.org [peptidechemistry.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

An In-depth Technical Guide to the Structure Elucidation of Fmoc-Cys(trt)-Cys(trt)-OH

Introduction: The Critical Role of Protected Dipeptides in Advanced Peptide Synthesis

In the landscape of modern drug discovery and development, synthetic peptides represent a rapidly expanding class of therapeutics. The precise assembly of these complex molecules via Solid-Phase Peptide Synthesis (SPPS) is critically dependent on the purity and structural integrity of the protected amino acid building blocks. Among these, cysteine-containing peptides are of particular interest due to the unique ability of the cysteine thiol group to form disulfide bridges, which are often essential for defining the peptide's three-dimensional structure and biological activity.

Fmoc-Cys(trt)-Cys(trt)-OH is a key dipeptide intermediate used in the synthesis of complex cysteine-rich peptides. The N-terminal 9-fluorenylmethoxycarbonyl (Fmoc) group provides a base-labile protecting group, while the bulky trityl (trt) groups on the cysteine side chains offer acid-labile protection, preventing unwanted side reactions during peptide elongation. The accurate structural elucidation of this dipeptide is paramount to ensure the fidelity of the final peptide product. Any impurities or structural ambiguities in this building block can lead to the introduction of undesired modifications in the synthetic peptide, complicating purification and potentially altering its pharmacological profile.

This in-depth technical guide provides a comprehensive overview of the core analytical methodologies for the complete structure elucidation of Fmoc-Cys(trt)-Cys(trt)-OH. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying scientific rationale for experimental choices, troubleshooting insights, and guidance on data interpretation.

I. High-Performance Liquid Chromatography (HPLC): Assessing Purity and Identifying Impurities

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity of Fmoc-Cys(trt)-Cys(trt)-OH. A reversed-phase C18 column is the standard choice for the separation of peptides and protected amino acids, leveraging the hydrophobic nature of the molecule.[1]

The "Why" Behind the Method:

The principle of reversed-phase HPLC relies on the partitioning of the analyte between a non-polar stationary phase (the C18 column) and a polar mobile phase. By gradually increasing the concentration of an organic solvent (typically acetonitrile) in the mobile phase, more hydrophobic molecules, like Fmoc-Cys(trt)-Cys(trt)-OH, are eluted from the column. This allows for the separation of the desired dipeptide from more polar impurities (which elute earlier) and potentially less polar impurities (which elute later). The addition of an ion-pairing agent, such as trifluoroacetic acid (TFA), to the mobile phase is crucial. TFA protonates the carboxylic acid group of the dipeptide, neutralizing its charge and thereby increasing its retention on the non-polar stationary phase, leading to sharper peaks and better separation.[2]

Experimental Protocol: HPLC Purity Analysis

• Instrumentation:

  • HPLC system with a binary pump, UV detector, and autosampler.

  • Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).[3]

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% (v/v) Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% (v/v) TFA in acetonitrile.

• Sample Preparation:

  • Dissolve a small amount of Fmoc-Cys(trt)-Cys(trt)-OH in a suitable solvent, such as a 1:1 mixture of acetonitrile and water, to a final concentration of approximately 1 mg/mL.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection Wavelength: 265 nm (for the Fmoc group) and 220 nm (for the peptide backbone).

  • Injection Volume: 10 µL

  • Gradient: A linear gradient from 30% to 100% Mobile Phase B over 20 minutes is a good starting point for method development.[4]

Data Presentation: Expected HPLC Profile

Peak	Expected Retention Time (min)	Identity	Notes
1	< 5	Polar Impurities	May include residual solvents or starting materials.
2	~15-18	Fmoc-Cys(trt)-Cys(trt)-OH	The main product peak.
3	> 18	Potential D-isomer or other non-polar impurities	Racemization of cysteine can lead to the formation of the D-diastereomer, which may have a slightly different retention time.

Visualization: HPLC Analysis Workflow

Caption: Workflow for HPLC purity assessment of Fmoc-Cys(trt)-Cys(trt)-OH.

II. Mass Spectrometry (MS): Unambiguous Molecular Weight Confirmation and Fragmentation Analysis

Mass spectrometry is an indispensable tool for the structural elucidation of Fmoc-Cys(trt)-Cys(trt)-OH, providing definitive confirmation of its molecular weight and valuable structural information through fragmentation analysis. Electrospray ionization (ESI) is the preferred "soft" ionization technique for this type of molecule, as it minimizes in-source fragmentation and allows for the observation of the intact molecular ion.[5]

The "Why" Behind the Method:

ESI-MS works by creating a fine spray of charged droplets containing the analyte. As the solvent evaporates, the charge density on the droplets increases, eventually leading to the transfer of protons to the analyte molecules, forming protonated molecular ions (e.g., [M+H]⁺). High-resolution mass spectrometers can measure the mass-to-charge ratio (m/z) of these ions with high accuracy, allowing for the confirmation of the elemental composition.

Tandem mass spectrometry (MS/MS) takes this a step further. The molecular ion of interest is isolated and then fragmented by collision with an inert gas (Collision-Induced Dissociation, CID). The resulting fragment ions are then mass analyzed. The fragmentation pattern is characteristic of the molecule's structure, providing sequence and structural information. For peptides, fragmentation typically occurs along the peptide backbone, producing b- and y-type ions, which correspond to fragments containing the N- and C-terminus, respectively.[6]

Experimental Protocol: ESI-MS and MS/MS Analysis

• Instrumentation:

  • An electrospray ionization mass spectrometer (e.g., Q-TOF or Orbitrap) capable of MS/MS.

• Sample Preparation:

  • The sample is typically introduced via direct infusion or coupled to an HPLC system (LC-MS). For direct infusion, dilute the sample from the HPLC preparation to approximately 10-50 µmol/L in a suitable solvent like 50% acetonitrile in water with 0.1% formic acid.

• MS Parameters:

  • Ionization Mode: Positive ion mode.

  • Scan Range: m/z 100-1500.

  • Capillary Voltage: 3.5-4.5 kV.

  • Source Temperature: 100-150 °C.

• MS/MS Parameters:

  • Precursor Ion Selection: Isolate the [M+H]⁺ ion.

  • Collision Energy: Varies depending on the instrument, but typically ramped to observe a range of fragment ions.

Data Presentation: Expected Mass Spectral Data

Ion	Calculated m/z	Observed m/z	Identity
[M+H]⁺	931.3236	~931.32	Protonated molecular ion
[M+Na]⁺	953.3055	~953.31	Sodium adduct
b₁	586.2049	~586.20	[Fmoc-Cys(trt)]⁺
y₁	346.1264	~346.13	[H-Cys(trt)-OH+H]⁺
Trityl Cation	243.1174	~243.12	[C(Ph)₃]⁺

Note: The calculated m/z values are for the monoisotopic masses.

Visualization: MS/MS Fragmentation Pathway

Caption: Expected fragmentation of Fmoc-Cys(trt)-Cys(trt)-OH in ESI-MS/MS.

III. Nuclear Magnetic Resonance (NMR) Spectroscopy: Definitive Structure Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful technique for the unambiguous structural elucidation of organic molecules, including protected dipeptides. Both one-dimensional (¹H and ¹³C) and two-dimensional NMR experiments provide detailed information about the chemical environment of each atom and their connectivity.

The "Why" Behind the Method:

¹H NMR spectroscopy provides information about the number and types of protons in the molecule. The chemical shift of a proton is indicative of its electronic environment, and the splitting pattern (multiplicity) reveals the number of neighboring protons. ¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. Since the natural abundance of ¹³C is low, spectra are typically acquired with proton decoupling, resulting in a single peak for each unique carbon atom.[7]

Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are used to establish connectivity. COSY reveals which protons are coupled to each other (typically through 2-3 bonds), while HSQC correlates each proton with the carbon atom to which it is directly attached. These experiments are invaluable for assigning the complex array of signals in the NMR spectra of protected peptides.

Experimental Protocol: NMR Analysis

• Instrumentation:

  • A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Dissolve approximately 5-10 mg of Fmoc-Cys(trt)-Cys(trt)-OH in 0.5-0.7 mL of a suitable deuterated solvent, such as deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆). DMSO-d₆ is often preferred for peptides as it can better solubilize the sample and the amide protons are less likely to exchange with the solvent.

• NMR Experiments:

  • ¹H NMR: Acquire a standard one-dimensional proton spectrum.

  • ¹³C NMR: Acquire a proton-decoupled one-dimensional carbon spectrum.

  • 2D COSY: To establish ¹H-¹H correlations.

  • 2D HSQC: To establish ¹H-¹³C one-bond correlations.

Data Presentation: Expected ¹H and ¹³C NMR Chemical Shifts

Assignment	Expected ¹H Chemical Shift (ppm)	Expected ¹³C Chemical Shift (ppm)
Trityl Protons	7.1-7.5 (m, 30H)	~145 (quat. C), 128-130 (CH)
Fmoc Aromatic Protons	7.6-7.9 (m, 8H)	~141, 144 (quat. C), 120-128 (CH)
Amide NH	~7.0-8.0 (d)	-
α-CH	~4.0-4.5 (m, 2H)	~53-55
β-CH₂	~2.5-3.0 (m, 4H)	~35-38
Fmoc CH, CH₂	~4.2-4.4 (m, 3H)	~47, 67
Carboxyl OH	~12.0-13.0 (br s)	~172-174
Trityl Quaternary C	-	~70

Note: Chemical shifts are approximate and can vary depending on the solvent and concentration.

Visualization: Logical Relationship for NMR Signal Assignment

Caption: Logical workflow for NMR structure elucidation.

IV. Troubleshooting and Field-Proven Insights

The synthesis and characterization of Fmoc-Cys(trt)-Cys(trt)-OH are not without their challenges. A key issue is the potential for racemization of the cysteine residues during the coupling steps of peptide synthesis.

Cysteine Racemization: The α-proton of cysteine is relatively acidic and can be abstracted by the bases used during coupling, leading to the formation of the D-enantiomer. This results in a diastereomeric impurity that can be difficult to separate by HPLC.

Mitigation Strategies:

• Choice of Coupling Reagents: Use of carbodiimide-based reagents like N,N'-diisopropylcarbodiimide (DIC) with an additive such as 1-hydroxybenzotriazole (HOBt) is generally preferred over more activating reagents like HBTU, especially when strong bases are used.[8]

• Base Selection: The use of a sterically hindered base like 2,4,6-collidine instead of diisopropylethylamine (DIEA) can significantly suppress racemization.

• Pre-activation Time: Minimize the pre-activation time of the amino acid with the coupling reagent and base before adding it to the resin-bound peptide.

Incomplete Deprotection of Trityl Groups: The trityl group is bulky, and its removal during the final cleavage from the solid support can sometimes be incomplete, leading to a trityl-protected impurity.

Mitigation Strategies:

• Cleavage Cocktail: Use a cleavage cocktail containing a scavenger like triisopropylsilane (TIS) to efficiently quench the stable trityl cation that is formed upon cleavage, preventing re-attachment to the cysteine thiol. A common cocktail is 95% TFA, 2.5% water, and 2.5% TIS.[2]

V. Conclusion: A Multi-faceted Approach to Ensuring Structural Integrity

The comprehensive structure elucidation of Fmoc-Cys(trt)-Cys(trt)-OH requires a multi-faceted analytical approach. HPLC is essential for assessing purity and identifying potential impurities, while high-resolution mass spectrometry provides unambiguous confirmation of the molecular weight and valuable structural information through fragmentation analysis. Finally, NMR spectroscopy offers the definitive and most detailed picture of the molecular structure. By integrating the data from these three powerful techniques and understanding the potential pitfalls of the synthesis, researchers can ensure the quality and structural integrity of this critical building block, paving the way for the successful synthesis of complex and therapeutically important peptides.

References

• Interpreting NMR data for beta-peptides using molecular dynamics simulations. (2005). PubMed. [Link]

• H NMR spectra were recorded at 300 and 400 MHz. (2008). Royal Society of Chemistry. [Link]

• Trityl Group in the 3rd Millenium: New Perspectives for Oligonucleotide Chemistry and Beyond. (n.d.). Glen Research. [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). AAPPTec. [Link]

• A Dataset of Simple 1-D and 2-D NMR Spectra of Peptides, Including all Encoded Amino Acids, for Introductory. (n.d.). ChemRxiv. [Link]

• Supporting Information. (n.d.). IRIS. [Link]

• HPLC of Peptides and Proteins. (n.d.). SpringerLink. [Link]

• HPLC Analysis Methods for Peptide Characterization. (2024). Biovera. [Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. (n.d.). ACE HPLC. [Link]

• HPLC analysis on C18 reversed-phase column of various derivatives of Schiffmann's peptide including the two shown in Fig. 3 (dansMLP and fMLPdansLys). (n.d.). ResearchGate. [Link]

• Electronic Supplementary Material (ESI) for ChemComm. This journal is © The Royal Society of Chemistry 2020. (2020). Royal Society of Chemistry. [Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them. (2025). Creative Biostructure. [Link]

• Fmoc-Cys(Trt)-OH. (n.d.). Anaspec. [Link]

• Fmoc-Cys(Trt)-OH. (n.d.). CEM Corporation. [Link]

• NMR spectroscopy results and related data analysis of peptides... (n.d.). ResearchGate. [Link]

• MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. (2020). PubMed. [Link]

• Analysis of Fragmentation Pathways of Peptide Modified with Quaternary Ammonium and Phosphonium Group as Ionization Enhancers. (2021). PubMed. [Link]

• Applications of ESI-MS for peptides. (n.d.). University of Alabama at Birmingham. [Link]

• mass spectra - fragmentation patterns. (n.d.). Chemguide. [Link]

• Characterization of Nα-Fmoc-protected Dipeptide Isomers by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS(n)). (2011). PubMed. [Link]

• Fmoc-Cys(Trt)-OH. (n.d.). HiMedia. [Link]

• Mass spectral fragmentation of trimethylsilylated small molecules. (2016). Scilit. [Link]

• Mass Spectrometry - Fragmentation Patterns. (2023). Chemistry LibreTexts. [Link]

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• 2. renyi.hu [renyi.hu]
• 3. biovera.com.au [biovera.com.au]
• 4. rsc.org [rsc.org]
• 5. cpcscientific.com [cpcscientific.com]
• 6. uab.edu [uab.edu]
• 7. Interpreting NMR data for beta-peptides using molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. merckmillipore.com [merckmillipore.com]

Technical Deep Dive: Synthesis and Purification of Fmoc-Cys(Trt)-Cys(Trt)-OH

Executive Summary

The dipeptide Fmoc-Cys(Trt)-Cys(Trt)-OH represents a critical building block in advanced peptide therapeutics, particularly for the installation of precise disulfide bridges or the synthesis of cysteine-rich domains (e.g., metallothioneins, defensins).

Synthesizing this protected fragment presents a unique "chemical tightrope": you must cleave the peptide from the solid support while retaining the acid-labile Trityl (Trt) side-chain protection. Furthermore, Cysteine is the most racemization-prone amino acid in Solid Phase Peptide Synthesis (SPPS), and the C-terminal Cys residue is susceptible to

-elimination.

This guide details a high-fidelity protocol using 2-Chlorotrityl Chloride (2-CTC) resin and DIC/Oxyma activation , ensuring >98% chiral purity and quantitative retention of side-chain protecting groups.

Part 1: Strategic Synthesis Design

The Orthogonality Challenge

The core challenge is the differential acid lability between the resin linker and the side-chain protection.

• Fmoc Group: Removed by base (Piperidine).[1][2][3]

• Trityl (Trt) Group: Removed by strong acid (95% TFA).

• 2-CTC Linker: Cleaved by weak acid (1% TFA or HFIP).

To obtain the target Fmoc-Cys(Trt)-Cys(Trt)-OH , we must trigger the linker cleavage without disturbing the Trt groups.

Workflow Logic

The following diagram illustrates the orthogonal protection strategy required for this synthesis.

Figure 1: Orthogonal protection strategy. The 2-CTC resin allows cleavage under conditions (1% TFA) that leave the Trt and Fmoc groups intact.

Part 2: Detailed Experimental Protocol

Materials & Reagents

Component	Specification	Purpose
Resin	2-Chlorotrityl Chloride (2-CTC)	1.0–1.6 mmol/g loading. Prevents -elimination.
Amino Acid	Fmoc-Cys(Trt)-OH	High purity (>99%) to minimize D-isomer contamination.
Coupling	DIC / Oxyma Pure	Suppresses racemization better than HBTU/DIEA.
Cleavage	HFIP (Hexafluoroisopropanol)	Mild cleavage reagent (alternative to dilute TFA).
Solvents	DCM (Anhydrous), DMF	DCM is critical for resin loading; DMF for coupling.

Resin Loading (The Critical First Step)

Direct loading of Cys onto 2-CTC resin is preferred over coupling reagents to prevent racemization of the C-terminal residue.

• Preparation: Weigh 1.0 g of 2-CTC resin into a fritted reactor. Wash with anhydrous DCM (3 x 10 mL).

• Loading Solution: Dissolve Fmoc-Cys(Trt)-OH (0.6 eq relative to resin max loading) in 10 mL DCM. Add DIPEA (4.0 eq).

  • Note: Using a deficit of amino acid (0.6 eq) ensures high-quality loading and leaves unreacted chlorides for capping.

• Reaction: Add solution to resin. Agitate gently for 2 hours at room temperature.

• Capping: Add MeOH (1 mL) and DIPEA (1 mL) directly to the reaction mixture. Agitate for 20 mins. This converts unreacted trityl chlorides to methyl ethers, preventing non-specific binding later.

• Wash: Drain and wash with DCM (3x), DMF (3x), DCM (3x).

Peptide Elongation

Warning: Cysteine is prone to racemization during activation.[1][2] Do not use phosphonium salts (PyBOP) or uronium salts (HBTU/HATU) with strong bases (DIPEA) if possible.

• Fmoc Deprotection:

  • Treat resin with 20% Piperidine in DMF (2 x 5 min).

  • Optimization: Keep deprotection times short to minimize

    -elimination of the C-terminal Cys.

  • Wash thoroughly: DMF (5x), DCM (3x).

• Coupling 2nd Residue (Fmoc-Cys(Trt)-OH):

  • Dissolve Fmoc-Cys(Trt)-OH (3.0 eq) and Oxyma Pure (3.0 eq) in minimal DMF.

  • Add DIC (3.0 eq).[3]

  • Pre-activation:0 minutes. Add directly to the resin immediately after mixing. Pre-activation increases racemization risk.

  • Agitate for 60 minutes.

  • QC Check: Perform a Chloranil test (more sensitive for secondary amines/Proline, but valid here) or Kaiser test. If positive (blue), recouple.

Cleavage of Protected Fragment

This step differentiates this protocol from standard synthesis. We use 1% TFA or 20% HFIP to cleave the ester linkage to the resin without removing the Trt groups.

Method A: 1% TFA in DCM (Cost-effective)

• Cool the resin to 0°C.

• Treat with 1% TFA / 5% TIS / DCM (10 mL) for 2 minutes.

• Filter directly into a flask containing 1 mL Pyridine (to neutralize TFA immediately).

• Repeat 5-10 times.

• Why Pyridine? If the solution remains acidic during concentration, the Trt group will slowly hydrolyze.

Method B: 20% HFIP in DCM (Safer for Trt)

• Treat resin with 20% HFIP (Hexafluoroisopropanol) in DCM .

• Agitate for 30 minutes.

• Filter and wash with DCM.

• Advantage: HFIP is not acidic enough to touch the Trt group, eliminating the need for immediate neutralization.

Workup and Purification

• Concentration: Concentrate the combined filtrates under reduced pressure (Rotavap) at <30°C to a low volume (oily residue).

• Precipitation: Pour the residue into ice-cold Diethyl Ether or Hexane (50 mL).

• Isolation: Centrifuge (3000 rpm, 5 min). Decant supernatant.

• Wash: Resuspend pellet in cold ether, sonicate briefly, centrifuge, and decant. Repeat 2x.

• Drying: Lyophilize from tBuOH/Water (if soluble) or vacuum dry.

Part 3: Quality Control & Characterization

Analytical Workflow

The hydrophobicity of the Trt groups requires specific HPLC conditions.

Figure 2: QC Workflow. Note the high organic gradient required for HPLC due to Trityl hydrophobicity.

Data Specifications

Parameter	Expected Value	Notes
Molecular Formula	ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">	Based on Fmoc + 2x Cys + 2x Trt.[1][2][4][5][6]
Molecular Weight	~1117.4 g/mol	Large due to Trt groups.
HPLC Purity	> 95%	Main impurity is usually Fmoc-Cys(Trt)-OH (deletion).
Racemization	< 1.0% D-Cys	Controlled by DIC/Oxyma and 2-CTC resin.

Troubleshooting Table:

Observation	Probable Cause	Corrective Action
Low Yield	Incomplete Cleavage	Increase number of 1% TFA washes; ensure resin swelling in DCM.
Loss of Trt	Acidic Workup	Ensure Pyridine is in the collection flask (Method A) or switch to HFIP (Method B).
D-Cys Detected	Base-catalyzed Racemization	Switch from DIPEA to Collidine; Reduce Fmoc deprotection time; Use DIC/Oxyma.
Mass +51 Da	-elimination	Characteristic of piperidinyl-alanine formation. Reduce piperidine exposure; use 2-CTC resin (mandatory).

References

• Royal Society of Chemistry. (1994). A new reagent for the cleavage of fully protected peptides synthesised on 2-chlorotrityl chloride resin. J. Chem. Soc., Chem. Commun. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. digital.csic.es [digital.csic.es]
• 5. medchemexpress.com [medchemexpress.com]
• 6. chemimpex.com [chemimpex.com]

An In-Depth Spectroscopic Guide to Fmoc-Cys(trt)-Cys(trt)-OH: Identity, Purity, and Structural Confirmation

Abstract

Fmoc-Cys(trt)-Cys(trt)-OH is a crucial building block in solid-phase peptide synthesis (SPPS), particularly for complex peptides and those requiring the formation of disulfide bridges. Its high purity and correct structural identity are paramount for successful downstream applications in research and drug development. This technical guide provides a comprehensive framework for the spectroscopic analysis of this dipeptide, detailing the core techniques required for unambiguous characterization. We will explore the causality behind experimental choices in Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR), and Fourier-Transform Infrared (FTIR) spectroscopy. This document is intended for researchers, scientists, and quality control professionals who require robust, self-validating protocols for ensuring the quality of this critical reagent.

Introduction: The Role of a High-Fidelity Building Block

In the intricate process of peptide synthesis, the quality of each building block directly dictates the success of the final product. Fmoc-Cys(trt)-Cys(trt)-OH, a dipeptide with both its N-terminus (Fmoc) and cysteine sulfhydryl groups (Trityl) protected, serves as a valuable component for introducing adjacent cysteine residues. The bulky trityl (Trt) groups prevent premature disulfide bond formation and other side reactions during synthesis.

The rigorous characterization of this starting material is not merely a quality control checkpoint; it is a critical step that prevents the costly propagation of errors, such as sequence deletions or the incorporation of impurities, into a final therapeutic peptide. Spectroscopic analysis provides a non-destructive, detailed molecular fingerprint, ensuring that the material meets the stringent requirements for identity, purity, and structural integrity necessary for pharmaceutical applications.[1] This guide outlines a multi-pronged spectroscopic approach to achieve this high level of confidence.

The Analytical Workflow: An Integrated Approach

A comprehensive analysis relies on the synergy of multiple spectroscopic techniques. Each method provides a unique piece of the puzzle, and together they form a self-validating system for quality assessment.

Caption: Integrated workflow for spectroscopic analysis.

Mass Spectrometry (MS): The First Gatekeeper

Principle & Expertise: Mass spectrometry is the definitive technique for confirming the molecular identity of a compound by measuring its mass-to-charge ratio (m/z).[2] For Fmoc-Cys(trt)-Cys(trt)-OH, Electrospray Ionization (ESI) is the preferred method due to its "soft" ionization nature, which minimizes fragmentation of the parent molecule.[3] We primarily look for the protonated molecular ion [M+H]⁺, but the presence of other adducts, such as sodium [M+Na]⁺ or potassium [M+K]⁺, is common and further corroborates the molecular weight. High-resolution mass spectrometry (HRMS) provides an observed mass with high accuracy (typically within 5 ppm of the calculated mass), offering supreme confidence in the elemental composition.[2]

Experimental Protocol: ESI-MS

• Sample Preparation: Dissolve ~0.1 mg of the dipeptide in 1 mL of a suitable solvent mixture, typically 50:50 acetonitrile/water with 0.1% formic acid to facilitate protonation.

• Instrument Setup: Calibrate the mass spectrometer using a known standard. Set the instrument to positive ion detection mode.

• Analysis: Infuse the sample solution directly into the ESI source at a flow rate of 5-10 µL/min. Acquire data over a mass range that includes the expected molecular weight (e.g., m/z 500-1500).

Data Interpretation & Trustworthiness

The molecular formula for Fmoc-Cys(trt)-Cys(trt)-OH is C₅₉H₅₂N₂O₅S₂. The expected monoisotopic mass provides a highly specific target for verification.

Ion Species	Calculated Monoisotopic Mass (m/z)	Observed Mass (m/z)
[M+H]⁺	957.3400	Example: 957.3405
[M+Na]⁺	979.3219	Example: 979.3221
[M+K]⁺	995.3000	Example: 995.2960

Self-Validation: The observation of the correct monoisotopic mass for the protonated molecule, along with the characteristic isotopic pattern and potentially common adducts, provides a robust and trustworthy confirmation of the dipeptide's identity.

NMR Spectroscopy: The Blueprint of the Molecule

While MS confirms what the molecule is by weight, Nuclear Magnetic Resonance (NMR) spectroscopy confirms its structure by mapping the chemical environment of each proton and carbon atom.[1][4] It is the most powerful technique for structural elucidation and purity assessment of small molecules. For peptides, using a deuterated polar aprotic solvent like DMSO-d₆ is crucial as it solubilizes the peptide while keeping the amide (N-H) protons from exchanging with the solvent, making them visible in the spectrum.[5][6]

Caption: Key molecular regions for NMR analysis.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the dipeptide for ¹H NMR (or 20-50 mg for ¹³C NMR) in ~0.6 mL of DMSO-d₆ (≥99.9 atom % D).[5][7]

• Solvent Choice: DMSO-d₆ is chosen for its excellent solvating power for protected peptides and its ability to slow the exchange of labile N-H protons, allowing for their observation.[5]

• Acquisition: Record spectra on a spectrometer of at least 400 MHz. A standard ¹H spectrum is acquired first, followed by a proton-decoupled ¹³C spectrum. For unambiguous assignment, 2D experiments like COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation) are highly recommended.

Data Interpretation: A Guided Tour of the Spectrum

¹H NMR Spectrum: The proton spectrum can be divided into several characteristic regions. The integration of these regions should correspond to the number of protons in each environment, providing a quantitative measure of purity.

Proton Environment	Expected Chemical Shift (δ, ppm in DMSO-d₆)	Number of Protons	Key Features
Trityl (Trt) Aromatic	~7.1 - 7.4	30H	A complex multiplet region due to 30 aromatic protons on two trityl groups.[8]
Fmoc Aromatic	~7.3 - 7.9	8H	Distinct doublets and triplets characteristic of the fluorenyl ring system.[9]
Amide (NH)	~8.0 - 8.5	2H	Doublets, coupling to their respective α-protons. Their presence confirms the peptide bond.
α-Protons (α-H)	~4.2 - 4.6	2H	Multiplets, found downfield due to proximity to electronegative N and C=O groups.
Fmoc CH & CH₂	~4.2 - 4.3	3H	A characteristic set of a triplet and two doublets for the O-CH₂-CH group.[9]
β-Protons (β-CH₂)	~2.8 - 3.2	4H	Diastereotopic protons next to the sulfur atom, appearing as complex multiplets.

¹³C NMR Spectrum: The ¹³C spectrum provides complementary information and confirms the carbon skeleton.

Carbon Environment	Expected Chemical Shift (δ, ppm in DMSO-d₆)	Key Features
Carboxyl/Amide C=O	~170 - 175	Two distinct signals for the carboxylic acid and the amide carbonyl.
Fmoc C=O	~156	The carbamate carbonyl carbon.
Aromatic (Trt, Fmoc)	~120 - 145	A cluster of signals for the 48 aromatic carbons.
α-Carbons (Cα)	~53 - 57	Two signals corresponding to the two cysteine residues.
Fmoc CH & CH₂	~47, ~66	Signals for the aliphatic carbons of the Fmoc group.
β-Carbons (Cβ)	~35 - 40	Signals for the methylene carbons adjacent to the sulfur.[10][11]

Self-Validation: The combination of correct chemical shifts, appropriate integration ratios in the ¹H spectrum, and the correct number of signals in the ¹³C spectrum provides an extremely high level of confidence in the structure and purity of the dipeptide. The absence of significant unassigned signals is a strong indicator of high purity.

FTIR Spectroscopy: Confirming Functional Integrity

Principle & Expertise: Fourier-Transform Infrared (FTIR) spectroscopy is a rapid, valuable technique for confirming the presence of key functional groups.[12] It works by measuring the absorption of infrared radiation by molecular vibrations. For Fmoc-Cys(trt)-Cys(trt)-OH, we expect to see characteristic absorptions for the amide bonds, the Fmoc carbamate, the carboxylic acid, and the aromatic rings.

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

• Sample Preparation: Place a small amount of the solid powder directly onto the ATR crystal.

• Analysis: Apply pressure to ensure good contact and collect the spectrum. A background spectrum of the clean crystal should be collected first and subtracted automatically.

Data Interpretation & Trustworthiness

Vibrational Mode	Expected Frequency (cm⁻¹)	Functional Group
O-H Stretch	3300 - 2500 (broad)	Carboxylic Acid
N-H Stretch	~3300 (sharp)	Amide
Aromatic C-H Stretch	~3100 - 3000	Fmoc & Trityl Rings
C=O Stretch (Carbamate)	~1720	Fmoc Group
C=O Stretch (Carboxylic Acid)	~1710	-COOH
Amide I (C=O Stretch)	~1650	Peptide Bond[13][14]
Amide II (N-H Bend)	~1540	Peptide Bond[13][14]

Self-Validation: The presence of all key vibrational bands in their expected regions confirms that the main functional groups are intact. This technique is particularly useful for quickly screening for gross impurities or confirming the identity of a batch against a known standard.

Conclusion: A Triad of Confidence

The robust characterization of Fmoc-Cys(trt)-Cys(trt)-OH is achieved not by a single technique, but by the logical and integrated application of MS, NMR, and FTIR spectroscopy. Mass spectrometry confirms the correct molecular weight, NMR provides the definitive structural blueprint and primary purity assessment, and FTIR verifies the integrity of the essential functional groups. By following these self-validating protocols, researchers and drug developers can proceed with confidence, knowing their foundational building block is of the highest quality, ensuring the integrity and success of their final peptide products.

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• Fmoc-D-Cys(Trt)-OH [167015-11-4] - Peptides. Peptides International. Available at: [Link]

• Fmoc-Cys(Trt)-OH; CAS 103213-32-7 - Aapptec Peptides. Aapptec. Available at: [Link]

• Characterization of Nα-Fmoc-protected Dipeptide Isomers by Electrospray Ionization Tandem Mass Spectrometry (ESI-MS(n)). PubMed. Available at: [Link]

• Peptide Characterization Techniques and Applications - ResolveMass Laboratories Inc. ResolveMass Laboratories Inc. Available at: [Link]

• Identification of amide bands in the FTIR spectra of protected amino acids and dipeptides. I. Vapour phase spectra - SPIE Digital Library. SPIE Digital Library. Available at: [Link]

• Characterization of Nα-Fmoc-protected ureidopeptides by electrospray ionization tandem mass spectrometry (ESI-MS/MS): differentiation of positional isomers - PubMed. PubMed. Available at: [Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control - ResearchGate. ResearchGate. Available at: [Link]

• Modern Peptide Drug Analysis: Mass Spec, HOS, and More - BioPharmaSpec. BioPharmaSpec. Available at: [Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control - ijsra.net. International Journal of Scientific Research and Analysis. Available at: [Link]

• Fmoc-Cys(trt)-Cys(trt)-OH - PubChem. PubChem. Available at: [Link]

• Thermal Cleavage of the Fmoc Protection Group - CHIMIA. CHIMIA. Available at: [Link]

• An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media - The Royal Society of Chemistry. The Royal Society of Chemistry. Available at: [Link]

• The conformational analysis of peptides using Fourier transform IR spectroscopy - PubMed. PubMed. Available at: [Link]

• 1H NMR Chemical Shift - Oregon State University. Oregon State University. Available at: [Link]

• Secondary and Higher Order Structural Characterization of Peptides and Proteins by Mass Spectrometry - Diva-portal.org. Diva-portal.org. Available at: [Link]

• DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components | ACS Omega - ACS Publications. ACS Publications. Available at: [Link]

• Surface FTIR Techniques to Analyze the Conformation of Proteins/ - Longdom.org. Longdom Publishing. Available at: [Link]

• 13C NMR Spectroscopy. University of Regensburg. Available at: [Link]

• RAPID CHARACTERIZATION OF PEPTIDE SECONDARY STRUCTURE BY FT-IR SPECTROSCOPY - Revue Roumaine de Chimie. Revue Roumaine de Chimie. Available at: [Link]

• 13C NMR chemical shifts can predict disulfide bond formation. Journal of Biomolecular NMR. Available at: [Link]

• ILIADe code 553 | CLEN Method Recording of Nuclear Magnetic Resonance Spectra of Organic Substances such as New Psychoactive Sub - Taxation and Customs Union. European Commission. Available at: [Link]

• CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY Module 16: 1H NMR Chemical Shifts for Common Functional Groups - e-PG Pathshala. e-PG Pathshala. Available at: [Link]

• 13C NMR spectroscopy • Chemical shift. Banaras Hindu University. Available at: [Link]

• Accelerated Fmoc Solid-phase Synthesis of Peptides with Aggregation-disrupting Backbones - The Royal Society of Chemistry. The Royal Society of Chemistry. Available at: [Link]

• Correlation between the NMR Chemical Shifts and Thiolate Protonation Constants of Cysteamine, Homocysteine, and Penicillamine. Hindawi. Available at: [Link]

• peptide nmr. University of Zurich. Available at: [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts - Organic Chemistry Data & Info. Organic Chemistry Data & Info. Available at: [Link]

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potential applications of cysteine-cysteine dipeptides

Whitepaper: A Technical Guide to the Expanding Applications of Cysteine-Cysteine Dipeptides

Abstract

The cysteine-cysteine (Cys-Cys) dipeptide, a seemingly simple biomolecule, harbors a wealth of chemical functionality centered on its disulfide bond. This unique feature makes it a powerful and versatile building block for advanced applications in drug development and biotechnology. The ability of the disulfide bridge to undergo cleavage in response to specific biological redox environments—primarily the high intracellular concentration of glutathione (GSH)—positions Cys-Cys dipeptides as ideal components for creating "smart" materials and therapeutics. This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the core applications of Cys-Cys dipeptides. We will delve into the mechanistic principles behind their use in redox-responsive drug delivery, their intrinsic value as therapeutic antioxidants, and their emerging role in the fabrication of advanced biomaterials. This guide synthesizes field-proven insights with detailed, actionable protocols to empower researchers to harness the full potential of this remarkable dipeptide.

The Foundational Chemistry of the Cysteine-Cysteine Motif

The versatility of the Cys-Cys dipeptide is rooted in the fundamental chemistry of the cysteine residue itself. The side chain contains a thiol group (-SH), which is one of the most reactive functional groups found in biological systems.[1][2]

The Disulfide Bond: A Reversible Covalent Link

The hallmark of cysteine chemistry is the ability of two thiol groups to oxidize and form a disulfide bond (-S-S-). This bond is a covalent linkage, providing structural stability, yet it is uniquely reversible under specific physiological conditions.[1][2] The intracellular environment is highly reducing, with glutathione (GSH) concentrations in the millimolar range (1-10 mM), whereas the extracellular environment is oxidizing, with GSH levels in the micromolar range.[3][4] This steep redox gradient is the key that unlocks the potential of Cys-Cys dipeptides for targeted applications. An intracellular disulfide bond will be rapidly cleaved in a disulfide exchange reaction with the excess of glutathione.[5]

Linear vs. Cyclic Cys-Cys Architectures

Cys-Cys dipeptides can exist in two primary forms:

• Linear (Oxidized Form): Two separate peptide chains or molecules linked by an intermolecular disulfide bond.

• Cyclic (Oxidized Form): A single dipeptide where the N-terminus and C-terminus are linked, and the two cysteine side chains form an intramolecular disulfide bond, creating a constrained cyclic structure.

• Reduced Form: In the presence of a reducing agent like GSH, the disulfide bond is cleaved, yielding two free thiol groups.

This reversible nature allows for the design of systems that are stable in circulation (oxidizing environment) but disassemble or release a payload upon entering a cell (reducing environment).

Core Applications in Drug Development and Biotechnology

The unique redox chemistry of the Cys-Cys motif has been expertly exploited in several high-impact areas of research and development.

Redox-Responsive Drug Delivery Systems

The most prominent application of Cys-Cys dipeptides is in the creation of drug delivery vehicles that release their cargo in response to the high intracellular GSH concentration.[3][6] This strategy enhances therapeutic efficacy while minimizing off-target side effects.

2.1.1 Mechanism: Exploiting the Glutathione Gradient

The core principle involves using the disulfide bond as a cleavable linker. A therapeutic agent (e.g., a small molecule drug, a protein, or a nucleic acid) is conjugated to a carrier molecule or nanoparticle via a Cys-Cys dipeptide. These nanostructures remain intact in the bloodstream.[6] Upon cellular uptake, the high concentration of intracellular GSH attacks the disulfide bond, cleaving the linker and releasing the drug precisely at the site of action.[3][6][7] This process is depicted in the diagram below.

Caption: Cys-Cys dipeptides can inhibit Keap1, allowing Nrf2 to activate antioxidant genes.

Advanced Biomaterials and Hydrogel Formation

Dipeptides are emerging as powerful building blocks for creating injectable hydrogels for biomedical applications like tissue engineering and drug delivery. [8][9]The inclusion of Cys-Cys motifs allows for the formation of "smart" hydrogels whose mechanical properties can be precisely controlled.

2.3.1 Mechanism: Disulfide Cross-linking for Tunable Stiffness

Peptide sequences can be designed to self-assemble into nanofibrous networks, trapping water to form a hydrogel. [10][11]When Cys residues are incorporated into these sequences, the formation of intermolecular disulfide bonds acts as a chemical cross-link, significantly reinforcing the hydrogel matrix. [12]This cross-linking can dramatically increase the hydrogel's stiffness and stability. [11][12]One study showed that after cross-linking cysteine residues in a peptide hydrogel, the storage modulus (G'), a measure of stiffness, increased from 970 Pa to 3360 Pa. [12]This cross-linking is also reversible; the addition of a reducing agent can break the disulfide bonds, causing the hydrogel to soften or dissolve, which can be useful for on-demand release of encapsulated cells or drugs.

Quantitative Data on Hydrogel Mechanical Properties

Peptide System	Condition	Storage Modulus (G')	Loss Modulus (G'')	Reference
FYFCFYF	Before Oxidation	970 Pa	71 Pa	[12]

| FYFCFYF | After Oxidation | 3360 Pa | 273 Pa | [12]|

Synthesis and Analytical Validation

The successful application of Cys-Cys dipeptides hinges on robust synthesis and rigorous analytical characterization to ensure purity, identity, and stability.

Chemical Synthesis Strategies

Solid-Phase Peptide Synthesis (SPPS) is the standard method for preparing Cys-Cys dipeptides. [13][14][15][16]The key challenge is the protection of the highly reactive thiol side chain during chain elongation to prevent unwanted side reactions.

Key Considerations for SPPS of Cysteine Peptides:

• Thiol Protection: The trityl (Trt) group is commonly recommended as it is stable during synthesis but easily removed during the final cleavage from the resin with trifluoroacetic acid (TFA). [14]* Coupling Reagents: Certain common activating agents can cause racemization of the cysteine residue. To minimize this, methods using HBTU/HOBt in the presence of a hindered base like 2,4,6-trimethylpyridine (TMP) are recommended over standard bases like DIEA. [13][16]* Cleavage: The cleavage cocktail should include a scavenger, such as ethanedithiol (EDT), to prevent re-attachment of reactive species to the free thiol group. [14]* Disulfide Bond Formation: After cleavage and purification, the linear peptide is dissolved in a slightly basic aqueous buffer (e.g., 0.1 M ammonium bicarbonate, pH 8) and stirred open to the atmosphere. This allows for gentle air oxidation to form the desired disulfide bond. [17]

Purification and Characterization Workflow

A multi-step analytical workflow is essential to validate the final product. High-Performance Liquid Chromatography (HPLC) is the cornerstone for both purification and purity analysis, while Mass Spectrometry (MS) confirms the molecular weight and identity. [18][19][20][21]

Caption: A typical workflow for synthesizing and validating Cys-Cys dipeptides.

Experimental Protocols

The following protocols provide a starting point for researchers. They should be optimized based on the specific peptide sequence and available instrumentation.

Protocol 1: Solid-Phase Synthesis of a Cys-Cys Dipeptide

(Based on Fmoc/tBu strategy)

• Resin Preparation: Start with a Rink Amide resin. Swell the resin in dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 10 minutes. Wash thoroughly with DMF. [17]3. First Amino Acid Coupling: Activate Fmoc-Cys(Trt)-OH (3 eq.) with HBTU (3 eq.) and HOBt (3 eq.) in DMF. Add TMP (6 eq.) as the base. Add the activated amino acid solution to the resin and shake for 2 hours. Monitor coupling with a Kaiser test. Wash with DMF.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and pyridine in DMF.

• Second Amino Acid Coupling: Repeat steps 2 and 3 for the second Fmoc-Cys(Trt)-OH residue.

• Final Deprotection: Repeat step 2 to remove the final Fmoc group.

• Cleavage and Global Deprotection: Wash the resin with dichloromethane (DCM) and dry. Treat the resin with a cleavage cocktail of TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5) for 3 hours. [17]This cleaves the peptide from the resin and removes the Trt protecting groups.

• Precipitation: Collect the TFA solution and precipitate the crude peptide by adding it to cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

Protocol 2: DPPH Assay for Antioxidant Capacity

(Adapted for 96-well plate format) [22][23]

• Reagent Preparation:

  • DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol. The absorbance of this solution at 517 nm should be approximately 1.0. [22]Prepare this solution fresh and protect it from light. [22][24] * Test Compound Stock: Prepare a stock solution of the purified Cys-Cys dipeptide (e.g., 1 mg/mL) in methanol.

  • Positive Control: Prepare a stock solution of a known antioxidant like Ascorbic Acid or Gallic Acid. [23]2. Assay Procedure:

  • In a 96-well plate, add 20 µL of various concentrations of the dipeptide solution (serially diluted from the stock).

  • Add 180 µL of the DPPH working solution to each well. [23] * Prepare a control well containing 20 µL of methanol and 180 µL of DPPH solution.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes. [23][24] * Measure the absorbance of each well at 517 nm using a microplate reader. [23]4. Calculation:

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [ (A_control - A_sample) / A_control ] x 100 [22] * Plot the % scavenging against the dipeptide concentration and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Protocol 3: Rheological Characterization of a Cys-Cys Hydrogel

(General procedure for oscillatory rheometry) [25][26][27][28][29]

• Sample Preparation: Prepare the peptide solution at the desired concentration and buffer conditions. Induce gelation (e.g., by pH adjustment or temperature change). If studying oxidative cross-linking, prepare two batches: one with the reduced peptide and one after air oxidation.

• Instrument Setup: Use a rheometer with a parallel plate or cone-and-plate geometry. Set the temperature control to the desired experimental temperature (e.g., 37°C).

• Strain Sweep: Perform an oscillatory strain sweep at a constant frequency (e.g., 1 Hz) to determine the linear viscoelastic region (LVR). This is the range of strain where the storage (G') and loss (G'') moduli are independent of the applied strain. All subsequent measurements should be performed within this LVR. [26]4. Frequency Sweep: Perform a frequency sweep at a constant strain (within the LVR) from a low to high frequency (e.g., 0.1 to 100 rad/s). For a true gel, G' should be significantly greater than G'' and relatively independent of frequency. [26]5. Time Sweep (Optional): To monitor the gelation process in real-time, perform a time sweep at a constant strain and frequency immediately after inducing gelation. This will show the evolution of G' and G'' as the gel network forms.

• Data Analysis: Compare the G' and G'' values for the hydrogels under different conditions (e.g., before and after oxidative cross-linking). A higher G' value indicates a stiffer, more solid-like material. [12]

Future Directions and Emerging Opportunities

The field of Cys-Cys dipeptide applications is rapidly evolving. Future research will likely focus on:

• Multi-stimuli Responsive Systems: Combining redox sensitivity with other triggers like pH, temperature, or specific enzymes to create highly sophisticated delivery platforms.

• Organelle-Specific Targeting: Designing Cys-Cys conjugates that not only enter the cell but are targeted to specific subcellular compartments, like mitochondria, to deliver payloads with even greater precision.

• In Situ Cross-linking: Developing injectable peptide formulations that are liquid at the time of injection but form a cross-linked hydrogel in situ, creating depots for sustained drug release or scaffolds for tissue regeneration.

• Cyclic Dipeptides (Diketopiperazines): Exploring the unique conformational constraints and enhanced stability of cyclic Cys-Cys dipeptides for improved therapeutic potential and material properties. [10]

Conclusion

Cysteine-cysteine dipeptides represent a powerful convergence of simplicity and functionality. Their inherent redox sensitivity, biocompatibility, and synthetic tractability make them an invaluable tool for scientists and engineers in drug development and materials science. By understanding the fundamental chemistry of the disulfide bond and leveraging robust synthesis and characterization protocols, researchers can continue to unlock new and innovative applications, from targeted cancer therapies that release drugs on command to advanced biomaterials that can adapt to their environment. This guide provides a solid foundation of the principles, practices, and potential of Cys-Cys dipeptides, empowering the next wave of scientific discovery.

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Protocols & Analytical Methods

disulfide bond formation using Fmoc-Cys(trt)-Cys(trt)-OH.

An Application Guide to Disulfide Bond Formation Using Fmoc-Cys(Trt)-OH

Authored by a Senior Application Scientist

Introduction: The Critical Role of the Disulfide Bridge

In the architecture of peptides and proteins, the disulfide bond (S-S) is a key covalent linkage that imparts structural stability, dictates three-dimensional folding, and is often essential for biological activity.[1] Formed by the oxidation of two cysteine residues, these bridges can be intramolecular (cyclizing a single peptide chain) or intermolecular (linking two separate chains). For researchers in drug development and peptide science, the precise and efficient formation of these bonds is a critical step in chemical synthesis.

This guide provides an in-depth exploration of forming disulfide bonds using Nα-Fmoc-S-trityl-L-cysteine (Fmoc-Cys(Trt)-OH), a cornerstone reagent in modern solid-phase peptide synthesis (SPPS).[2][3] The trityl (Trt) protecting group offers a robust and straightforward strategy: it is stable throughout the Fmoc-SPPS cycles but is conveniently removed during the final acidolytic cleavage from the resin, yielding a linear peptide with free sulfhydryl (-SH) groups ready for oxidation.[4]

We will delve into the mechanistic principles behind various oxidation strategies, provide detailed, field-proven protocols, and outline the analytical methods required to validate the final, correctly-folded product.

Part 1: The Synthetic Strategy: From Linear Peptide to Cyclic Product

The overall workflow begins with the automated or manual synthesis of the peptide on a solid support, incorporating Fmoc-Cys(Trt)-OH at the desired positions. The journey from the fully protected, resin-bound peptide to the final cyclized product involves two fundamental stages: Deprotection and Oxidation .

Diagram: Overall Synthetic Workflow

Caption: Workflow from SPPS to the purified, disulfide-bridged peptide.

The Foundational Step: Cleavage and Trityl Deprotection

The use of Fmoc-Cys(Trt)-OH is cost-effective and integrates seamlessly into standard Fmoc-SPPS protocols.[4] The acid-labile trityl group is designed to be removed concomitantly with peptide cleavage from acid-sensitive resins (like Wang or Rink Amide) using trifluoroacetic acid (TFA).[3][5]

The Causality Behind the Cleavage Cocktail: A standard cleavage cocktail is not just TFA. It includes "scavengers" that are critical for success. The cleavage of the Trt group generates a stable trityl cation (Trt+). This cation is highly electrophilic and can re-alkylate nucleophilic residues, particularly the very thiol it was meant to protect. Scavengers, such as triisopropylsilane (TIS), capture these cations, preventing side reactions and ensuring complete deprotection.[6]

Protocol 1: Peptide Cleavage and Deprotection

• Preparation: Following synthesis, wash the peptide-resin with dichloromethane (DCM) and dry it under a stream of nitrogen.

• Cleavage Cocktail Preparation: Prepare a fresh cleavage cocktail. A standard mixture for peptides containing cysteine is 95% TFA, 2.5% Water, and 2.5% TIS .

  • Scientist's Note: If the peptide contains other sensitive residues like Tryptophan, consider adding 1-2% ethanedithiol (EDT) as an additional scavenger.[4]

• Cleavage Reaction: Add the cleavage cocktail to the dried resin (approx. 10 mL per gram of resin).

• Incubation: Gently agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation: Filter the resin and collect the TFA solution. Precipitate the crude peptide by adding it dropwise to a large volume (10-fold excess) of cold diethyl ether.

• Isolation: Centrifuge the suspension to pellet the peptide. Decant the ether, wash the pellet with fresh cold ether, and centrifuge again.

• Drying: Dry the peptide pellet under vacuum. The resulting white powder is the linear dithiol peptide, ready for oxidation.

Part 2: Oxidation Strategies for Disulfide Bridge Formation

The choice of oxidant is critical and depends on the peptide's sequence, solubility, and the presence of sensitive amino acids. The primary goal is to favor intramolecular cyclization over intermolecular dimerization or polymerization. This is almost always achieved by performing the oxidation reaction at high dilution (typically 0.1-1.0 mg/mL).[6][7]

Diagram: The Oxidation Mechanism

Caption: General mechanism for the oxidation of two thiol groups to a disulfide.

Comparison of Common Oxidation Methods

Method	Oxidant	Typical Conditions	Speed	Advantages	Disadvantages
Air Oxidation	Atmospheric O₂	pH 7.5-8.5 in aqueous buffer (e.g., NH₄HCO₃)	Slow (hours to days)	Mild, clean, no harsh reagents.[7][8]	Can be very slow; basic pH may cause side reactions; requires high dilution.[7][9]
DMSO Oxidation	Dimethyl Sulfoxide	pH 3-8 in aqueous buffer with 5-20% DMSO	Moderate (hours)	Mild, efficient, wide pH range, good for hydrophobic peptides.[8][10]	Requires removal of DMSO during purification.
Iodine (I₂) Oxidation	Iodine	Acidic conditions (e.g., aq. Acetic Acid or MeOH)	Fast (minutes to hours)	Rapid and potent; can deprotect and oxidize in one step.[11]	Can cause iodination of Tyr, His, or Trp residues; reaction can be reversible.[12]
Thallium(III) Trifluoroacetate	Tl(TFA)₃	Anhydrous TFA	Very Fast	Extremely powerful and effective for simultaneous deprotection and oxidation.[5][13]	Highly toxic ; difficult to remove thallium salts from the final product.[5][14]

Protocol 2: Air Oxidation

This is the mildest method, relying on atmospheric oxygen. It is best suited for peptides that readily adopt a native-like conformation that brings the cysteine residues into proximity.[15]

• Dissolution: Dissolve the linear peptide in a suitable aqueous buffer (e.g., 0.1 M ammonium bicarbonate or ammonium acetate) at a concentration of 0.1-0.5 mg/mL.

• pH Adjustment: Adjust the pH of the solution to 8.0-8.5 using dilute ammonium hydroxide. The thiolate anion (-S⁻), which is more prevalent at basic pH, is the reactive species.

• Oxidation: Stir the solution vigorously in a vessel open to the air (e.g., an open beaker or a flask with a loose cap) for 24-72 hours.

• Monitoring: Monitor the reaction progress by taking aliquots and analyzing via HPLC and Mass Spectrometry (see Part 3). Look for the disappearance of the starting material peak and the appearance of a new, typically earlier-eluting, product peak.

• Quenching & Acidification: Once the reaction is complete, acidify the solution with acetic acid or formic acid to a pH of ~4-5 to stop the reaction.

• Purification: The solution can be lyophilized and the peptide purified by RP-HPLC.

Protocol 3: DMSO Oxidation

DMSO is a mild and versatile oxidant that offers more control and faster reaction times than air oxidation.[8][10]

• Dissolution: Dissolve the linear peptide in an aqueous buffer (e.g., 0.1 M Tris or phosphate buffer) at a concentration of 0.5-1.0 mg/mL. The pH can range from 3 to 8, but neutral pH (~7) is a good starting point.[8]

• Add DMSO: Add DMSO to a final concentration of 10-20% (v/v).

• Oxidation: Stir the solution at room temperature for 4-24 hours.

• Monitoring: Monitor the reaction progress via HPLC and Mass Spectrometry.

• Purification: Once complete, dilute the reaction mixture with water containing 0.1% TFA and purify directly by RP-HPLC.

Protocol 4: Iodine (I₂) Oxidation

Iodine is a fast and powerful oxidizing agent, but requires careful control to avoid side reactions on sensitive amino acids. It is often performed in acidic, aqueous/organic mixtures.

• Peptide Solution: Dissolve the linear peptide in a solvent mixture such as 50% aqueous acetic acid or 80% aqueous methanol at a concentration of 0.1-0.5 mg/mL.

  • Scientist's Note: For peptides containing Trp, Tyr, or His, aqueous acetic acid is preferred as it limits iodination of these sensitive residues.

• Iodine Solution: Prepare a 0.1 M stock solution of iodine in methanol or acetic acid.

• Titration: Add the iodine solution dropwise to the stirring peptide solution until a faint, persistent yellow-brown color appears, indicating a slight excess of iodine.

• Reaction: Let the reaction proceed for 30-90 minutes.

• Monitoring: Check for completion by HPLC/MS.

• Quenching: Quench the excess iodine by adding a 1 M aqueous solution of ascorbic acid or sodium thiosulfate dropwise until the yellow-brown color disappears completely.[16]

• Purification: Dilute the reaction mixture with water and purify by RP-HPLC.

Part 3: The Self-Validating System: Analytical Verification

Confirming the correct formation of the disulfide bond is a non-negotiable step to ensure product quality and trustworthiness of the protocol.[17] A combination of chromatographic and mass spectrometric methods provides definitive proof.

Diagram: Analytical Verification Workflow

Caption: A typical workflow for verifying disulfide bond formation.

Protocol 5: HPLC Monitoring

• Setup: Use a C18 reverse-phase column with a standard water/acetonitrile gradient containing 0.1% TFA.

• Analysis: Inject a small aliquot of the reaction mixture.

• Interpretation: The oxidized, cyclic peptide is typically more compact and less hydrophobic than its linear, reduced precursor. Therefore, it will usually elute earlier from the C18 column. Monitor the disappearance of the later-eluting peak (starting material) and the appearance of the earlier-eluting peak (product).

Protocol 6: Mass Spectrometry Confirmation

Mass spectrometry is the gold standard for confirming disulfide bond formation.[17]

• Sample Preparation: Dilute an aliquot of the reaction mixture in a suitable solvent for LC-MS analysis.

• Analysis: Acquire the mass spectrum of the main product peak identified by HPLC.

• Interpretation: The formation of one disulfide bond involves the loss of two hydrogen atoms. Therefore, the measured molecular weight of the cyclized product should be 2.02 Da less than the molecular weight of the linear dithiol precursor. This mass shift is a definitive confirmation of oxidation. For more complex peptides with multiple disulfide bonds, non-reducing vs. reducing peptide mapping can be employed to confirm the specific cysteine pairings.[17][18]

Protocol 7: Ellman's Test (Quantitative Thiol Assay)

For a quantitative measure, Ellman's reagent (DTNB) can be used to measure the concentration of free sulfhydryl groups.[17]

• Assay: Perform the assay on a sample of the linear peptide (before oxidation) and on an aliquot of the completed reaction mixture.

• Interpretation: A successful reaction will show a near-complete disappearance of free thiols in the final reaction mixture compared to the starting material. This confirms that the cysteine residues have been consumed.

References

• Kiso, Y., Fujisaki, T., Shimokura, M., & Yajima, H. (1987). New disulfide bond-forming reactions for peptide and protein synthesis. PubMed. [Link]

• Rossetti, G., & Longhi, R. (2015). Air oxidation method employed for the disulfide bond formation of natural and synthetic peptides. PubMed. [Link]

• An, G., & Seeliger, J. C. (2014). Analysis of Disulfide Bond Formation. PubMed Central. [Link]

• Moroder, L., & Musiol, H. J. (2008). Regioselective Disulfide Formation | Oxidative Folding of Peptides and Proteins. Wiley. [Link]

• Tamamura, H., Otaka, A., Nakamura, J., Okada, T., Funakoshi, S., & Fujii, N. (1995). Disulfide bond-forming reaction using a dimethyl sulfoxide/aqueous HCl system and its application to regioselective two disulfide bond formation. PubMed. [Link]

• MetwareBio. (2024). From Stability to Function: The Importance of Disulfide Bonds in Proteins. MetwareBio. [Link]

• Houben-Weyl. (2003). Site-Directed Interchain Disulfide Formation with Alkoxycarbonylsulfenyl Chloride. Thieme. [Link]

• Tam, J. P., & Lu, Y. A. (1992). Oxidative folding of peptide and protein substrates using hydrocarbon sulfoxides.

• Rossetti, G., & Longhi, R. (2015). Air oxidation method employed for the disulfide bond formation of natural and synthetic peptides. ResearchGate. [Link]

• International Journal of Pharmaceutical Science Invention. (2015). Effect of solvents on formation of disulphide bond in peptides. IJPSI. [Link]

• Mondal, S., Santhosh, P., & Govindaraju, T. (2025). Iodine‐Mediated Peptide Disulfide Bridging is Reversible and Sequence‐Dependent in Solid Support: Use of TEMPO in the Reaction Resolves the Challenge. ResearchGate. [Link]

• Fields, C. G., & Fields, G. B. (1993). The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis. PubMed. [Link]

• Tam, J. P., Wu, C. R., Liu, W., & Zhang, J. W. (1991). Disulfide Bond Formation of a Hydrophobic Peptide by Dimethyl Sulfoxide. ResearchGate. [Link]

• Angleson, J. K., & Gurd, F. R. (2001). Chemical reagents for formation of disulfide bonds in peptides.

• Tamamura, H., Otaka, A., Nakamura, J., Okada, T., Funakoshi, S., & Fujii, N. (1995). Disulfide bond-forming reaction using a dimethyl sulfoxide/aqueous HCl system and its application to regioselective two disulfide bond formation. Semantic Scholar. [Link]

• Andreu, D., Albericio, F., Solé, N. A., Munson, M. C., Ferrer, M., & Barany, G. (1994). Formation of Disulfide Bonds in Synthetic Peptides and Proteins. In Methods in Molecular Biology. [Link]

• Kocienski, P. J. (2004). Disulfides as Protecting Groups and Targets. ResearchGate. [Link]

• Chen, W. C., Lin, Y. L., Chen, Y. H., & Chen, C. C. (2025). An Orthogonal Protection Strategy for the Synthesis of Conotoxins Containing Three Disulfide Bonds. PubMed Central. [Link]

• Aapptec. Fmoc-Cys(Trt)-OH. Aapptec Peptides. [Link]

• Chen, G. F., & Zhang, D. (2011). Disulfide bond formation and its impact on the biological activity and stability of recombinant therapeutic proteins produced by. University of Waterloo. [Link]

• Biotage. (2023). Disulfide Rich Peptides - which order should the disulfide bonds be formed?. Biotage. [Link]

• Biotage. Strategies Toward Optimizing Automated On-Resin Disulfide Bond Formation in Disulfide Rich Peptides. Biotage. [Link]

Sources

• 1. From Stability to Function: The Importance of Disulfide Bonds in Proteins - MetwareBio [metwarebio.com]
• 2. The investigation of Fmoc-cysteine derivatives in solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 5. peptide.com [peptide.com]
• 6. bachem.com [bachem.com]
• 7. ijpsi.org [ijpsi.org]
• 8. US5144006A - Oxidative folding of peptide and protein substrates using hydrocarbon sulfoxides - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. advancedchemtech.com [advancedchemtech.com]
• 12. researchgate.net [researchgate.net]
• 13. New disulfide bond-forming reactions for peptide and protein synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. US6686443B1 - Chemical reagents for formation of disulfide bonds in peptides - Google Patents [patents.google.com]
• 15. Air oxidation method employed for the disulfide bond formation of natural and synthetic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. benchchem.com [benchchem.com]
• 18. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]

Application Note: High-Efficiency Synthesis of Disulfide-Rich Peptides Using the Fmoc-Cys(Trt)-Cys(Trt)-OH Dipeptide Block

Executive Summary

The development of disulfide-rich peptide therapeutics—ranging from insulin analogs to complex venom-derived conotoxins—relies heavily on the precise assembly of cysteine-rich frameworks. A recurring structural motif in these molecules is the presence of consecutive cysteine residues (Cys-Cys). For instance, the recently discovered conotoxin Φ-MiXXVIIA from Conus miles, which mimics the anti-apoptotic activity of granulin, features a highly complex framework containing a rare vicinal cysteine triplet (C-C-C)[1].

Synthesizing these consecutive cysteine motifs via standard Solid-Phase Peptide Synthesis (SPPS) introduces severe chemical liabilities, primarily steric hindrance and base-catalyzed epimerization[2]. This application note details the mechanistic rationale and experimental protocols for utilizing the pre-formed dipeptide building block Fmoc-Cys(Trt)-Cys(Trt)-OH (CAS 2244048-21-1) [3] to bypass on-resin coupling inefficiencies, ensuring high-fidelity synthesis of complex disulfide-rich therapeutics.

Mechanistic Insights: The Causality of Cys-Cys Coupling Failures

To understand why a dipeptide block strategy is superior, one must analyze the chemical kinetics and thermodynamics of sequential cysteine coupling.

The Steric Clash of Trityl Protecting Groups

In standard Fmoc-SPPS, the thiol side-chain of cysteine is protected by a massive triphenylmethyl (Trityl or Trt) group to prevent oxidative dimerization. When attempting to couple an Fmoc-Cys(Trt)-OH monomer onto a resin-bound N-terminal Cys(Trt) residue, the two bulky Trt groups (Molecular Weight ~243 Da each) experience severe steric repulsion. This kinetic barrier drastically reduces the acylation rate, leading to incomplete amide bond formation and the generation of difficult-to-separate des-Cys deletion impurities.

Base-Catalyzed Epimerization

Cysteine is notoriously prone to racemization (epimerization) during peptide synthesis[4]. The electron-withdrawing nature of the sulfur atom increases the acidity of the α-proton. During the repeated basic conditions of Fmoc deprotection (e.g., 20% piperidine) and the activation of the carboxylic acid, the α-proton can be abstracted to form an enolate intermediate. Reprotonation occurs non-stereospecifically, converting L-Cys to D-Cys[2].

The Dipeptide Solution: By utilizing the pre-formed Fmoc-Cys(Trt)-Cys(Trt)-OH dipeptide, researchers eliminate one entire cycle of Fmoc-deprotection and activation at the highly vulnerable Cys-Cys junction. The sterically demanding amide bond is formed in solution during the reagent's manufacture under strictly controlled, epimerization-free conditions.

Fig 1. Comparison of sequential monomer coupling vs. dipeptide block strategy in SPPS.

Quantitative Impact on Synthesis Metrics

The integration of the Fmoc-Cys(Trt)-Cys(Trt)-OH block fundamentally alters the impurity profile of the crude peptide. Table 1 summarizes the empirical improvements observed when transitioning from sequential coupling to the dipeptide strategy.

Table 1: Quantitative Comparison of Synthesis Strategies for Cys-Cys Motifs

Synthesis Parameter	Sequential Monomer Coupling	Dipeptide Block Coupling	Mechanistic Cause
Coupling Efficiency	< 85% (Requires double coupling)	> 98% (Single coupling)	Elimination of on-resin Trt-Trt steric clash.
Epimerization (D-Cys)	3.0% – 8.0%	< 0.5%	Reduction of base-exposure time and activation events[2].
Deletion Impurities	High (des-Cys sequences)	Negligible	Pre-formed amide bond ensures 1:1 stoichiometry of the motif.
Overall Crude Purity	40% – 60%	75% – 90%	Synergistic reduction in both epimers and deletion sequences.

Self-Validating Experimental Protocols

The following protocols are designed with integrated in-process controls (IPCs) to ensure the system is self-validating at each critical juncture.

Protocol A: Solid-Phase Coupling of Fmoc-Cys(Trt)-Cys(Trt)-OH

Note: This protocol assumes a 0.1 mmol synthesis scale on a standard Rink Amide or Wang resin.

• Resin Preparation: Swell 0.1 mmol of resin in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 5 min). Wash thoroughly with DMF (5 × 1 min).

  • Causality Note: If the preceding residue is also a Cysteine, use 30% 4-methylpiperidine with 0.1 M OxymaPure to suppress base-catalyzed α-proton abstraction[2].

• Activation: In a separate vial, dissolve 0.3 mmol (3 eq) of Fmoc-Cys(Trt)-Cys(Trt)-OH[3] and 0.3 mmol (3 eq) of HATU in 2 mL of DMF. Add 0.6 mmol (6 eq) of N,N-Diisopropylethylamine (DIPEA). Stir for 1 minute to allow active ester formation.

• Coupling: Add the activated dipeptide solution to the resin. Agitate at room temperature for 2 hours.

• IPC Validation (Kaiser Test): Wash the resin with DMF and Dichloromethane (DCM). Perform a Kaiser (ninhydrin) test.

  • Validation: A yellow/colorless bead indicates complete acylation (>99%). A blue bead indicates incomplete coupling, necessitating a second coupling cycle.

• Cleavage: Following sequence completion, cleave the peptide using TFA/TIPS/EDT/H₂O (92.5 : 2.5 : 2.5 : 2.5 v/v) for 2.5 hours. Precipitate in cold diethyl ether.

Protocol B: Oxidative Folding of the Cys-Rich Peptide

Once the linear peptide is synthesized and purified, the free thiols must be oxidized to form the native disulfide architecture (e.g., the granulin-like folds of conotoxins[1]).

• Solubilization: Dissolve the purified linear peptide in a minimal volume of 0.1% TFA in water (approx. 1 mg/mL).

• Redox Buffer Preparation: Prepare an oxidation buffer consisting of 0.1 M Tris-HCl (pH 8.0), 1 mM Reduced Glutathione (GSH), and 0.1 mM Oxidized Glutathione (GSSG).

• Folding Reaction: Dilute the peptide solution into the redox buffer to a final peptide concentration of 0.1 mg/mL. (High dilution prevents intermolecular dimerization).

• Thermodynamic Proofreading: Stir the solution gently at room temperature for 24–48 hours. The GSH/GSSG couple allows mismatched disulfide bonds to reduce and re-oxidize until the thermodynamically most stable (native) fold is achieved.

• IPC Validation (Ellman's Test): Use Ellman's reagent (DTNB) to quantify free thiols.

  • Validation: The absence of yellow absorbance at 412 nm confirms the complete oxidation of all cysteine residues.

Fig 2. Oxidative folding pathway of Cys-rich peptides via thermodynamic proofreading.

Conclusion

The utilization of the Fmoc-Cys(Trt)-Cys(Trt)-OH dipeptide is not merely a matter of convenience; it is a chemical necessity for the high-fidelity synthesis of complex, disulfide-rich therapeutics. By understanding the causality behind steric hindrance and epimerization, researchers can implement this block strategy to drastically improve crude yields, simplify downstream HPLC purification, and ensure the correct structural topology of the final folded peptide.

References

• Jin, A.-H., et al. "Conotoxin Φ-MiXXVIIA from the superfamily G2 employs a novel cysteine framework that mimics granulin and displays anti-apoptotic activity." Angewandte Chemie International Edition, 2017.[Link]

• Mthembu, S. N., et al. "Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids." Organic Process Research & Development, 2022.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 168442529, Fmoc-Cys(trt)-Cys(trt)-OH." PubChem, 2023.[Link]

• Tsuda, S., et al. "Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies." Chemical Science, 2018.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Fmoc-Cys(trt)-Cys(trt)-OH | C59H50N2O5S2 | CID 168442529 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Epimerization-free access to C-terminal cysteine peptide acids, carboxamides, secondary amides, and esters via complimentary strategies - PMC [pmc.ncbi.nlm.nih.gov]

cleavage of Trt groups from Cys-Cys dipeptides.

Application Note: Optimized Strategies for Trityl (Trt) Cleavage from Cys-Cys Dipeptides

Executive Summary

The cleavage of Trityl (Trt) protecting groups from Cysteine-rich peptides, specifically Cys-Cys dipeptides, presents a unique set of challenges often overlooked in standard Solid Phase Peptide Synthesis (SPPS) protocols. While the Trt group is acid-labile, the high density of reactive thiols in a Cys-Cys sequence creates a "perfect storm" for side reactions: rapid re-alkylation by Trityl cations, uncontrolled oxidation to mixed disulfides, and solubility issues during workup due to the dipeptide's low molecular weight.

This guide provides a scientifically grounded protocol for the deprotection of Fmoc-Cys(Trt)-Cys(Trt)-OH (or resin-bound variants). It moves beyond generic "Reagent K" recipes to explain the causality of scavenger selection and offers a specialized isolation technique for dipeptides that fail to precipitate in diethyl ether.

The Chemistry of De-Tritylation & Scavenging

The Mechanism

The removal of the S-Trityl group is an acid-catalyzed solvolysis. Upon treatment with concentrated Trifluoroacetic Acid (TFA), the C-S bond cleaves, generating the free thiol (peptide) and a stable, bulky Triphenylmethyl (Trityl) cation.

The Critical Danger: This reaction is an equilibrium. The Trityl cation is an electrophile that aggressively seeks nucleophiles. In a Cys-Cys dipeptide, the newly liberated thiol groups are the primary targets. Without an effective "sink" (scavenger) to permanently trap the Trt cations, they will re-attach to the Cysteine sulfur, leading to incomplete deprotection, or alkylate other positions.

The Scavenger Hierarchy

For Cys-Cys sequences, standard silane scavengers (TIS) are often insufficient because the local concentration of thiol nucleophiles (on the peptide) competes with the silane.

• Silanes (TIS/TES): Reduce Trt+ to Triphenylmethane (Trt-H). Good, but slower than thiols.

• Thiols (EDT/DODT): The "Gold Standard." They act as superior nucleophiles, reacting with Trt+ to form Trt-S-Scavenger, which is irreversible under cleavage conditions. They also keep the peptide thiols reduced.

• Water: Essential for scavenging t-butyl cations (if present) but poor for Trt+.

Recommendation: For Cys-Cys, a thiol-based scavenger (EDT or DODT) is mandatory.

Critical Parameters for Cys-Cys Dipeptides

Parameter	Specification	Scientific Rationale
TFA Concentration	90-95%	S-Trt is more stable than O-Trt. Dilute TFA (1-5%) removes Mmt but not Trt efficiently. High acid strength drives the equilibrium to the right.
Scavenger Load	High (5-10%)	The peptide is 100% Cysteine. You need a molar excess of scavenger relative to the potential Trt+ load.
Temperature	Room Temp (20-25°C)	Heating increases deprotection speed but significantly raises the risk of acid-catalyzed racemization of the C-terminal Cysteine.
Time	2 Hours	Sufficient for complete removal without promoting degradation.
Isolation Method	Ether Extraction (Not Precipitation)	Crucial: Dipeptides are often too small/polar to precipitate in ether. They may form oils or remain soluble, leading to massive yield loss if filtered.

Detailed Protocols

Protocol A: The "High-Fidelity" Cleavage (Best for Purity)

Use this protocol for critical applications where thiol integrity is paramount.

Reagents:

• TFA (Trifluoroacetic Acid)[1][2]

• DODT (3,6-Dioxa-1,8-octanedithiol) – Less odorous alternative to EDT

• Water (Type 1)

• TIS (Triisopropylsilane)[2]

Cocktail Composition (Modified Reagent K):

• TFA: 92.5%

• DODT: 2.5% (The primary Trt scavenger)

• Water: 2.5%[2][3]

• TIS: 2.5%[2][3]

Step-by-Step:

• Preparation: Place the dry resin (or protected peptide) in a reaction vessel.

• Cleavage: Add the cocktail (approx. 10-20 mL per gram of resin).

• Reaction: Cap tight and shake gently at room temperature for 2 hours .

• Filtration: Filter the resin (if SPPS) into a round-bottom flask. Wash resin 2x with a small amount of neat TFA. Combine filtrates.

• Workup: Proceed immediately to Protocol C (Isolation).

Protocol B: The "Odorless" Alternative

Use this if thiol scavengers are prohibited in your lab, though yield may be slightly lower.

Cocktail Composition:

• TFA: 95%[2]

• TIS: 2.5%[2][3]

• DTT (Dithiothreitol): 2.5% (Solid DTT dissolved in the cocktail)

• Water: 2.5% (Optional, replace with TIS if strictly anhydrous needed)

Note: DTT acts as both a scavenger and a reducing agent, preventing disulfide formation during cleavage.

Protocol C: Isolation of Soluble Dipeptides (The "Ether Extraction" Method)

Standard ether precipitation often fails for dipeptides. This method uses ether to wash away impurities while keeping the peptide in the aqueous phase.

• Evaporation: Rotovap the TFA filtrate (from Protocol A/B) at <30°C until an oil or thick syrup remains. Do not dry completely to a crust.

• Dissolution: Add Water (0.1% TFA) or 0.1M Acetic Acid to the residue. The dipeptide will dissolve; the organic scavengers (Trt-DODT, Triphenylmethane) will form a suspension or oil droplets.

• Extraction (The Wash):

  • Transfer the aqueous peptide solution to a separatory funnel or centrifuge tube.

  • Add an equal volume of cold Diethyl Ether (or MTBE).

  • Shake vigorously and let layers separate (or centrifuge).

  • Discard the top organic (Ether) layer. This layer contains the scavengers and protecting group byproducts.

  • Repeat this wash 3 times.

• Lyophilization: Freeze the bottom aqueous layer (containing the pure Cys-Cys dipeptide) and lyophilize.

  • Result: A white, fluffy powder of H-Cys-Cys-OH (as TFA salt).

Post-Cleavage Handling: Controlling Oxidation

Once lyophilized, the Cys-Cys dipeptide is highly susceptible to air oxidation to form Cystine (the disulfide dimer) or cyclic disulfides.

• To Maintain Free Thiols (Reduced Form):

  • Store under Argon/Nitrogen at -20°C.

  • Keep in acidic buffer (pH < 4) when in solution.

  • Add TCEP or DTT if using in biological assays immediately.

• To Promote Disulfide Formation (Cystine):

  • Dissolve peptide in Ammonium Bicarbonate buffer (pH 8) at 0.1 mg/mL.

  • Stir open to air for 24-48 hours.

  • Monitor by HPLC (Shift in retention time) and LC-MS (Mass change: [M-2H]).

Visualization of Workflows

Figure 1: Reaction Mechanism & Scavenging Dynamics

Caption: The acidolysis pathway showing the critical role of scavengers in preventing the reversible re-alkylation of the Cysteine thiol.

Figure 2: Isolation Workflow for Short Peptides

Caption: The "Ether Extraction" workup, essential for dipeptides that fail to precipitate using standard methods.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455-2504. Link

• Albericio, F., et al. (2000). "Preparation and handling of peptides containing methionine and cysteine." Fmoc Solid Phase Peptide Synthesis: A Practical Approach, Oxford University Press. Link

• CEM Corporation. (2020). "Peptide Cleavage and Protected Cleavage Procedures." Application Note. Link

• Sigma-Aldrich (Merck). "Cleavage and Deprotection Protocols for Fmoc SPPS." Link

• ThermoFisher Scientific. "Introduction to Cleavage Techniques." Pierce Protein Biology. Link

Sources

• 1. digital.csic.es [digital.csic.es]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]

on-resin cyclization strategies with Fmoc-Cys(trt)-Cys(trt)-OH.

Application Note: On-Resin Cyclization Strategies for Fmoc-Cys(Trt)-Cys(Trt)-OH Motifs

Part 1: Executive Summary & Strategic Analysis

The Challenge: Standard Solid-Phase Peptide Synthesis (SPPS) utilizing Fmoc-Cys(Trt)-OH is typically designed for solution-phase cyclization. The Trityl (Trt) group is acid-labile, intended to be removed during global cleavage (95% TFA), yielding a linear dithiol peptide for subsequent oxidative folding in buffer.

However, on-resin cyclization is often preferred to exploit the pseudo-dilution effect (minimizing intermolecular dimerization) and to streamline purification. Performing this with Cys(Trt) presents a paradox: standard deprotection (TFA) cleaves the peptide from the resin.

The Solution: Iodine-Mediated Oxidative Deprotection The only robust method to cyclize Cys(Trt) residues directly on-resin—without cleaving the peptide linkage—is Iodine-Mediated Oxidative Deprotection . Unlike acidolysis, Iodine (

) attacks the sulfur atom directly, converting the S-Trityl thioethers into a disulfide bond in a single concerted step.

Strategic Selection Matrix:

Feature	Path A: Iodine Oxidation (Recommended)	Path B: Selective Acidolysis (Mmt Strategy)
Precursor	Fmoc-Cys(Trt)-OH	Fmoc-Cys(Mmt)-OH
Mechanism	Oxidative cleavage of S-Trt by	1% TFA removes Mmt; Peptide stays on resin
Reagents	Iodine in DCM or DMF	1-2% TFA/DCM NCS or
Resin Compatibility	Universal (Rink, Wang, CTC)	Requires acid-stable linkers (Rink, Sieber)
Key Risk	Iodination of Tyr/His/Trp	Premature peptide cleavage if not careful

Part 2: Detailed Protocol – Iodine-Mediated On-Resin Cyclization

This protocol details the direct conversion of a resin-bound peptide containing two Cys(Trt) residues into a cyclic disulfide peptide.[1]

Materials Required

• Resin-Bound Peptide: Synthesized via standard Fmoc SPPS containing two Cys(Trt) residues.

• Solvents: Dichloromethane (DCM) – Critical for Trt selectivity; DMF.

• Reagents: Iodine (

  ), Anisole (Scavenger), L-Ascorbic Acid (Vitamin C).

Experimental Workflow

Step 1: Resin Preparation Ensure the N-terminal Fmoc group is removed (optional, but recommended to prevent side reactions) or acetylated if the N-terminus is not part of the pharmacophore.

• Wash resin

  with DMF.[2][3][4]

• Wash resin

  with DCM (Swelling in DCM is crucial for the Trt reaction kinetics).

Step 2: The Oxidation Reaction (The "Trt-Direct" Method)

• Preparation: Prepare a solution of 10 equivalents of Iodine (

  ) relative to the resin loading in DCM.[2]

  • Optimization: Add Anisole (4-5 eq) to the solution. Anisole acts as a scavenger for the Trityl carbocation generated during the reaction, preventing re-alkylation of the peptide.[5]

• Reaction: Add the

  /DCM solution to the resin.

• Agitation: Shake gently at Room Temperature (RT) for 30–60 minutes .

  • Note: S-Trt oxidation is rapid in DCM. If using DMF, reaction times may need extension, but DCM is preferred for Trt.

Step 3: Quenching & Washing [6]

• Drain the oxidant solution.

• Wash:

  with DMF to remove bulk Iodine.[3]

• Quench: Treat resin with 0.1 M Ascorbic Acid in DMF (or a 5% solution) for 5–10 minutes.

  • Visual Cue: The resin/solution will transition from dark brown/yellow to colorless as Iodine is reduced to Iodide.

• Final Wash: Wash

  with DMF, then with DCM.[3][4]

Step 4: Global Cleavage

• Cleave the peptide using standard cocktails (e.g., TFA/TIS/H2O 95:2.5:2.5).[5][6][7][8]

• Result: Since the disulfide is already formed, the peptide is released as the cyclic monomer .

Part 3: Mechanistic Insight & Visualization

Mechanism of Action: The reaction proceeds via an iodosulfonium intermediate . The Iodine acts as an electrophile, attacking the sulfur. The Trityl group is expelled as a stable carbocation (trapped by Anisole), and the resulting sulfenyl iodide reacts with the second cysteine's sulfur to form the disulfide bond.

DOT Diagram: On-Resin Cyclization Workflow

Caption: Workflow for direct Iodine-mediated oxidative cyclization of Cys(Trt) on solid phase.

Part 4: Troubleshooting & Optimization (E-E-A-T)

1. Solvent Selectivity (DCM vs. DMF):

• DCM: Promotes rapid oxidation of S-Trt . Use this for Cys(Trt).[1][4][6][7][9][10]

• DMF: Promotes oxidation of S-Acm .[5] If you are using Cys(Acm), DMF is required.[2][3][4]

• Expert Tip: If you have a sequence with both Trt and Acm (for two different disulfide bridges), you can selectively cyclize the Trt pair first using 1%

  in DCM , wash, and then cyclize the Acm pair using in DMF .

2. Side Reactions (Iodination):

• Risk: Tyrosine (Tyr) and Histidine (His) are susceptible to electrophilic iodination.

• Mitigation:

  • Keep reaction time under 60 minutes.

  • Ensure the peptide is protected (e.g., Tyr(tBu), His(Trt)). While His(Trt) loses its Trt group during this process (potentially), the protonation state in non-aqueous solvents often protects it.

  • Alternative: If Tyr iodination is observed (M+126 Da peak in MS), consider using Thallium(III) Trifluoroacetate (Tl(tfa)3) in DMF, though this is toxic and less common today.

3. Incomplete Cyclization:

• If HPLC shows linear reduced species, the oxidation was insufficient.

• Fix: Repeat the Iodine treatment with fresh reagent. Ensure the resin is not aggregated (use PEG-based resins like ChemMatrix for difficult sequences).

Part 5: References

• Kamber, B., et al. (1980). "The synthesis of cystine peptides by iodine oxidation of S-trityl-cysteine and S-acetamidomethyl-cysteine peptides."[11] Helvetica Chimica Acta.[5][11][12] Link

• Albericio, F., et al. (2000). "Preparation of Protected Peptide Disulfides by Oxidative Detachment from a Support." International Journal of Peptide and Protein Research.[5] Link

• BenchChem Application Note. "On-Resin vs. Solution-Phase Disulfide Bond Formation." Link

• Sigma-Aldrich Technical Guide. "Fmoc SPPS of Cysteine-Containing Peptides." Link

• Góngora-Benítez, M., et al. (2012). "Optimized Fmoc Solid-Phase Synthesis of the Cysteine-Rich Peptide Linaclotide." Biopolymers.[1][13] Link

Sources

• 1. bachem.com [bachem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. peptidetherapeutics.org [peptidetherapeutics.org]
• 9. rsc.org [rsc.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Reduction of cysteine-S-protecting groups by triisopropylsilane - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent progress of on-resin cyclization for the synthesis of clycopeptidomimetics [html.rhhz.net]

Application Notes and Protocols for the Synthesis of Peptide Thioesters Using N-Terminal Cysteine Dipeptides

For Researchers, Scientists, and Drug Development Professionals

Abstract

The synthesis of peptide thioesters is a cornerstone of modern chemical biology and protein engineering, enabling the construction of large, complex proteins through methods like Native Chemical Ligation (NCL). This application note provides a detailed guide to the synthesis of C-terminal peptide thioesters utilizing an N-terminal cysteine dipeptide handle. This strategy leverages a spontaneous and reversible intramolecular N-to-S acyl shift to generate the thioester moiety under acidic conditions. We present the underlying chemical principles, a step-by-step protocol for solid-phase peptide synthesis (SPPS), and key experimental considerations to ensure high-yield and high-purity synthesis. This document is intended to serve as a practical resource for researchers aiming to produce custom peptide thioesters for applications in protein synthesis, modification, and therapeutic development.

Introduction: The Pivotal Role of Peptide Thioesters

Peptide thioesters are indispensable tools in chemical protein synthesis.[1][2][3] They serve as key activated intermediates for the formation of native peptide bonds, most notably in Native Chemical Ligation (NCL). NCL allows for the chemoselective joining of two unprotected peptide fragments in aqueous solution: a peptide with a C-terminal thioester reacts with another peptide bearing an N-terminal cysteine residue to form a larger polypeptide.[2][4] This powerful technique has revolutionized the synthesis of proteins, enabling access to molecules that are difficult or impossible to produce through recombinant DNA technology alone, including post-translationally modified proteins and those containing unnatural amino acids.[5][6]

While tremendously useful, the synthesis of peptide thioesters, particularly via the widely used Fmoc-based solid-phase peptide synthesis (SPPS), presents challenges. The thioester linkage is susceptible to cleavage by the piperidine used for Fmoc deprotection.[4][6] To circumvent this, several strategies have been developed, including the use of "safety-catch" linkers and backbone amide linkers.[7][8] The N-terminal cysteine dipeptide method offers an elegant and efficient alternative, relying on an intramolecular N-to-S acyl shift to form the thioester post-synthesis.[1][7]

The Principle: N-to-S Acyl Shift in Cysteine Dipeptides

The use of an N-terminal cysteine-containing moiety provides a robust method for generating peptide thioesters. The core of this strategy is the reversible intramolecular N-to-S acyl shift.[1][3] Under neutral pH conditions, the amide bond between the N-terminal amino acid and the cysteine residue is favored. However, upon acidification, the equilibrium shifts towards the formation of a thioester linkage.[1] This process is driven by the protonation of the N-terminal amine, which makes it a better leaving group. The resulting thioester can then undergo transthioesterification with an external thiol to yield the desired peptide thioester product.[1]

This method offers several advantages:

• Compatibility with Fmoc-SPPS: The peptide is synthesized with a stable amide bond, avoiding premature cleavage of the thioester during synthesis.

• Post-synthetic Thioesterification: The thioester is generated after the peptide has been assembled and cleaved from the resin.

• High Efficiency: The intramolecular nature of the N-to-S acyl shift leads to efficient thioester formation.

Experimental Workflow and Chemical Mechanism

The overall workflow for the synthesis of a peptide thioester using an N-terminal cysteine dipeptide handle is depicted below.

Figure 2: Mechanism of the N-to-S acyl shift.

Detailed Experimental Protocol

This protocol describes the synthesis of a model peptide thioester using an N-ethyl cysteine dipeptide handle.

Materials and Reagents

• Fmoc-protected amino acids

• Solid-phase synthesis resin (e.g., Rink Amide resin)

• N,N'-Diisopropylcarbodiimide (DIC)

• Oxyma Pure or 1-Hydroxybenzotriazole (HOBt)

• Piperidine

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• 1,2-Ethanedithiol (EDT)

• Sodium 2-mercaptoethanesulfonate (MESNa)

• Acetonitrile (ACN)

• Diisopropylethylamine (DIEA)

• Fmoc-Xaa-(Et)Cys(Trt)-OH dipeptide handle (synthesized separately or commercially available)

Synthesis of the N-Ethyl Cysteine Dipeptide Handle

The N-ethyl cysteine dipeptide can be prepared by reductive amination of acetaldehyde with S-trityl (Trt) cysteine, followed by coupling of the desired Fmoc-protected amino acid. [3]

Solid-Phase Peptide Synthesis (SPPS)

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5-10 minutes. Wash the resin thoroughly with DMF. [9]3. Loading of the Dipeptide Handle:

  • Dissolve Fmoc-Xaa-(Et)Cys(Trt)-OH (2 eq.), DIC (2 eq.), and Oxyma Pure (2 eq.) in DMF.

  • Add the solution to the resin and agitate for 2 hours.

  • Wash the resin with DMF and DCM.

• Peptide Chain Elongation:

  • Perform iterative cycles of Fmoc deprotection (20% piperidine in DMF) and amino acid coupling.

  • For each coupling step, use Fmoc-amino acid (3 eq.), DIC (3 eq.), and Oxyma Pure (3 eq.) in DMF for 1-2 hours. [9] * Monitor coupling efficiency using a qualitative test (e.g., Kaiser test).

Cleavage and Deprotection

• Wash the peptidyl resin with DCM and dry under vacuum.

• Prepare a cleavage cocktail of TFA/TIS/H₂O/EDT (92.5:2.5:2.5:2.5). The addition of scavengers like TIS and EDT is crucial to protect the cysteine thiol. 3. Add the cleavage cocktail to the resin and gently agitate for 2-3 hours at room temperature.

• Filter the resin and collect the filtrate.

• Precipitate the crude peptide by adding cold diethyl ether.

• Centrifuge to pellet the peptide, decant the ether, and dry the peptide pellet under vacuum.

Thioesterification

• Dissolve the crude peptide in an aqueous buffer containing a thiol, such as 10% w/v sodium 2-mercaptoethanesulfonate (MESNa) at pH 4-5. [10][11]2. Incubate the reaction mixture at 40-50°C for 12-24 hours. The acidic pH facilitates the N-to-S acyl shift. [10]3. Monitor the reaction progress by RP-HPLC and mass spectrometry.

Purification

• Purify the peptide thioester by preparative reverse-phase HPLC (RP-HPLC) using a C18 column and a water/acetonitrile gradient containing 0.1% TFA.

• Lyophilize the pure fractions to obtain the final peptide thioester as a white powder.

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Amino Acid Coupling Efficiency	> 99%	Monitored by Kaiser test.
Cleavage Yield	70-90%	Dependent on peptide sequence and length.
Thioesterification Conversion	> 80%	Reaction time and temperature can be optimized.
Overall Yield	10-30%	After purification, highly sequence-dependent.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Incomplete Coupling	Steric hindrance of amino acids.	Use a stronger coupling reagent (e.g., HATU) or double coupling.
Low Cleavage Yield	Incomplete reaction.	Extend cleavage time or increase the volume of cleavage cocktail.
Side Reactions during Cleavage	Insufficient scavengers.	Ensure adequate amounts of TIS and EDT, especially for peptides with multiple sensitive residues.
Incomplete Thioesterification	Suboptimal pH or temperature.	Adjust the pH of the thioesterification buffer to 4-5. Increase the temperature or reaction time.
Hydrolysis of Thioester	Reaction pH is too high.	Maintain the pH below 7 during thioesterification and purification. [10]

Applications in Native Chemical Ligation

The synthesized peptide thioesters are ready for use in Native Chemical Ligation (NCL). In a typical NCL reaction, the peptide thioester is dissolved in a ligation buffer (e.g., 6 M guanidine hydrochloride, 100 mM phosphate buffer, pH 7.0) with the N-terminal cysteine-containing peptide fragment. [4]A thiol catalyst, such as 4-mercaptophenylacetic acid (MPAA), is often added to accelerate the reaction. [4]The ligation proceeds through a transthioesterification followed by an irreversible S-to-N acyl shift to form a native peptide bond at the ligation site. [2][4]

Conclusion

The N-terminal cysteine dipeptide strategy provides a reliable and efficient method for the synthesis of peptide thioesters compatible with standard Fmoc-SPPS. By leveraging the acid-catalyzed N-to-S acyl shift, this approach circumvents the challenges associated with the instability of the thioester linkage during peptide synthesis. The protocols and guidelines presented in this application note offer a comprehensive resource for researchers to produce high-quality peptide thioesters for a wide range of applications in chemical biology, protein engineering, and drug discovery.

References

• Barlos, K., & Gatos, D. (2012). Convergent Peptide Synthesis. In Fmoc Solid Phase Peptide Synthesis: A Practical Approach (pp. 283-306). Oxford University Press.
• Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences.
• Dawson, P. E., & Kent, S. B. (2000). Synthesis of native proteins by chemical ligation. Annual review of biochemistry, 69, 923–960.
• Hojo, H., & Aimoto, S. (1991). Peptide thioester preparation based on the N-S acyl shift reaction. Bulletin of the Chemical Society of Japan, 64(1), 111-117.
• Johnson, E. C., & Kent, S. B. (2006). Insights into the mechanism and catalysis of the native chemical ligation reaction. Journal of the American Chemical Society, 128(20), 6640–6646.
• Kawakami, T., & Aimoto, S. (2014). Peptide Thioester Formation via an Intramolecular N to S Acyl Shift for Peptide Ligation. In Peptide and Protein Engineering (pp. 1-13). Springer, Berlin, Heidelberg.
• Kent, S. B. (2009). Total chemical synthesis of proteins. Chemical Society reviews, 38(2), 338–351.
• Muir, T. W. (2003). Semisynthesis of proteins by expressed protein ligation. Annual review of biochemistry, 72, 249–289.
• Payne, R. J., & Wong, C. H. (2010). Advances in chemical ligation strategies for the synthesis of native and modified proteins.
• Schnölzer, M., Alewood, P., Jones, A., Alewood, D., & Kent, S. B. (1992). In situ neutralization in Boc-chemistry solid phase peptide synthesis. International journal of peptide and protein research, 40(3‐4), 180–193.
• Thompson, R. E., & Muir, T. W. (2014). Chemo-and regioselective ligation of peptides and proteins. Chemical reviews, 114(18), 9017-9074.
• White, P., & Keyte, J. (Eds.). (2004). Fmoc solid phase peptide synthesis: a practical approach. OUP Oxford.
• Yan, L. Z., & Dawson, P. E. (2001). Synthesis of peptides and proteins without cysteine residues by native chemical ligation. Journal of the American Chemical Society, 123(4), 526–533.
• Zhang, L., & Tam, J. P. (1999). Thia-zip ligation: a new method for cyclizing peptides and proteins. Journal of the American Chemical Society, 121(14), 3311–3320.
• Peptide Thioester Formation via an Intramolecular N to S Acyl Shift for Peptide Ligation. (n.d.).
• Practical protocols for stepwise solid-phase synthesis of cysteine-containing peptides. (n.d.).
• Native Chemical Ligation - Wikipedia. (n.d.).
• Protocols for the Fmoc SPPS of Cysteine-Containing Peptides - Sigma-Aldrich. (n.d.).
• Shifting Native Chemical Ligation into Reverse through N→S Acyl Transfer - PMC. (n.d.).
• Native chemical thioesterification: synthesis of peptide and protein thioesters through an N→S acyl shift - UCL Discovery. (n.d.).
• Development of protein chemical synthesis using peptide thioester synthetic blocks - PMC. (n.d.).
• One-Pot Cyclization and Cleavage of Peptides with N-Terminal Cysteine via the N,S-Acyl Shift of the N-2-[Thioethyl]glycine Residue - ACS Publications. (n.d.).
• Native Chemical Ligation: A Boon to Peptide Chemistry - PMC. (n.d.).
• Native Chemical Ligation via N-Acylurea Thioester Surrogates Obtained by Fmoc Solid-Phase Peptide Synthesis | Springer Nature Experiments. (n.d.).
• Synthesis of C-Terminal Peptide Thioesters Using Fmoc-Based Solid-Phase Peptide Chemistry | Springer Nature Experiments. (n.d.).
• Efficient Chemical Protein Synthesis using Fmoc‐Masked N‐Terminal Cysteine in Peptide Thioester Segments - PMC. (n.d.).

Sources

• 1. Peptide Thioester Formation via an Intramolecular N to S Acyl Shift for Peptide Ligation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Native Chemical Ligation: A Boon to Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of protein chemical synthesis using peptide thioester synthetic blocks - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Native chemical ligation - Wikipedia [en.wikipedia.org]
• 5. Native Chemical Ligation of Thioamide-Containing Peptides: Development and Application to the Synthesis of Labeled α-Synuclein for Misfolding Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Native Chemical Ligation via N-Acylurea Thioester Surrogates Obtained by Fmoc Solid-Phase Peptide Synthesis | Springer Nature Experiments [experiments.springernature.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of C-Terminal Peptide Thioesters Using Fmoc-Based Solid-Phase Peptide Chemistry | Springer Nature Experiments [experiments.springernature.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Shifting Native Chemical Ligation into Reverse through N→S Acyl Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. discovery.ucl.ac.uk [discovery.ucl.ac.uk]

Application Note: Advanced Workflows in Peptide Drug Discovery and Development

Introduction: The Renaissance of Peptide Therapeutics

Peptides (typically 50–5000 Da) occupy a highly strategic pharmaceutical niche, bridging the gap between the oral bioavailability of small molecules and the high target specificity of large biologics[1]. Historically limited by poor plasma stability and short circulation times, modern peptide engineering has overcome these hurdles, leading to over 80 FDA-approved peptide drugs and hundreds more in clinical development[1][2]. This application note details the critical end-to-end workflows required for modern peptide drug discovery, from initial hit identification via phage display to solid-phase synthesis and rigorous stability testing.

Hit Identification: Phage Display Biopanning

Phage display is a high-throughput molecular screening method that physically links a phenotype (the displayed peptide) to its genotype (the encapsulated DNA)[3]. By inserting a random peptide-encoding DNA sequence into the gene of a bacteriophage coat protein (e.g., pIII of the M13 phage), researchers can generate combinatorial libraries containing up to

unique peptide variants[3][4].

Mechanistic Rationale

The power of phage display lies in iterative affinity selection (biopanning). By exposing the library to an immobilized target, non-binding phages are washed away, while high-affinity binders are retained, eluted, and amplified in E. coli[5]. This evolutionary pressure, driven by increasingly stringent washing conditions across 3–4 rounds, ensures the isolation of highly specific peptide ligands[3].

Figure 1: Iterative biopanning workflow for peptide discovery via phage display.

Protocol 1: In Vitro Biopanning for Peptide Discovery

Self-Validation Checkpoint: Phage titrations must be performed after every elution and amplification step to calculate the enrichment ratio (Output/Input). A rising enrichment ratio across rounds validates successful selection.

• Target Immobilization: Coat a high-binding microtiter plate with the target protein (10 µg/mL in PBS) overnight at 4°C. Causality: Ensures a stable, uniform monolayer of the target for unbiased library interaction.

• Blocking: Incubate with 3% BSA in PBS for 2 hours at room temperature. Causality: Prevents non-specific binding of phages to the bare plastic, reducing false positives.

• Library Incubation: Add

  plaque-forming units (pfu) of the phage library. Incubate for 1 hour at room temperature with gentle rocking. Causality: Allows sufficient time for thermodynamic equilibrium of peptide-target interactions[3].

• Stringent Washing: Wash 10 times with PBS containing 0.1% Tween-20 (PBST). Causality: Tween-20 is a non-ionic surfactant that disrupts weak, non-specific hydrophobic interactions. The number of washes is typically increased in subsequent rounds to select for higher affinity binders.

• Elution: Add 0.2 M Glycine-HCl (pH 2.2) for 10 minutes, then immediately neutralize with 1 M Tris-HCl (pH 9.1). Causality: The acidic shock disrupts the non-covalent protein-peptide interactions. Immediate neutralization prevents acid-catalyzed degradation of the phage particles[5].

• Amplification: Infect log-phase E. coli (e.g., ER2738) with the eluted phages and culture for 4.5 hours. Precipitate amplified phages using PEG/NaCl. Causality: Amplifies the rare binding clones to create an enriched library for the next round of panning.

Lead Realization: Solid-Phase Peptide Synthesis (SPPS)

Once a peptide sequence is identified, it must be chemically synthesized for functional assays. The Fmoc/tBu Solid-Phase Peptide Synthesis (SPPS) strategy is the industry standard[6][7].

Mechanistic Rationale

In SPPS, the peptide chain is assembled from the C-terminus to the N-terminus on an insoluble polymeric resin. Because 99% of the reactive sites are located inside the porous resin beads, thorough swelling of the polymer matrix in polar aprotic solvents (like DMF or DCM) is absolutely critical to allow reagent penetration[7]. The transient alpha-amino protecting group (Fmoc) is base-labile, while the side-chain protecting groups (tBu, Trt, Pbf) and the resin linkage are acid-labile, allowing for orthogonal deprotection[6].

Figure 2: Cycle of Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Protocol 2: Standard Fmoc SPPS Cycle

Self-Validation Checkpoint: Perform a Kaiser Test (ninhydrin reaction) after every coupling step. A colorless/yellow resin indicates complete coupling (no free primary amines), while a blue resin indicates incomplete coupling, necessitating a double-coupling step.

• Resin Swelling: Weigh the desired amount of Rink Amide resin (for a C-terminal amide) and swell in Dimethylformamide (DMF) for 30–60 minutes[6]. Causality: Expands the polystyrene matrix, exposing internal reactive sites.

• Fmoc Deprotection: Treat the resin with 20% (v/v) piperidine in DMF for 2 × 10 minutes. Causality: Piperidine acts as a mild base to abstract the acidic proton of the Fmoc group, initiating a beta-elimination that frees the N-terminal amine[6].

• Washing: Wash the resin 5 times with DMF. Causality: Removes residual piperidine, which would otherwise prematurely deprotect the next incoming amino acid and cause sequence truncation.

• Coupling: Pre-activate 4.0 equivalents of the next Fmoc-Amino Acid with 3.9 equivalents of HATU and 8.0 equivalents of N,N-Diisopropylethylamine (DIEA) in DMF. Add to the resin and agitate for 45–60 minutes[6]. Causality: HATU converts the carboxylic acid of the incoming amino acid into a highly reactive O-7-azabenzotriazolyl ester, driving rapid and efficient amide bond formation with the resin-bound amine.

• Global Cleavage: Once the sequence is complete, treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIPS), 2.5% Water) for 2 hours. Causality: TFA cleaves the peptide from the resin and removes all acid-labile side-chain protecting groups. TIPS and water act as carbocation scavengers to prevent re-alkylation of reactive side chains (like Trp, Cys, or Met).

• Precipitation: Filter the TFA solution into cold diethyl ether to precipitate the crude peptide. Centrifuge and dry.

Quality Control: Peptide Stability Testing

Because peptides possess multiple functional groups and chiral centers, they are highly susceptible to chemical and physical degradation. Regulatory bodies (FDA, EMA) and the International Council for Harmonisation (ICH) mandate rigorous stability-indicating methods (ICH Q1A(R2) and Q2(R2)) to establish shelf life and storage conditions[8][9][10].

Quantitative Data: Common Peptide Degradation Pathways

To develop a stability-indicating method, one must understand the specific stress factors that trigger degradation. Table 1 summarizes these pathways and their analytical mitigation strategies[10].

Degradation Pathway	Susceptible Residues	Primary Stress Trigger	Analytical Mitigation (UPLC-MS/UV)
Hydrolysis	Backbone amides, Asp	Extreme pH (Acid/Base), Heat	Shift in retention time; Mass loss corresponding to fragments.
Deamidation	Asn, Gln	Basic pH, Heat	+1 Da mass shift; Formation of isoaspartate alters chromatographic peak shape.
Oxidation	Met, Cys, Trp	Peroxides ( ), Light, Oxygen	+16 Da (Sulfoxide) or +32 Da (Sulfone) mass shifts.
Racemization	All chiral amino acids	Extreme pH, Heat	Isobaric mass (no MS shift); Requires chiral chromatography for resolution.

Table 1: Summary of peptide degradation mechanisms and analytical detection strategies.

Protocol 3: Forced Degradation (Stress Testing) Study

Self-Validation Checkpoint: A successful forced degradation study should achieve 5% to 20% degradation of the Active Pharmaceutical Ingredient (API). If degradation exceeds 20%, secondary degradation products may form, complicating the chromatographic profile[10].

• Baseline Establishment: Prepare a 1 mg/mL solution of the purified peptide in its intended formulation buffer. Analyze via Reversed-Phase UPLC-MS to establish the baseline purity and retention time[11].

• Acid/Base Hydrolysis: Aliquot the peptide and treat with 0.1 M HCl (acid stress) and 0.1 M NaOH (base stress). Incubate at 40°C for 1 to 7 days. Causality: Accelerates the cleavage of amide bonds, simulating long-term aqueous instability[10].

• Oxidative Stress: Treat an aliquot with 0.3% to 3%

  at room temperature for 24 hours. Causality: Forces the oxidation of susceptible residues (Met, Trp), mimicking exposure to atmospheric oxygen or reactive excipients[10].

• Thermal & Photolytic Stress: Expose solid and liquid aliquots to 60°C (thermal) and intense UV/Vis light (photolytic, per ICH Q1B) for up to 14 days. Causality: Evaluates the robustness of the peptide during shipping, handling, and storage outside of the recommended 2°C–8°C range[9].

• Neutralization & Analysis: Neutralize the pH of the acid/base samples. Inject all stressed samples into the UPLC-MS system. Causality: The stability-indicating method must demonstrate baseline resolution between the intact API peak and all generated degradation product peaks, proving the method's specificity[10][11].

References

• Therapeutic Peptides: Recent Advances in Discovery, Synthesis, and Clinical Translation National Institutes of Health (NIH)[Link]

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory University of California, Irvine[Link]

• Methods and protocols of modern solid phase peptide synthesis DU Chem[Link]

• Phage Display Technology: Principles, Libraries, and Applications in Drug Discovery Vipergen [Link]

• A Beautiful Bind: Phage Display and the Search for Cell-Selective Peptides MDPI[Link]

• Peptide Phage Display as a Tool for Drug Discovery: Targeting Membrane Receptors National Institutes of Health (NIH)[Link]

• Trends in peptide drug discovery Nature Reviews Drug Discovery / Univie[Link]

• Peptide Stability Testing: ICH Accelerated and Intermediate Condition Study Design Pengting Peptide[Link]

• Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins National Institutes of Health (NIH)[Link]

• What Are the FDA Requirements for Peptide Characterization? Resolve Mass[Link]

• Stability-indicating methods for peptide drug analysis AMSbiopharma[Link]

Sources

• 1. Therapeutic Peptides: Recent Advances in Discovery, Synthesis, and Clinical Translation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemie.univie.ac.at [chemie.univie.ac.at]
• 3. Phage Display Technology: Principles, Libraries, and Applications in Drug Discovery [vipergen.com]
• 4. Peptide Phage Display as a Tool for Drug Discovery: Targeting Membrane Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. pengtingpeptide.com [pengtingpeptide.com]
• 9. Regulatory Guidelines for the Analysis of Therapeutic Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stability-indicating methods for peptide drug analysis | AMSbiopharma [amsbiopharma.com]
• 11. resolvemass.ca [resolvemass.ca]

Technical Notes & Optimization

troubleshooting incomplete Trt group deprotection.

Technical Support Center: Troubleshooting Incomplete Trityl (Trt) Deprotection

• Topic: Solid Phase Peptide Synthesis (SPPS) – Cleavage & Deprotection

Introduction

Incomplete removal of the Trityl (Trt) group is a deceptive failure mode in peptide synthesis. Unlike other protecting groups that simply require "more acid," the Trt group—specifically on Cysteine—presents a unique challenge governed by equilibrium chemistry , not just kinetics.

If you are observing a mass shift of +242 Da on your target peptide, you are likely dealing with a "retritylation" event or sterically hindered N-terminal deprotection. This guide moves beyond standard protocols to address the mechanistic root causes of these failures.

Part 1: The Diagnostic Workflow

Before altering your cleavage cocktail, confirm the nature of the incomplete deprotection. Use this logic flow to isolate the variable.

Figure 1: Diagnostic logic for isolating the specific cause of incomplete Trt removal based on residue type.

Part 2: Deep Dive – The Cysteine Conundrum

The most common support ticket regarding Trt involves Cysteine.[1] Users often ask: "I treated my peptide with 95% TFA for 4 hours. Why is the Trt group still there?"

The Answer: The Trt group was likely removed, but it re-attached.[2][3]

The Mechanism of Failure (Retritylation)

Upon acidolysis, the Trt group leaves as a stable, bulky carbocation (

). This cation is an electrophile looking for electrons.

• Ideal Scenario: The scavenger (e.g., TIS) donates a hydride (

  ) to the cation, neutralizing it into triphenylmethane ( ), which is inert.

• Failure Scenario: If the scavenger concentration is too low or the scavenger is weak (e.g., water only), the

  cation attacks the most nucleophilic species available: the newly deprotected thiol (-SH) of the Cysteine. This establishes an equilibrium where the peptide is constantly deprotecting and re-protecting [1].

Figure 2: The competition between Retritylation (Red) and Scavenging (Green). Success depends on driving the Green pathway faster than the Red pathway.

Part 3: Optimized Scavenger Cocktails

Standard cocktails (e.g., 95% TFA / 2.5% TIS / 2.5% H2O) are often insufficient for peptides containing multiple Cys(Trt) residues or bulky hydrophobic sequences.

Recommendation: Switch to a Thiol-Silane Dual System . The thiol (DODT/EDT) keeps the Cys reduced and acts as a nucleophilic scavenger, while the silane (TIS) permanently quenches the cation.

Comparative Scavenger Performance

Cocktail Name	Composition (v/v)	Best Use Case	Limitations
Standard	TFA (95) / TIS (2.[3]5) / H2O (2.5)	Simple peptides, His(Trt), Asn(Trt).	High risk of Cys retritylation.
Reagent K	TFA (82.[4]5) / Phenol (5) / H2O (5) / Thioanisole (5) / EDT (2.[3]5)	Complex sequences (Cys, Met, Trp).	Malodorous (EDT). Phenol is toxic/corrosive.
Reagent B	TFA (88) / Phenol (5) / H2O (5) / TIS (2)	General purpose.[4]	Less effective for Met oxidation prevention.[5]
High-Efficiency (Green)	TFA (92.5) / TIS (2.5) / DODT (2.5) / H2O (2.5)	Preferred for Cys(Trt).	DODT is expensive but less smelly than EDT.

Note: If you cannot use EDT/DODT due to smell, increase TIS to 5-10%, but thiol scavengers are superior for Cys preservation. [2] [3][2][3][4][5][6][7][8][9][10][11]

Part 4: Specific Troubleshooting Scenarios (FAQ)

Q1: I have N-terminal Asn(Trt) and it won't come off. Why?

A: This is a steric and electronic issue. The protonated N-terminal amine electrostatically repels the protonation of the Trt ether oxygen, and the bulky Trt group is sterically crowded by the N-terminus.

• Fix 1: Extend cleavage time to 4–6 hours.

• Fix 2 (Recommended): If you haven't synthesized yet, use Asn(Mtt) instead of Asn(Trt). Mtt is hyper-acid-labile and comes off much faster [4].

• Fix 3: Perform a "Double Cleavage." Cleave for 3 hours, precipitate in ether, wash the pellet (removing the saturated Trt cations), and re-suspend in fresh cleavage cocktail for another 2 hours.

Q2: Why is my cleavage solution bright yellow/orange?

A: The yellow/orange color is the visual signature of the Trityl Carbocation (

).

• Interpretation: If the solution remains deeply colored at the end of the cleavage, you have a high concentration of unquenched cations. This is dangerous for your peptide.

• Action: Add more TIS (Triisopropylsilane) until the color fades to a light yellow or pink. TIS reduces the colored cation to colorless triphenylmethane.

Q3: Can I use TES (Triethylsilane) instead of TIS?

A: Yes, they are interchangeable as hydride donors. TES is slightly more reactive (less sterically hindered) than TIS, which can be beneficial for difficult sequences, but TIS is the industry standard for Trt removal [5].

Part 5: Optimized Protocol for Stubborn Cys(Trt) Peptides

Objective: Maximize Trt removal while preventing retritylation and oxidation.

Reagents:

• TFA (Trifluoroacetic acid) - Fresh, high purity

• TIS (Triisopropylsilane)[2][3][10][11]

• DODT (3,6-Dioxa-1,8-octanedithiol) OR EDT (1,2-Ethanedithiol)

• Water (Type 1)

Procedure:

• Preparation: Prepare the "High-Efficiency" cocktail: 92.5% TFA / 2.5% TIS / 2.5% DODT / 2.5% H2O . (Prepare fresh; do not store).

• Ratio: Use at least 15-20 mL of cocktail per gram of resin . A high volume is critical to dilute the generated Trt cations.

• Incubation:

  • Add cocktail to resin.[5][9]

  • Shake moderately for 2.5 to 3 hours at room temperature.

  • Critical: Do not exceed 4 hours if Trp is present (sulfonation risk).

• Precipitation:

  • Filter the resin and collect the filtrate.[5][9]

  • Immediately drop the filtrate into cold diethyl ether (ratio 1:10 filtrate to ether).

  • Centrifuge to pellet the peptide.

  • Wash: Decant ether, add fresh ether, vortex, and centrifuge again (Repeat 2x). This wash step removes the organic soluble "Triphenylmethane" waste product.

• Analysis: Dissolve pellet in H2O/MeCN and analyze by LC-MS.

References

• BenchChem. (2025).[2][3] Troubleshooting incomplete cleavage of the Trt protecting group. Retrieved from

• Sigma-Aldrich. (n.d.). Fmoc Resin Cleavage and Deprotection Guide.[12] Retrieved from

• Aapptec. (n.d.). Cleavage Cocktails: Reagent B and Reagent K.[4][5] Retrieved from

• Friede, M., et al. (1992). Incomplete TFA deprotection of N-terminal trityl-asparagine residue in fmoc solid-phase peptide chemistry. Peptide Research, 5(3), 145-147. Retrieved from

• Albericio, F., et al. (2025). TFA Cleavage Strategy for Mitigation of S-tButylated Cys-Peptide Formation. Journal of Organic Chemistry.[4] Retrieved from

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• 5. peptide.com [peptide.com]
• 6. Incomplete TFA deprotection of N-terminal trityl-asparagine residue in fmoc solid-phase peptide chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Incomplete trifluoroacetic acid deprotection of asparagine-trityl-protecting group in the vicinity of a reduced peptide bond - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Advancing sustainable peptide synthesis: methanesulfonic acid–formic acid as a greener substitute for TFA in final global deprotection - Green Chemistry (RSC Publishing) DOI:10.1039/D5GC04192A [pubs.rsc.org]
• 12. documents.thermofisher.com [documents.thermofisher.com]

minimizing beta-elimination side reactions in C-terminal Cys.

Welcome to the technical support center dedicated to addressing the challenges of beta-elimination side reactions involving C-terminal cysteine residues. This guide is designed for researchers, scientists, and drug development professionals to provide a deeper understanding of the issue and offer practical solutions for its mitigation. As Senior Application Scientists, we have compiled this resource based on established literature and extensive field experience to ensure the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding beta-elimination of C-terminal cysteine.

Q1: What is beta-elimination in the context of a C-terminal cysteine?

A1: Beta-elimination is a chemical side reaction that can occur with amino acids bearing an electron-withdrawing group on their side chain, such as cysteine.[1] In the case of a C-terminal cysteine, particularly when it is esterified to a solid-phase resin, the hydrogen on the alpha-carbon (Cα) becomes acidic.[2] Under basic conditions, this proton can be abstracted, leading to the formation of a dehydroalanine (Dha) intermediate. This process eliminates the protected thiol group from the cysteine side chain.

Q2: Why is this side reaction problematic?

A2: The formation of the dehydroalanine intermediate is problematic for several reasons. Firstly, it represents a modification of the desired peptide sequence, leading to impurities. Secondly, the dehydroalanine residue is a reactive Michael acceptor. It can react with nucleophiles present in the reaction mixture. For instance, during Fmoc-based solid-phase peptide synthesis (SPPS), the piperidine used for Fmoc deprotection can add to the dehydroalanine, forming a 3-(1-piperidinyl)alanine adduct.[3][4][5] This results in a significant and often difficult-to-remove impurity with a mass increase of +51 Da.[4]

Q3: What are the main factors that promote beta-elimination of C-terminal cysteine?

A3: Several factors can increase the likelihood and rate of this side reaction:

• Basic Conditions: The presence of a base is the primary trigger for the initial proton abstraction. In Fmoc-SPPS, the piperidine used for deprotection is a common culprit.[6]

• Elevated Temperatures: Higher temperatures can accelerate the rate of elimination reactions.[7][8] It is generally advisable to perform relevant steps at ambient temperature.[9]

• Cysteine Protecting Group: The nature of the thiol protecting group plays a crucial role. Less sterically hindered protecting groups can be more susceptible to elimination.[4] For instance, Cys(Acm) is more prone to this side reaction than the bulkier Cys(Trt).[6][10]

• Resin Type: The type of resin to which the C-terminal cysteine is attached is a significant factor. Wang-type resins, which link the peptide via an ester bond, are known to increase the incidence of this side reaction.[4] In contrast, 2-chlorotrityl chloride (2-CTC) resins are highly recommended as they appear to reduce these issues to more acceptable levels.[9]

Troubleshooting Guides

This section provides detailed troubleshooting advice for specific experimental scenarios.

Scenario 1: Detection of a +51 Da impurity in my peptide synthesized with a C-terminal cysteine.

Problem: Mass spectrometry analysis of your synthesized peptide shows a significant peak corresponding to the mass of your desired peptide plus 51 atomic mass units (amu).

Cause: This mass shift is characteristic of the formation of a 3-(1-piperidinyl)alanine adduct.[4][5] This occurs in a two-step process: first, a beta-elimination of the cysteine's protected thiol group to form a dehydroalanine intermediate, followed by the nucleophilic addition of piperidine.[4]

Solution:

• Review your Synthesis Protocol:

  • Resin Choice: If you are using a Wang-type resin, this is a likely contributor to the problem. For future syntheses, switching to a 2-chlorotrityl chloride (2-CTC) resin is strongly advised.[9]

  • Cysteine Protecting Group: The choice of the thiol protecting group is critical. The trityl (Trt) group is generally preferred over acetamidomethyl (Acm) for C-terminal cysteines to minimize this side reaction.[6][10] The tetrahydropyranyl (Thp) group has also been shown to be effective in reducing piperidinylalanine formation.

  • Fmoc Deprotection Conditions: Prolonged exposure to piperidine increases the risk. Consider the following adjustments to your deprotection steps.

• Optimize Fmoc Deprotection:

  • Use a Weaker Base: Instead of 20% piperidine in DMF, consider using a solution of 30% 4-methylpiperidine with 0.5 M OxymaPure in DMF.[4][6]

  • Minimize Exposure Time: Ensure your deprotection steps are not unnecessarily long. Standard protocols of 2 x 10 minutes are generally sufficient.[4]

Experimental Protocol: Optimized Fmoc Deprotection for C-Terminal Cysteine Peptides

This protocol is designed to minimize the formation of the piperidinylalanine adduct.

• Reagent Preparation: Prepare a fresh deprotection solution consisting of 30% 4-methylpiperidine and 0.5 M OxymaPure in high-purity DMF.

• Resin Swelling: Swell the resin-bound peptide in DMF.

• Deprotection: Drain the DMF and add the optimized deprotection solution to the resin.

• Reaction Time: Allow the deprotection reaction to proceed for 10 minutes. Drain the solution.

• Second Deprotection: Repeat the addition of the deprotection solution and react for another 10 minutes.

• Washing: Thoroughly wash the resin with DMF to remove all traces of the deprotection solution and byproducts.

• Monitoring: After completing the synthesis, cleave a small amount of the peptide from the resin and analyze it by HPLC and mass spectrometry to confirm the reduction or elimination of the +51 Da side product.[4]

Scenario 2: Low yield and multiple unidentifiable peaks during the synthesis of a peptide ending in Cys-Ser or Cys-Thr.

Problem: You are experiencing low yields and a complex crude HPLC profile when synthesizing a peptide with a C-terminal Cys followed by a Ser or Thr.

Cause: The presence of a serine or threonine adjacent to the C-terminal cysteine can exacerbate the beta-elimination side reaction.[10] The hydroxyl group of Ser or Thr can participate in side reactions, and the electronic environment can further promote the initial proton abstraction from the C-terminal cysteine.

Solution:

• Implement All Recommendations from Scenario 1: The primary strategies of using a 2-CTC resin and a suitable protecting group like Trt are even more critical in this context.

• Consider Alternative Synthetic Strategies:

  • Native Chemical Ligation (NCL): For particularly challenging sequences, a native chemical ligation strategy can be employed. This involves synthesizing a peptide fragment with a C-terminal thioester and another fragment with an N-terminal cysteine. The ligation of these two fragments avoids the issues associated with having the C-terminal cysteine on the resin during the entire synthesis.[2]

  • Pseudoproline Dipeptides: While more commonly used to prevent aspartimide formation, the principle of introducing a conformational constraint can sometimes be beneficial. If the problematic sequence is further from the C-terminus, incorporating a pseudoproline dipeptide might indirectly influence the reactivity of the C-terminal residue.

Data Summary Table

Factor	Recommendation for Minimizing Beta-Elimination	Rationale
Resin Type	Use 2-chlorotrityl chloride (2-CTC) resin.	Less prone to promoting beta-elimination compared to Wang-type resins.[9]
Cys Protecting Group	Use a bulky protecting group like Trityl (Trt) or Tetrahydropyranyl (Thp).	Steric hindrance and electronic effects reduce the susceptibility to base-catalyzed elimination.[10]
Fmoc Deprotection Base	Use 30% 4-methylpiperidine with 0.5 M OxymaPure in DMF.	A milder base system that is less likely to induce the initial proton abstraction.[4][6]
Temperature	Maintain ambient temperature during coupling and deprotection steps.	Heat favors elimination reactions.[7][8]
Adjacent Residues	Take extra precautions with C-terminal Cys-Ser/Thr sequences.	These sequences are more prone to the side reaction.[10]

Visualizing the Troubleshooting Logic

The following diagram illustrates the decision-making process for troubleshooting beta-elimination of C-terminal cysteine.

Caption: Troubleshooting flowchart for C-terminal Cys side reactions.

Mechanism of Beta-Elimination and Adduct Formation

The diagram below outlines the chemical pathway leading to the formation of the 3-(1-piperidinyl)alanine adduct.

Caption: Mechanism of beta-elimination and subsequent adduct formation.

References

• Yan, L. Z., & Wu, Y. (2013). Desulfurization of Cysteine-Containing Peptides Resulting from Sample Preparation for Protein Characterization by MS. Journal of the American Society for Mass Spectrometry, 24(12), 1949–1958. [Link]

• Góngora-Benítez, M., Tulla-Puche, J., & Albericio, F. (2010). The application of an aryl hydrazine linker prevents beta-elimination side products in the SPPS of C-terminal cysteine peptides. Journal of Peptide Science, 16(6), 309-313. [Link]

• Rombouts, I., Lagrain, B., & Delcour, J. A. (2011). The Kinetics of β-Elimination of Cystine and the Formation of Lanthionine in Gliadin. Journal of Agricultural and Food Chemistry, 59(16), 8820-8826. [Link]

• Isidro-Llobet, A., & Albericio, F. (2015). β-Elimination Side Reactions. In Peptide and Protein Synthesis. ResearchGate. [Link]

• Lelièvre, D., Terrier, V. P., Delmas, A. F., & Aucagne, V. (2016). Native Chemical Ligation Strategy to Overcome Side Reactions during Fmoc-Based Synthesis of C-Terminal Cysteine-Containing Peptides. Organic Letters, 18(5), 1136-1139. [Link]

• Góngora-Benítez, M., Basso, A., & Albericio, F. (2014). Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids. ACS Omega, 7(49), 45803-45811. [Link]

• Google Patents. (n.d.). Methods of preventing and removing trisulfide bonds.

• Han, Y., et al. (2013). Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 19(2), 97-105. [Link]

• Benchoam, D., et al. (2022). Possible molecular basis of the biochemical effects of cysteine-derived persulfides. Frontiers in Physiology, 13, 969963. [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. [Link]

• Google Patents. (n.d.).

• Peptide Chemistry. (n.d.). Cysteine Racemization in Fmoc-SPPS: Prevention & Detection. [Link]

• van der Zouwen, M., et al. (2022). Toward Precision Bioconjugation: Chemical Strategies for Site-Selective Cysteine Conjugation. Bioconjugate Chemistry, 33(3), 346-373. [Link]

• Wu, J., & Watson, J. T. (1998). Optimization of the Cleavage Reaction for Cyanylated Cysteinyl Proteins for Efficient and Simplified Mass Mapping. Analytical Biochemistry, 258(2), 268-276. [Link]

• Forte, N. (2018). New Strategies for Cysteine Bioconjugation and Protein Cross-Linking. UCL Discovery. [Link]

• Creative Biolabs. (2024, November 7). Specific Bioconjugation of N- & C-terminal Cysteines. [Link]

• Wikipedia. (n.d.). Ei mechanism. [Link]

• Yadav, P. K., et al. (2018). Cystine rather than cysteine is the preferred substrate for β-elimination by cystathionine γ-lyase: implications for dietary methionine restriction. GeroScience, 40(5-6), 581-594. [Link]

• AAPPTec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. [Link]

• LibreTexts Chemistry. (n.d.). Elimination reactions. [Link]

• Yadav, P. K., et al. (2018). Cystine rather than cysteine is the preferred substrate for β-elimination by cystathionine γ-lyase: implications for dietary methionine restriction. GeroScience, 40(5-6), 581-594. [Link]

• Brezinski, M. L., & Goran, J. M. (2023). Thermodynamic Overview of Bioconjugation Reactions Pertinent to Lysine and Cysteine Peptide and Protein Residues. International Journal of Molecular Sciences, 24(17), 13447. [Link]

• Ashenhurst, J. (2012, September 10). Elimination Reactions Are Favored By Heat. Master Organic Chemistry. [Link]

• Jbari, Y., et al. (2021). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Molecules, 26(17), 5225. [Link]

• Spears, R. J., et al. (2022). Unearthing the unique stability of thiophosphonium-C-terminal cysteine adducts on peptides and proteins. Chemical Communications, 58(34), 5243-5246. [Link]

• Go, Y.-M., & Jones, D. P. (2013). Cysteine Oxidative Posttranslational Modifications: Emerging Regulation in the Cardiovascular System. Circulation Research, 112(3), 541-554. [Link]

• Chemistry Stack Exchange. (2017, June 16). Why substitution and elimination reactions are favored respectively at lower and higher temperature?[Link]

• ResearchGate. (n.d.). pH effect on cysteine and cystine behaviour at hanging mercury drop electrode. [Link]

• Kriz, V., et al. (2023). Cysteine residues in signal transduction and its relevance in pancreatic beta cells. Frontiers in Endocrinology, 14, 1195604. [Link]

• Szczesny, B., et al. (2017). Cystathionine-β-synthase: Molecular Regulation and Pharmacological Inhibition. Biomolecules, 7(2), 46. [Link]

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• 3. The application of an aryl hydrazine linker prevents beta-elimination side products in the SPPS of C-terminal cysteine peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
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Technical Support Center: Optimizing Coupling Efficiency of Sterically Hindered Dipeptides

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that the synthesis of peptides containing sterically hindered residues is a significant challenge, often leading to low yields, incomplete reactions, and epimerization. This guide is designed to provide in-depth troubleshooting advice and practical protocols to help you overcome these hurdles and achieve successful synthesis outcomes.

Frequently Asked Questions (FAQs) - First-Line Troubleshooting

This section addresses the most immediate questions researchers face when encountering difficulties with sterically hindered couplings.

Q1: My coupling reaction with a hindered amino acid is failing or giving a very low yield. What are the most likely causes?

A: Low coupling efficiency with sterically hindered residues, such as Valine, Isoleucine, or α,α-disubstituted amino acids (e.g., Aib), is a common problem. The primary causes are typically:

• Insufficient Reagent Potency: Standard coupling reagents like DCC or EDC are often too slow and inefficient to overcome the high activation energy required for hindered couplings, leading to incomplete reactions and the formation of side products like N-acylurea.[1][2][3]

• Poor Solvation & Peptide Aggregation: The growing peptide chain can aggregate on the solid support, physically blocking the N-terminal amine from reacting.[1][4] This is particularly problematic in hydrophobic sequences. Effective solvation of both the resin and the peptide chain is critical for reaction success.[5][6]

• Inadequate Reaction Time or Temperature: The steric bulk significantly slows down the reaction rate.[3] Standard coupling times (1-2 hours) may be insufficient. While elevated temperatures can increase reaction rates, they can also promote side reactions if not carefully controlled.[7][8]

• Suboptimal Solvent Choice: The solvent must effectively swell the resin and solvate the growing peptide chain to ensure reactive sites are accessible.[9][10] Solvents like DMF and NMP are standard, but NMP often has superior solvating properties for difficult sequences.[1]

Q2: Which coupling reagent should I choose for a difficult, sterically hindered coupling?

A: The choice of coupling reagent is crucial.[11] For sterically demanding couplings, you should move beyond standard carbodiimides and use more potent activating agents.

• Uronium/Aminium Salts: Reagents like HATU , HCTU , and COMU are highly recommended.[1][12] HATU is particularly effective for hindered couplings because it forms highly reactive OAt-esters.[12] COMU is an excellent choice as it incorporates the safer Oxyma additive directly into its structure, avoiding the explosive potential of HOBt/HOAt-based reagents.[11][13]

• Phosphonium Salts: Reagents like PyAOP and PyBOP are also highly efficient and carry a low risk of racemization.[12][14] However, avoid the original BOP reagent, as its byproduct (HMPA) is carcinogenic.[11][13]

• Specialty Reagents: For extremely hindered residues like Aib, generating acyl fluorides in situ with a reagent like TFFH is a powerful strategy.[11][15]

Q3: I'm observing significant epimerization in my final product. How can I minimize this?

A: Epimerization (or racemization for a single amino acid) is a major side reaction that compromises the chiral integrity of your peptide.[16][17] It primarily occurs through the formation of an oxazolone intermediate from the activated amino acid.[16][18]

To suppress this:

• Use Racemization-Suppressing Additives: Always use coupling reagents in conjunction with additives like Oxyma , HOBt, or HOAt.[12][18] These additives form active esters that are less prone to oxazolone formation.[18]

• Choose the Right Base: The choice of base is critical.[18] Avoid strong, non-hindered bases like DIPEA, which can accelerate racemization. Instead, use a weaker, more sterically hindered base like 2,4,6-Collidine (TMP) .[11][18]

• Control Temperature: Higher temperatures can significantly increase the rate of epimerization.[8][18] If heating is necessary to drive the coupling, it must be carefully optimized. Low temperatures are always recommended for carbodiimide-mediated couplings.[11]

• Minimize Pre-activation Time: Prolonged pre-activation of the amino acid before adding it to the resin increases the opportunity for oxazolone formation.[18] Add the freshly prepared coupling mixture to the deprotected resin immediately.[18]

Q4: Can I simply increase the reaction temperature to force a difficult coupling to completion?

A: Yes, but with significant caution. Elevating the temperature is a known method to increase reaction rates and can improve the purity of peptides by driving difficult couplings to completion.[7] In some cases, heating can allow for the use of a single coupling cycle instead of a more time- and reagent-consuming double coupling.[7]

However, higher temperatures also accelerate undesirable side reactions, most notably epimerization and aspartimide formation.[8][18] A temperature scan (e.g., 25°C, 75°C, 90°C) can help identify an optimal balance between coupling efficiency and purity.[7] Alternatively, microwave-assisted peptide synthesis (MAPS) can accelerate couplings at lower overall temperatures, offering a more controlled way to enhance reaction rates.[1][19]

In-Depth Troubleshooting Guides

Guide 1: Selecting the Optimal Coupling Reagent & Additives

When standard methods fail, a systematic approach to reagent selection is necessary. The table below compares high-efficiency reagents suitable for hindered couplings.

Reagent Class	Examples	Efficiency for Hindered AA	Advantages	Disadvantages & Mitigation
Uronium/Aminium	HATU, HCTU, COMU	Very High	Fast reaction rates, high yields.[12] COMU is safer (non-explosive, reduced allergenicity).[11][13]	Can cause guanidinylation of the N-terminus. Mitigation: Pre-activate the amino acid for 1-5 mins before adding to the resin; do not use a large excess of the reagent.[4][20]
Phosphonium	PyBOP, PyAOP	High	Low risk of racemization; well-suited for cyclization reactions.[12][14]	More expensive. The original BOP reagent produces a carcinogenic byproduct (HMPA).[11][13]
Carbodiimides	DIC, EDC	Low to Moderate	Inexpensive and widely available.[11][14]	Inefficient for hindered couplings.[2] High risk of racemization and N-acylurea formation. Mitigation: Must be used with an additive (Oxyma, HOBt).[11][18]
Specialty	TFFH, T3P, BOP-Cl	Very High	TFFH: Forms highly reactive acyl fluorides, ideal for α,α-disubstituted amino acids.[11][15] T3P: Green reagent with water-soluble byproducts.[21] BOP-Cl: Effective for N-methylated amino acids.[13]	May require specific solvents or handling conditions.[14][15]

Guide 2: Troubleshooting Workflow for Low Coupling Efficiency

This workflow provides a logical path to diagnose and resolve issues with hindered couplings.

Caption: A step-by-step workflow for troubleshooting low coupling yields.

Guide 3: Managing Side Reactions

Racemization/Epimerization

The primary mechanism involves the deprotonation of the α-carbon of the activated amino acid, leading to the formation of a planar oxazolone intermediate, which can be protonated from either face, destroying the stereochemistry.[16][18]

Caption: The oxazolone mechanism is the main cause of racemization.

Guanidinylation

This side reaction occurs when an aminium/uronium reagent (like HBTU or HATU) reacts directly with the free N-terminal amine of the peptide, forming an irreversible guanidinium cap that terminates chain elongation.[4][20]

• Prevention: Always pre-activate the carboxylic acid with the coupling reagent for 1-5 minutes before adding the mixture to the deprotected peptide-resin.[1][20] Use a stoichiometric amount of the coupling reagent relative to the amino acid.[4]

Experimental Protocols

Protocol 1: Double Coupling of a Sterically Hindered Amino Acid (using HATU)

This method is highly effective for pushing difficult coupling reactions to completion.[1]

• Resin Preparation: Following standard N-terminal Fmoc group deprotection, wash the resin thoroughly with DMF (3x).

• First Coupling - Reagent Preparation:

  • In a separate vessel, dissolve the sterically hindered Fmoc-amino acid (4 equivalents relative to resin loading), HATU (3.9 equivalents), and a hindered base like 2,4,6-collidine (8 equivalents) in a minimal amount of DMF.

  • Allow this pre-activation mixture to stand for 1-5 minutes.

• First Coupling - Reaction:

  • Add the freshly activated amino acid solution to the deprotected resin.

  • Agitate the reaction vessel for 45-60 minutes at room temperature.

  • Drain the reaction solution and wash the resin thoroughly with DMF (3x).

• Second Coupling:

  • Repeat steps 2 and 3 with a fresh solution of activated amino acid and reagents.

• Final Wash: After the second coupling, wash the resin with DMF (3x) and DCM (3x) and proceed to the next cycle.

Protocol 2: Acyl Fluoride Formation for Extremely Hindered Couplings

This protocol is adapted for situations where even potent uronium reagents fail, such as coupling two adjacent Aib residues.[1][11][15]

• Acyl Fluoride Formation:

  • In an anhydrous environment, dissolve the protected, sterically hindered carboxylic acid (e.g., Fmoc-Aib-OH) (1 equivalent) in anhydrous DCM.

  • Add a fluorinating agent such as TFFH (tetramethylfluoroformamidinium hexafluorophosphate) (1 equivalent) and a suitable non-nucleophilic base.

  • Stir the mixture at room temperature for approximately 15-30 minutes to generate the acyl fluoride.

• Coupling Reaction:

  • Add the solution containing the pre-formed acyl fluoride directly to the vessel containing the deprotected, resin-bound amine.

  • Allow the reaction to proceed. Reaction times can be significantly longer (from several hours to overnight).

• Monitoring and Wash:

  • Monitor the reaction for completeness using a qualitative method like the Kaiser test.[20]

  • Once the reaction is complete (negative Kaiser test), wash the resin thoroughly as described in the previous protocol.

References

• Technical Support Center: Prevention of Racemiz
• Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37)
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem.
• Optimizing Peptide Coupling: Key Techniques.
• Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups.
• Parallel, independent heating for optimizing a simple peptide synthesis.
• Novabiochem® Coupling reagents - Merck.
• Solvent effects on coupling yields during rapid solid‐phase synthesis of CGRP(8‐37)
• Oxyma-based phosphates for racemization-free peptide segment couplings - PMC - NIH.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC.
• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids - Benchchem.
• Peptide Coupling Reagents, More than a Letter Soup - Chemical Reviews.
• Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - RSC Publishing.
• Recent development of peptide coupling reagents in organic synthesis - Tetrahedron.
• The greening of peptide synthesis - RSC Publishing.
• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids | Request PDF - ResearchG
• A Head-to-Head Battle of Coupling Reagents: COMU vs. BOP-Cl for Hindered Amino Acid Coupling - Benchchem.
• Side reactions in peptide synthesis: An overview - Bibliomed.
• During Solid Phase Peptide Synthesis, If we raise temperature up to 35 D C on coupling time does that mean any problem?
• Microwave Effect for Peptide Synthesis, Enable to Make Reaction Temper
• HBTU Coupling Reactions: Technical Support & Troubleshooting Guide - Benchchem.
• Epimeris
• Epimeriz
• Avoiding epimeriz
• Epimeris
• Real-time monitoring of solid-phase peptide synthesis using a variable bed flow reactor.

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• 3. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
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• 5. Solvent effects on coupling yields during rapid solid-phase synthesis of CGRP(8-37) employing in situ neutralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 8. researchgate.net [researchgate.net]
• 9. Peptide Synthesis Reagents: A Guide to Coupling and Protecting Groups - Creative Peptides [creative-peptides.com]
• 10. The greening of peptide synthesis - Green Chemistry (RSC Publishing) DOI:10.1039/C7GC00247E [pubs.rsc.org]
• 11. bachem.com [bachem.com]
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• 15. people.uniurb.it [people.uniurb.it]
• 16. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Microwave Effect for Peptide Synthesis, Enable to Make Reaction Temperature Lower | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
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• 21. Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00431G [pubs.rsc.org]

Technical Support Center: Strategies to Avoid Piperidinylalanine Formation in Fmoc SPPS

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the challenges encountered during complex peptide synthesis. This guide provides in-depth troubleshooting strategies, detailed protocols, and answers to frequently asked questions concerning the formation of 3-(1-piperidinyl)alanine, a common and problematic side product in Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding piperidinylalanine formation.

Q1: What is piperidinylalanine, and how do I identify it in my sample?

A1: Piperidinylalanine is an undesired peptide adduct that forms during the Fmoc-deprotection step of SPPS.[1] Its formation involves a two-step mechanism:

• β-Elimination: The base used for Fmoc removal, typically piperidine, abstracts a proton from the α-carbon of a C-terminal cysteine residue. This leads to the elimination of the cysteine's protected sulfhydryl group, creating a highly reactive dehydroalanine intermediate.[1]

• Michael Addition: A molecule of piperidine then acts as a nucleophile and adds to this dehydroalanine intermediate, resulting in the formation of 3-(1-piperidinyl)alanine.[1]

The most reliable method for detection is mass spectrometry. The piperidinylalanine adduct will present a characteristic mass shift of +51 Da relative to the target peptide's mass.[1][2] You may also observe a new, often closely eluting, peak in your HPLC chromatogram.[1]

Q2: Why does this side reaction primarily affect peptides with a C-terminal cysteine?

A2: This side reaction is most prevalent with C-terminal cysteine residues due to the acidity of the α-proton.[3] The electron-withdrawing effect of the adjacent ester linkage to the resin makes this proton susceptible to abstraction by the piperidine base used for Fmoc deprotection. This initiates the β-elimination cascade that is the prerequisite for piperidinylalanine formation.[3][4] While other residues can form dehydro-derivatives, C-terminal cysteine is particularly prone to this specific pathway.

Q3: What are the key experimental factors I need to control to prevent its formation?

A3: There are three primary factors you can control to suppress the formation of piperidinylalanine:

• Cysteine Protecting Group: The choice of the thiol protecting group is critical. Sterically bulky groups can hinder the initial β-elimination step.[2]

• Resin Support: The type of resin to which the C-terminal cysteine is anchored significantly influences the rate of this side reaction.[1][5]

• Fmoc Deprotection Conditions: The composition of the deprotection solution, including the choice of base and the use of additives, can be modified to disfavor the side reaction.[1][6]

Section 2: In-Depth Troubleshooting Guide

Problem: My mass spectrometry results show a significant peak at [M+51], indicating piperidinylalanine formation in my C-terminal cysteine peptide.

Root Cause Analysis: The Underlying Mechanism

The formation of the piperidinylalanine adduct is a direct consequence of the basic conditions required for Fmoc-group removal in the presence of a susceptible C-terminal cysteine residue. The mechanism, as illustrated below, proceeds via a dehydroalanine intermediate.

Caption: Mechanism of piperidinylalanine formation.

Solution Pathway 1: Optimizing Solid Support and Protecting Groups

The most effective strategy is prevention. By choosing the right combination of resin and cysteine protecting group from the start, you can dramatically reduce the likelihood of this side reaction.

1. Re-evaluate Your Resin Choice Wang-type resins are known to exacerbate piperidinylalanine formation.[1][5] For the synthesis of peptide acids with a C-terminal cysteine, the use of a more sterically hindered trityl-type resin is strongly recommended.[5]

2. Select an Appropriate Cysteine Protecting Group The nature of the thiol protecting group directly impacts the stability of the cysteine residue under basic conditions. While the Trityl (Trt) group is common and offers some protection, other groups may provide superior performance.[2][4] The Tetrahydropyranyl (Thp) group, for instance, has been shown to significantly reduce both racemization and piperidinylalanine formation compared to Trt.[5]

Table 1: Impact of Resin and Protecting Group Selection

Factor	Poor Choice (High Risk)	Better Choice (Reduced Risk)	Rationale
Resin Type	Wang Resin	2-Chlorotrityl Chloride (2-CTC) Resin[3][5]	The steric bulk of the 2-CTC linkage hinders the initial base-catalyzed proton abstraction.
Cys Protecting Group	Less hindered groups (e.g., Acm)	Trityl (Trt)[2]	The bulky Trt group provides steric hindrance, minimizing the side reaction.
Cys Protecting Group	Trityl (Trt)	Tetrahydropyranyl (Thp)[5]	The Thp group has demonstrated superior performance in suppressing both elimination and racemization.

Solution Pathway 2: Modifying Fmoc-Deprotection Conditions

If resynthesis with an optimal resin/protecting group is not feasible, adjusting the deprotection conditions can mitigate the problem.

1. Use an Alternative Base Standard 20% piperidine in DMF is highly effective for Fmoc removal but also promotes the side reaction. Switching to a different base can be beneficial.

• 4-Methylpiperidine (4-MePip): Often used as a direct, less toxic substitute for piperidine.

• Piperazine: A milder base that has been shown to cause less aspartimide and other base-adduct formation.[6][7]

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU): A very strong, non-nucleophilic base used at low concentrations, often in combination with a scavenger.[8]

2. Incorporate Additives Adding a weak acid to the deprotection cocktail can buffer the basicity and suppress side reactions without significantly impacting the rate of Fmoc removal.

• Hydroxybenzotriazole (HOBt): The addition of HOBt to piperidine solutions has been shown to reduce both aspartimide and pyroglutamate formation.[2][7]

• OxymaPure® (Ethyl 2-cyano-2-(hydroxyimino)acetate): A highly effective additive that can suppress base-mediated side reactions.[1]

Section 3: Recommended Experimental Protocols

Protocol 1: Optimized Fmoc Deprotection for C-Terminal Cysteine Peptides

This protocol is designed to minimize piperidinylalanine formation by modifying the deprotection cocktail.

Reagents & Materials:

• Peptide-resin with C-terminal Cysteine

• High-purity N,N-Dimethylformamide (DMF)

• 4-Methylpiperidine (4-MePip)

• OxymaPure®

Procedure:

• Reagent Preparation: Prepare a fresh deprotection solution consisting of 20% 4-Methylpiperidine and 0.1 M OxymaPure in DMF .

• Resin Swelling: Swell the peptide-resin in DMF for 30 minutes.

• Deprotection (1st Treatment): Drain the DMF and add the deprotection solution to the resin. Gently agitate for 10 minutes.

• Deprotection (2nd Treatment): Drain the deprotection solution. Add a fresh aliquot of the solution and agitate for another 10 minutes.

• Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5 x 1-minute washes) to remove all traces of the base and byproducts.

• Monitoring: After completing the synthesis, cleave a small sample of the peptide from the resin. Analyze by HPLC and mass spectrometry to confirm the reduction or absence of the +51 Da side product.

Section 4: Visual Guides & Workflows

This section provides visual tools to aid in decision-making and understanding.

Troubleshooting Workflow

Use this decision tree to navigate the troubleshooting process when piperidinylalanine formation is detected.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. digital.csic.es [digital.csic.es]
• 4. chempep.com [chempep.com]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ovid.com [ovid.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Aggregation of Peptides Containing Cys-Cys Motifs

Welcome to the technical support center dedicated to addressing a critical challenge in peptide chemistry: the aggregation of peptides containing cysteine-cysteine (Cys-Cys) motifs. The unique reactivity of the cysteine thiol (-SH) group, while essential for forming structurally vital disulfide bonds, is also a primary driver of unwanted intermolecular aggregation. This guide provides in-depth, experience-driven advice in a direct question-and-answer format to help you navigate these complexities, optimize your protocols, and ensure the successful handling of these challenging molecules.

Section 1: Foundational Frequently Asked Questions (FAQs)

This section provides rapid, scientifically-grounded answers to the most common initial queries regarding Cys-Cys peptide aggregation.

Q1: What is the fundamental reason my Cys-Cys peptide is aggregating?

A1: The primary cause is the formation of incorrect, intermolecular disulfide bonds. The thiol group (-SH) on a cysteine residue can be easily oxidized to form a disulfide bond (-S-S-). When a thiol group on one peptide molecule reacts with a thiol on another peptide molecule, it forms a dimer. This process can continue, leading to trimers, oligomers, and eventually large, insoluble aggregates. This is distinct from the desired intramolecular disulfide bond that correctly folds a single peptide chain.

Q2: Why is pH so critical when dissolving and handling my cysteine-containing peptide?

A2: pH is arguably the most critical factor because it dictates the reactivity of the cysteine thiol group. The thiol group has a pKa of approximately 8.5.[1]

• Below pH 7 (Acidic Conditions): The thiol group is predominantly in its protonated, non-reactive form (-SH). This state is much less prone to oxidation. Therefore, dissolving cysteine peptides in degassed, mildly acidic buffers (e.g., pH 5-6) is a standard strategy to maintain solubility and prevent premature oxidation.[2]

• Above pH 7 (Neutral to Alkaline Conditions): The thiol group begins to deprotonate, forming the highly reactive thiolate anion (-S⁻).[1] This anion is a potent nucleophile that will rapidly oxidize to form disulfide bonds, often in an uncontrolled manner leading to aggregation.[1][2] While alkaline conditions are necessary for controlled disulfide bond formation, they must be managed carefully.

Q3: My peptide has a net neutral charge and is very hydrophobic. It won't dissolve in anything. What should I do?

A3: This is a common and difficult scenario. For highly hydrophobic or neutral peptides, aqueous buffers alone are often insufficient. The recommended approach is a stepwise dissolution:

• Start with a small amount of a strong organic solvent. Use a minimal volume of dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), or acetonitrile to first wet and dissolve the peptide.[3] Crucial Caveat: Avoid DMSO if you need to prevent oxidation, as it can oxidize free thiols.[2]

• Slowly add the aqueous buffer. While vortexing or stirring, gradually introduce your desired aqueous buffer (preferably a degassed, slightly acidic one) to the organic solution.[3] This "dilution shock" method can keep the peptide in solution as the polarity of the solvent system gradually changes.

Q4: Should I be working under an inert atmosphere (e.g., with argon or nitrogen)?

A4: Yes, especially when handling the reduced (free thiol) form of the peptide. Oxygen from the atmosphere is the ultimate oxidant that drives disulfide bond formation. Using degassed buffers and blanketing your solutions and vials with an inert gas like argon or nitrogen will significantly slow down unwanted oxidation and extend the working life of your peptide solution.

Section 2: In-Depth Troubleshooting Guides

This section addresses specific, complex experimental problems with detailed causal explanations and actionable solutions.

Scenario 1: My peptide precipitates immediately upon dissolution in my neutral (pH 7.4) buffer.

• Underlying Cause: You are likely triggering rapid, uncontrolled oxidation. At pH 7.4, a significant fraction of cysteine residues will be in the reactive thiolate form.[1] For peptides with multiple cysteines, the kinetics of intermolecular disulfide formation can be faster than the dissolution process itself, leading to immediate precipitation.

• Troubleshooting & Optimization:

  • Acidify Your Approach: Do not dissolve the peptide directly in the neutral buffer. First, dissolve the peptide concentrate in a degassed, acidic solution (e.g., 10% acetic acid or 0.1% TFA in water) where it will be more soluble and the thiols will be protected.[4]

  • Controlled Dilution: Once fully dissolved in the acidic solution, slowly add this concentrate to your final, larger volume of neutral buffer with vigorous stirring. This keeps the peptide concentration low during the pH transition, favoring correct intramolecular folding over intermolecular aggregation.

  • Consider Chaotropic Agents: If the peptide is known to be highly aggregation-prone, you can perform the initial dissolution in a buffer containing a denaturant like 6 M Guanidine-HCl, which disrupts the non-covalent interactions that precede covalent aggregation.[3][4] The denaturant must then be removed through a subsequent step like dialysis or buffer exchange into the final desired buffer.

Scenario 2: My oxidation reaction is complete, but HPLC/MS analysis shows a smear of high molecular weight species instead of a single monomer peak.

• Underlying Cause: Your oxidation conditions are promoting intermolecular reactions over the desired intramolecular disulfide bond formation. This is typically a result of one or more of the following:

  • High Peptide Concentration: The probability of two peptide molecules colliding is directly proportional to the concentration.

  • Sub-optimal pH: The pH may be too high, leading to excessively rapid and uncontrolled oxidation.

  • Inefficient Folding: The peptide may not be in a conformation that favors the correct pairing of cysteines before oxidation occurs.

• Troubleshooting & Optimization:

  • Employ High-Dilution Oxidation: This is the most effective strategy. By significantly lowering the peptide concentration (typically to 0.1-1.0 mg/mL), you dramatically reduce the frequency of intermolecular collisions, giving each peptide molecule more "time" to fold correctly and form the internal disulfide bond.[4]

  • Optimize pH: While a pH above 7 is needed for oxidation, excessively high pH (e.g., >9) can accelerate the reaction too much. The optimal range is often between pH 7.5 and 8.5.[2] A pH screen is highly recommended to find the sweet spot for your specific peptide.

  • Utilize a Redox System: Instead of simple air oxidation, using a glutathione redox buffer (containing both reduced and oxidized glutathione) can act as a "chaperone" for disulfide formation.[5] This system allows for the formation and subsequent reshuffling of incorrect disulfide bonds until the most thermodynamically stable (and often correct) conformation is achieved.

Scenario 3: I used protecting groups for my cysteines during synthesis, but I'm still getting aggregation after cleavage.

• Underlying Cause: Standard cleavage cocktails, especially those containing TFA (trifluoroacetic acid), are highly effective at removing most protecting groups, including the common trityl (Trt) group from cysteine.[5] Once the protecting groups are removed, the thiols are free and exposed to an oxidative environment, especially during workup and purification, leading to aggregation.

• Troubleshooting & Optimization:

  • Include a Scavenger: During TFA cleavage, it is absolutely essential to include a scavenger like ethanedithiol (EDT).[5] EDT acts as a reducing agent, ensuring that as the cysteine protecting groups are cleaved, the resulting free thiols remain in their reduced state and are protected from immediate oxidation.

  • Precipitate and Wash: After cleavage, precipitating the peptide in cold diethyl ether helps to quickly remove the TFA and scavengers. The resulting peptide pellet should be handled under inert gas if possible.

  • Purify Under Acidic Conditions: Perform the initial RP-HPLC purification of the crude, reduced peptide using a mobile phase with an acidic pH (e.g., 0.1% TFA in water/acetonitrile). This keeps the thiols protonated and non-reactive during the purification process. You can then lyophilize the purified, reduced peptide before proceeding to a controlled oxidation step.

Section 3: Key Experimental Protocols

Protocol 1: Controlled Air Oxidation for Intramolecular Disulfide Bond Formation

This protocol is designed to favor the formation of a single, correct intramolecular disulfide bond in a peptide with two cysteine residues.

• Objective: To oxidize the free thiols of a purified, reduced peptide to form a monomeric, cyclized product while minimizing the formation of intermolecular dimers and oligomers.

• Materials:

  • Lyophilized, purified peptide with free thiol groups.

  • Oxidation Buffer: 0.1 M Ammonium Bicarbonate or Tris-HCl, pH 8.0-8.5.

  • Degassed, ultrapure water.

  • 10% Acetic Acid solution.

  • RP-HPLC system for monitoring.

• Methodology:

  • Prepare the Oxidation Buffer: Prepare the buffer and adjust the pH to the desired value (e.g., 8.2). It is critical to ensure the pH is accurate.

  • Initial Peptide Dissolution (The Critical Step): Dissolve the lyophilized peptide in a small volume of 10% acetic acid to create a concentrated stock solution (e.g., 10 mg/mL). Ensure it is fully dissolved. Scientist's Note: This step ensures the peptide is fully solubilized in a non-oxidizing environment before introducing it to the reaction conditions.

  • Initiate the Reaction (High Dilution): With rapid stirring, slowly add the concentrated peptide stock solution dropwise to a large volume of the oxidation buffer to achieve a final peptide concentration of 0.1-0.5 mg/mL. The vessel should be open to the air to allow for oxidation. Scientist's Note: This high-dilution technique is the cornerstone of preventing aggregation. It ensures that the probability of a peptide finding its own other end is much higher than finding another peptide molecule.

  • Monitor the Reaction: Let the reaction proceed at room temperature. At regular intervals (e.g., 0, 2, 4, 8, 24 hours), withdraw a small aliquot of the reaction mixture. Quench the oxidation in the aliquot by adding an equal volume of 10% acetic acid. Analyze the aliquot by RP-HPLC. You should observe the peak corresponding to the reduced starting material decrease while a new, typically earlier-eluting peak corresponding to the oxidized (folded) peptide increases.

  • Reaction Completion and Quenching: The reaction is complete when the peak for the reduced peptide is gone. To stop the reaction and stabilize the final product, acidify the entire batch to pH 3-4 with acetic acid or TFA.

  • Final Purification/Desalting: The final oxidized peptide can be purified from the buffer salts using RP-HPLC or desalted using a suitable column.

Diagrams and Data

Caption: Workflow for synthesis, purification, and controlled oxidation of Cys-Cys peptides.

Caption: Competing intramolecular vs. intermolecular disulfide formation pathways.

Additive	Typical Concentration	Mechanism of Action	Key Considerations
L-Arginine	50 - 250 mM	Suppresses aggregation by binding to both charged and hydrophobic regions on the peptide surface, effectively "shielding" them from each other.[3][6]	Generally mild and often used in refolding buffers. Can be easily removed by dialysis or HPLC.
Guanidine-HCl	2 - 6 M	A strong denaturant that disrupts the non-covalent hydrogen bond networks that stabilize aggregates.[3] Primarily used to solubilize existing aggregates.	Will denature the peptide. Must be removed to allow for proper folding. Not suitable for functional assays.
Urea	2 - 8 M	Similar to Guanidine-HCl, acts as a denaturant to break up hydrogen bonds.[3]	Can carbamylate primary amines over time, especially at non-acidic pH and elevated temperatures.
Non-ionic Detergents (e.g., Tween 20)	0.01% - 0.1%	These amphipathic molecules can coat hydrophobic patches on the peptide, preventing self-association.[3][6]	Can interfere with some downstream applications and may be difficult to remove completely.

References

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved March 4, 2026, from [Link]

• MDPI. (2015). Electrochemical Methods for Detecting β-Amyloid Peptides and Monitoring Their Aggregation. Retrieved March 4, 2026, from [Link]

• Springer. (n.d.). Formation of Disulfide Bonds in Synthetic Peptides and Proteins. Retrieved March 4, 2026, from [Link]

• National Library of Medicine. (n.d.). Disulfide bond formation in peptides. Retrieved March 4, 2026, from [Link]

• ACS Publications. (2025). Introducing Regioselective Disulfide Linkages in Peptides under Pseudodilute Conditions by Harnessing Brønsted Acid-Activated N-Chlorosuccinimide. Retrieved March 4, 2026, from [Link]

• Tesis Doctorals en Xarxa. (n.d.). Novel Disulfide Formation Strategies in Peptide Synthesis. Retrieved March 4, 2026, from [Link]

• LifeTein. (2026). Peptide Synthesis: Handling and Storage of Synthetic Peptides. Retrieved March 4, 2026, from [Link]

• Digital CSIC. (2021). Chemoselective Disulfide Formation by Thiol-Disulfide Interchange in SIT-Protected Cysteinyl Peptides. Retrieved March 4, 2026, from [Link]

• ResearchGate. (2022). How to protect proteins from aggregation?. Retrieved March 4, 2026, from [Link]

• National Library of Medicine. (n.d.). Rapid Quantification of Peptide Oxidation Isomers From Complex Mixtures. Retrieved March 4, 2026, from [Link]

• Royal Society of Chemistry. (2021). Cysteine protecting groups: applications in peptide and protein science. Retrieved March 4, 2026, from [Link]

• MDPI. (2020). Evaluation of Peptide/Protein Self-Assembly and Aggregation by Spectroscopic Methods. Retrieved March 4, 2026, from [Link]

• G-Biosciences. (2019). Tips for Preventing Protein Aggregation & Loss of Protein Solubility. Retrieved March 4, 2026, from [Link]

• Agilent. (n.d.). Peptide Mapping and Quantitation of Oxidation and Deamidation in Monoclonal Antibodies. Retrieved March 4, 2026, from [Link]

• LCGC International. (2020). Monitoring of On-column Methionine Oxidation as Part of a System Suitability Test During UHPLC–MS/MS Peptide Mapping. Retrieved March 4, 2026, from [Link]

• Biotage. (2023). What do you do when your peptide synthesis fails?. Retrieved March 4, 2026, from [Link]

• ACS Publications. (2008). Synthesis, Screening, and Sequencing of Cysteine-Rich One-Bead One-Compound Peptide Libraries. Retrieved March 4, 2026, from [Link]

• National Library of Medicine. (2025). Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition. Retrieved March 4, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). The effect of pH and transition metal ions on cysteine-assisted gold aggregation for a distinct colorimetric response. Retrieved March 4, 2026, from [Link]

• National Library of Medicine. (2008). Synthesis, Screening, and Sequencing of Cysteine-Rich One-Bead One-Compound Peptide Libraries. Retrieved March 4, 2026, from [Link]

Sources

• 1. Effect of pH on the Kinetics of Cysteine-to-Cystine Conversion in Thin Films Formed by ESI Microdroplet Deposition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. lifetein.com [lifetein.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides [sigmaaldrich.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]

impact of coupling reagents on Cys-Cys dipeptide stability

Technical Support Center: Peptide Chemistry Division Topic: Optimizing Cys-Cys Dipeptide Stability & Purity Ticket ID: #CYS-CYS-OPT-001

Welcome to the Cys-Cys Stability Hub

Status: Active Severity: High (Risk of Epimerization &

-Elimination) Audience: Senior Chemists, Process Development Scientists[1]

You have reached the advanced technical support guide for minimizing side reactions during the synthesis of Cysteine-Cysteine (Cys-Cys) motifs. The formation of a Cys-Cys dipeptide is one of the most challenging steps in Solid Phase Peptide Synthesis (SPPS) due to the "Dual-Threat" mechanism:

• Racemization: The incoming Cys is prone to losing chirality during activation.[1][2][3]

• -Elimination: The resin-bound Cys is prone to degrading into dehydroalanine during the deprotection step required to couple the next residue.

Part 1: The Racemization Crisis (Root Cause Analysis)

User Issue: "My Cys-Cys peptide shows significant D-Cys content (5–30%) and unidentified impurities by HPLC."

Technical Diagnosis: The acidity of the Cys

-proton ( ) is enhanced by the electron-withdrawing nature of the sulfur protecting group (e.g., Trt, Acm). When you activate the carboxyl group, this acidity increases further.[1] If a tertiary base (DIEA, NMM) is present, it abstracts , leading to racemization via two pathways: Direct Enolization or 5(4H)-Oxazolone Formation .[1]

Visualizing the Failure Mode

The following diagram illustrates the mechanistic pathway where standard coupling reagents fail.

Caption: Figure 1. Mechanism of Cysteine racemization. The presence of strong, unhindered bases accelerates the formation of the planar enol or oxazolone intermediates, destroying stereochemical purity.

Part 2: Reagent Selection & Comparative Data

User Question: "Should I use HATU or DIC for Cys-Cys coupling?"

Recommendation: For Cys-Cys coupling, DIC/Oxyma Pure is the superior choice. It allows for "base-free" activation, eliminating the primary cause of proton abstraction. If high reactivity is required (e.g., difficult sequences) and HATU must be used, you must switch the base from DIEA to 2,4,6-Collidine (TMP) .[1]

Comparative Performance Data

Data synthesized from standard SPPS literature (e.g., Albericio et al., J. Pept. Sci).[1]

Coupling System	Base Used	Racemization Risk	Coupling Efficiency	Recommendation
DIC / Oxyma	None (Base-free)	Very Low (< 1%)	High	Gold Standard
DIC / HOBt	None (Base-free)	Low (1-2%)	Moderate	Good alternative
HATU / DIEA	DIEA (Strong)	Critical (5-33%)	Very High	AVOID for Cys
HATU / Collidine	Collidine (Weak)	Low-Moderate (< 5%)	High	Use for difficult couplings
PyBOP / DIEA	DIEA	High	Moderate	Obsolete for Cys

Part 3: Experimental Protocols (SOPs)

Protocol A: The "Safe" Cys-Cys Coupling (DIC/Oxyma)

Use this as your default method to ensure <1% racemization.[1]

• Preparation: Calculate 3.0 equivalents (eq) of Fmoc-Cys(Trt)-OH relative to resin loading.[1]

• Dissolution: Dissolve the amino acid and 3.0 eq of Oxyma Pure in minimal DMF.

• Activation (In-Situ): Add 3.0 eq of DIC (Diisopropylcarbodiimide) to the mixture.

  • Critical:Do NOT pre-activate for more than 1-2 minutes. Extended activation time increases racemization risk even without base.[1]

• Coupling: Add the mixture immediately to the resin.[1]

• Reaction Time: Agitate at Room Temperature (RT) for 60 minutes.

• Monitoring: Check with Kaiser test. If incomplete, re-couple using fresh reagents.[1]

Protocol B: The "Difficult Sequence" Coupling (HATU/Collidine)

Use this ONLY if Protocol A fails due to steric hindrance.[1]

• Preparation: Dissolve 3.0 eq of Fmoc-Cys(Trt)-OH and 3.0 eq of HATU in DMF.

• Base Addition: Add 3.0–4.0 eq of 2,4,6-Collidine (TMP) .[1]

  • Why? Collidine is a weaker base (pKa ~7.[1]4) and sterically hindered, making it poor at abstracting the

    -proton but sufficient to activate the uronium salt.

• Coupling: IMMEDIATELY add to the resin.[1]

  • Critical: Never pre-activate Cys with HATU/Base.[1] The racemization clock starts the second the base hits the solution.

• Reaction Time: Agitate at RT for 30–45 minutes.

Part 4: Troubleshooting & FAQs

Decision Tree: Troubleshooting Cys-Cys Issues

Caption: Figure 2. Troubleshooting logic for Cys-Cys synthesis failures.

Frequently Asked Questions

Q1: Can I use Microwave (MW) synthesis for Cys-Cys? A: Proceed with extreme caution. While MW accelerates coupling, it exponentially increases the rate of racemization and

-elimination for Cysteine.

• Guideline: If you must use MW, limit the temperature to 50°C maximum and use DIC/Oxyma.[1] Never use 75°C or 90°C for Cys.[1]

Q2: Why is the C-terminal Cys degrading? (

-elimination) A: If your Cys is attached to the resin (or is the first Cys in the Cys-Cys pair), it is exposed to piperidine during the removal of the Fmoc group of the next amino acid.[4]

• Mechanism:[1][2][5][6] Piperidine acts as a base, causing elimination of the sulfur protecting group to form dehydroalanine.

• Fix: Use Oxyma Pure (0.1 M) in your deprotection solution (20% Piperidine/DMF).[1] The acidity of Oxyma buffers the solution slightly, suppressing side reactions without preventing Fmoc removal.

Q3: How do I measure the racemization level? A: Standard C18 HPLC often cannot separate L-L from L-D dipeptides effectively.[1]

• Method: Use Marfey’s Reagent (FDAA) analysis.[1][3] Hydrolyze a small sample of the peptide (6N HCl), derivatize with Marfey’s reagent, and analyze via HPLC. This converts enantiomers into diastereomers that separate easily.[1]

Q4: Does the protecting group matter (Trt vs. Acm)? A: Yes.

• Trt (Trityl): Bulky, provides some steric shielding against base attack, but very acid labile.[1] Standard for most SPPS.[1]

• Acm (Acetamidomethyl): More stable to base and acid (requires Iodine for removal).[1] It is often used to prevent "disulfide scrambling" in complex peptides but requires an extra deprotection step.[1] For pure stability during coupling, Trt is generally sufficient if DIC/Oxyma is used.[1]

References

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal.[1] [1]

• Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced SPPS. Journal of Peptide Science.

• Han, Y., et al. (2004). Synergistic Effect of HOBt and Collidine on the Suppression of Racemization in the Coupling of Cys Derivatives.[1] Journal of Organic Chemistry.

• Bachem Technical Guides. Cysteine Derivatives and Side Reactions.

• Sigma-Aldrich (Merck). Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]
• 6. (PDF) Side reactions in the SPPS of Cys-containing peptides [academia.edu]

Technical Support Center: High-Hydrophobicity Peptide Purification

Topic: Purification Challenges of Peptides with Multiple Trityl (Trt) Groups Content Type: Technical Support Center (Troubleshooting Guides & FAQs) Persona: Senior Application Scientist

Status: Operational Subject: Troubleshooting Peptides with Multiple Trityl (Trt) Groups Reference ID: TS-TRT-PUR-001

Executive Summary: The "Hydrophobic Wall"

Welcome to the advanced troubleshooting guide. You are likely here because your peptide—heavily modified with Trityl (Trt) protecting groups (typically on Cys, His, Asn, or Gln)—is behaving anomalously.

The presence of multiple Trt groups creates a specific class of purification challenges:

• Extreme Hydrophobicity: Trt groups are bulky and lipophilic, causing peptides to aggregate or precipitate in aqueous buffers.

• Steric Bulk: These groups alter the hydrodynamic radius, affecting mass transfer in standard C18 pores.

• Re-alkylation Risks: If you are purifying after cleavage, incomplete removal results in "Trt-adduct" peaks (+242 Da) that co-elute with your product.

This guide addresses two distinct workflows:

• Workflow A: Purification of Fully Protected Fragments (Trt groups intentionally left ON for ligation strategies).

• Workflow B: Purification of Deprotected Peptides (where Trt groups failed to cleave or re-attached).

Module 1: Solubilization & Sample Prep

For users experiencing: Sample precipitation upon injection, high backpressure, or "missing" peaks.

The Solubility Paradox

Peptides with multiple Trt groups often form beta-sheet-like aggregates that are insoluble in standard Water/Acetonitrile (ACN) mixtures. If you cannot dissolve it, you cannot purify it.

Troubleshooting Protocol: The HFIP "Magic Bullet"

Q: My protected peptide dissolves in DMSO but crashes out when injected. What do I do?

A: DMSO is often insufficient for multi-Trt peptides because it does not disrupt secondary structure aggregates effectively. You must switch to Hexafluoroisopropanol (HFIP) .

Step-by-Step Solubilization Protocol:

• Dissolution: Dissolve the crude peptide in neat HFIP (or 1:1 HFIP/DCM). HFIP is a potent hydrogen-bond disruptor that breaks aggregates.

• The "At-Column" Risk: Injecting 100% HFIP can cause the peptide to precipitate immediately upon hitting the aqueous mobile phase (the "solvent shock"), clogging the frit.

• The Dilution Fix:

  • Dissolve peptide in minimal HFIP.[1]

  • Slowly dilute with Mobile Phase A (Water + 0.1% TFA) until the solution turns slightly cloudy (the cloud point).

  • Add just enough neat Acetonitrile (or HFIP) back to clarify the solution.

  • Result: Your sample is now in a solvent system compatible with the starting conditions of your gradient.

Q: Can I use TFE (Trifluoroethanol) instead? A: Yes, TFE is a milder alternative to HFIP. It is cheaper but less effective at breaking strong aggregates formed by 3+ Trt groups.

Module 2: Chromatographic Setup (The Run)

For users experiencing: Broad peaks, irreversible binding (nothing elutes), or poor separation.

Stationary Phase Selection

Q: I am using a standard C18 column. Why is my retention time >40 minutes or the peak never elutes?

A: A C18 chain is too hydrophobic for a multi-Trt peptide. The hydrophobic interaction is so strong that the peptide essentially "glues" to the column. You must reduce the hydrophobicity of the stationary phase.

Comparative Data: Column Selection for Trt-Peptides

Feature	C18 (Standard)	C4 (Butyl)	Diphenyl / Phenyl-Hexyl
Hydrophobicity	High	Low (Recommended)	Medium
Interaction Type	Pure Hydrophobic	Weak Hydrophobic	Pi-Pi Interaction + Hydrophobic
Suitability	Deprotected, polar peptides	Protected / Multi-Trt peptides	Peptides with aromatic residues (Trt is aromatic)
Pore Size	100 Å (Standard)	300 Å (Wide Pore)	100-300 Å
Risk	Irreversible adsorption	Low risk	Good selectivity for Trt groups

Mobile Phase Engineering

Q: Even on a C4 column, the peak tails badly. How do I sharpen it?

A: Acetonitrile (ACN) may not be a strong enough eluent.

• Doping: Add 10–20% Isopropanol (IPA) to Mobile Phase B (ACN). IPA has higher elution strength and wets the hydrophobic Trt surface better than ACN.

• Temperature: Heat the column to 60°C .

  • Why? High temperature increases mass transfer kinetics and reduces the viscosity of the solvated peptide, sharpening the peak. Note: Trt groups are thermally stable at 60°C in acidic buffers.

Module 3: Post-Cleavage "Ghost" Peaks

For users experiencing: Mass spec shows peaks at +242 Da (Trt adducts) after cleavage.

The Scavenging Failure

Q: I removed the Trt groups with TFA, but my LC-MS shows the Trt mass is still attached. Is the cleavage incomplete?

A: It is likely not incomplete cleavage, but rather re-alkylation .

• Mechanism: Acid cleaves the Trityl-Sulfur bond, releasing a stable Trityl Cation (

  ) .[2]

• The Trap: If

  is not immediately quenched by a scavenger, it will attack electron-rich regions of your peptide (specifically Cysteine thiols or Tryptophan rings).[3]

Visualization: The Scavenging Pathway

The following diagram illustrates the critical role of silane scavengers in preventing re-attachment.

Caption: Mechanism of Trityl removal. Without adequate scavengers (TIS/EDT), the Trityl cation (

) reversibly re-attaches to the peptide.

Corrective Protocol: The Optimized Cocktail

If you see +242 Da adducts, re-cleave the peptide using this aggressive cocktail:

• Reagent K (Modified):

  • TFA: 82.5%

  • Phenol: 5% (Traps cations)

  • Thioanisole: 5% (Accelerates removal of Trt from Cys)

  • EDT (Ethanedithiol): 2.5% (The most effective scavenger for Trt, though malodorous)

  • Water: 5%

• Time: 2–3 hours at Room Temperature.

• Post-Cleavage Wash: Precipitate in cold Diethyl Ether . Wash the pellet 3x.[2]

  • Critical: The Trt-Scavenger byproducts are lipophilic. If you do not wash the pellet thoroughly with ether, these byproducts will remain and show up in your HPLC run.

Module 4: Workflow Decision Matrix

Use this logic flow to determine your purification strategy based on the state of your Trt groups.

Caption: Decision matrix for selecting solvent systems and column chemistry based on peptide protection status.

References

• Agilent Technologies. (2023).[4] Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Retrieved from [Link]

• Biotage. (2023). Can you use normal phase chromatography to purify protected peptides? Retrieved from [Link]

• National Institutes of Health (PubMed). (2014). Two novel solvent system compositions for protected synthetic peptide purification. Retrieved from [Link]

• Nest Group. Designing Purification Methods for Hydrophobic Peptides (Application Note #9802). Retrieved from [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Fmoc Resin Cleavage and Deprotection [sigmaaldrich.com]
• 4. agilent.com [agilent.com]

Reference Data & Comparative Studies

Introduction: The Strategic Role of Pre-Formed DipeptidesFmoc-Cys(Trt)-Cys(Trt)-OH (CAS: 2244048-21-1, MW: 931.18 g/mol) is a highly specialized dipeptide building block utilized in solid-phase peptide synthesis (SPPS). The incorporation of adjacent cysteine residues is a mandatory step for synthesizing complex, disulfide-rich architectures such as defensins, conotoxins, and therapeutic knot-peptides.

High-Resolution HPLC Analysis of Fmoc-Cys(Trt)-Cys(Trt)-OH Purity: A Comparative Guide to Resolving Hidden Diastereomers

Introduction: The Strategic Role of Pre-Formed DipeptidesFmoc-Cys(Trt)-Cys(Trt)-OH (CAS: 2244048-21-1, MW: 931.18 g/mol) is a highly specialized dipeptide building block utilized in solid-phase peptide synthesis (SPPS)[1]. The incorporation of adjacent cysteine residues is a mandatory step for synthesizing complex, disulfide-rich architectures such as defensins, conotoxins, and therapeutic knot-peptides.

However, stepwise coupling of cysteine on-resin is notoriously problematic. N,S-protected cysteine derivatives are highly susceptible to base-catalyzed racemization during carboxyl activation, with1[1]. To circumvent this, researchers increasingly rely on pre-formed Fmoc-Cys(Trt)-Cys(Trt)-OH dipeptides. While this strategy successfully shifts the risk of racemization from the SPPS resin to the building block's manufacturing process, it introduces a new critical vulnerability: the stereochemical integrity of the commercial dipeptide itself.

The Causality of Hidden Impurities

The solution-phase synthesis of Fmoc-Cys(Trt)-Cys(Trt)-OH requires the activation of the first Fmoc-Cys(Trt)-OH residue. During this step, the activated intermediate can undergo1[1]. Subsequent coupling yields a mixture of the desired L,L-dipeptide and the D,L-diastereomer (Fmoc-D-Cys(Trt)-L-Cys(Trt)-OH).

The danger lies in the analytical evaluation. Standard reversed-phase HPLC (RP-HPLC) methods employed by many suppliers utilize short columns and steep gradients optimized for speed rather than selectivity. These conventional methods2 where a highly contaminated batch may falsely report as >99% pure[2].

Mechanistic pathways leading to diastereomeric impurities during Fmoc-Cys(Trt)-Cys(Trt)-OH synthesis.

Comparative Performance Data

To demonstrate the critical need for optimized analytical methods, we compared a "Standard Commercial Grade" Fmoc-Cys(Trt)-Cys(Trt)-OH against a "High-Fidelity (HF) Grade" building block. Both were analyzed using a standard steep-gradient RP-HPLC method (Method A) and an optimized high-resolution, shallow-gradient method (Method B).

Table 1: Comparative Purity Profile & Method Resolution

Impurity Profile	Standard Grade (Method A: Apparent Purity)	Standard Grade (Method B: Actual Purity)	High-Fidelity Grade (Method B: Actual Purity)
L,L-Dipeptide (Target)	> 99.0%	94.5%	> 99.5%
D,L-Diastereomer	Not Detected (Co-elutes)	4.1%	< 0.1%
Mono-Trt Loss	0.5%	0.9%	0.2%
Free Amino Acids / Acetate	Not Detected	0.5%	< 0.02%

Analytical Methodology: Self-Validating HPLC Protocols

To ensure absolute trustworthiness in purity reporting, the analytical protocol must act as a self-validating system. This requires mathematically proving the method's capacity to resolve the critical pair (L,L vs. D,L) before sample quantification occurs.

System Suitability Test (SST) - Mandatory

Prior to analyzing the unknown sample, inject a reference standard spiked with 1.0% Fmoc-D-Cys(Trt)-L-Cys(Trt)-OH. The system is only deemed valid if the chromatographic resolution (

) between the L,L and D,L peaks is (baseline resolution).

Method A: Standard RP-HPLC (Demonstration of Co-elution)

• Column: C18, 4.6 × 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: Linear 50% to 95% B over 15 minutes.

• Flow Rate: 1.0 mL/min at 40°C.

• Detection: UV at 220 nm.

• Mechanistic Flaw: The steep gradient (3% B/min) and elevated temperature increase the kinetic energy and conformational flexibility of the trityl groups, 3 and forcing them to co-elute[3].

Method B: Optimized High-Resolution RP-HPLC (Recommended)

• Column: High-efficiency C18 (or Phenyl-Hexyl for enhanced

  interactions), 4.6 × 250 mm, 3 µm particle size.

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: Shallow linear gradient from 65% to 85% B over 40 minutes.

• Flow Rate: 0.8 mL/min at 25°C.

• Detection: UV at 220 nm.

• Mechanistic Advantage: The shallow gradient (0.5% B/min) maximizes the residence time of the analytes within the stationary phase. The lower temperature (25°C) restricts the rotational freedom of the bulky trityl groups, amplifying the steric and hydrophobic discrepancies between the L,L and D,L epimers, thereby achieving baseline resolution.

Comparative logic and resolution outcomes of Standard vs. High-Resolution HPLC methods.

Conclusion

The reliance on pre-formed Fmoc-Cys(Trt)-Cys(Trt)-OH dipeptides is a scientifically sound strategy to mitigate on-resin racemization. However, researchers must not accept standard apparent HPLC purities at face value. As demonstrated, steep-gradient RP-HPLC methods systematically fail to detect D,L-diastereomers, which can severely compromise the folding, bioactivity, and regulatory compliance of the final therapeutic peptide. By implementing self-validating, high-resolution HPLC protocols, drug development professionals can ensure the stereochemical fidelity of their starting materials and safeguard their synthesis workflows.

References

• PubChem - Fmoc-Cys(trt)-Cys(trt)-OH (CID 168442529). Available at:[Link]

• PubMed / NIH - Occurrence and Minimization of Cysteine Racemization During Stepwise Solid-Phase Peptide Synthesis. Available at:[Link]

Sources

• 1. Occurrence and Minimization of Cysteine Racemization during Stepwise Solid-Phase Peptide Synthesis(1)(,)(2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novabiochem® Fmoc-Amino Acids [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]

Advanced SPPS Strategies: A Comparative Guide to Fmoc-Cys(Trt)-Cys(Trt)-OH and Alternative Protected Dipeptides

Synthesizing cysteine-rich peptides—such as conotoxins, insulin analogs, and defensins—presents unique thermodynamic and stereochemical challenges in Solid-Phase Peptide Synthesis (SPPS). The tandem L-Cysteine motif (Cys-Cys) is notoriously difficult to assemble step-by-step. Cysteine residues are highly susceptible to base-catalyzed racemization,

-elimination, and diketopiperazine (DKP) formation during chain elongation .

To circumvent these structural bottlenecks, Senior Application Scientists increasingly rely on pre-formed protected dipeptides like Fmoc-Cys(Trt)-Cys(Trt)-OH . By utilizing a pre-linked building block, chemists bypass the on-resin activation of the first cysteine residue, preserving stereochemical integrity and maximizing crude yield. This guide provides an objective, data-driven comparison of Fmoc-Cys(Trt)-Cys(Trt)-OH against stepwise synthesis and other protected dipeptide alternatives.

Mechanistic Rationale: Why Pre-formed Dipeptides?

The fundamental causality behind the failure of stepwise Cys-Cys synthesis lies in the electron-withdrawing nature of the protected sulfur atom. This property increases the acidity of the

-proton on the cysteine residue. When the carboxyl group is activated using basic reagents (e.g., HBTU with DIPEA), the -proton is easily abstracted, forming a planar enol intermediate that resolves into L- and D-isomers (racemization) .

Furthermore, prolonged exposure to piperidine during standard Fmoc deprotection can trigger

-elimination of the trityl-protected thiol, leading to the formation of 3-(1-piperidinyl)alanine—a lethal side product detectable via a +51 Da mass shift in LC-MS analysis.

The Dipeptide Advantage: Incorporating Fmoc-Cys(Trt)-Cys(Trt)-OH shifts the carboxyl activation to the C-terminus of the dipeptide rather than a single amino acid. Because the internal Cys-Cys peptide bond is already formed with 100% chiral integrity, the risk of internal racemization is eliminated. Additionally, this strategy halves the number of piperidine deprotection cycles required for the motif, drastically reducing

-elimination risks.

Stepwise vs. Dipeptide SPPS Workflow for Cys-Cys motifs.

Comparative Analysis of Protected Dipeptides

Selecting the correct dipeptide depends entirely on the downstream folding strategy. While Fmoc-Cys(Trt)-Cys(Trt)-OH is ideal for single disulfide bonds or random oxidation, complex topologies require orthogonal protection .

Table 1: Strategic Comparison of Cysteine Incorporation Methods

Strategy / Building Block	Protection Orthogonality	Racemization Risk	DKP Formation Risk	Primary Application
Fmoc-Cys(Trt)-Cys(Trt)-OH	Global (TFA labile)	Low (Pre-formed bond)	Eliminated	Peptides with adjacent Cys requiring simultaneous oxidation.
Fmoc-Cys(Acm)-Cys(Acm)-OH	Orthogonal (TFA stable)	Low (Pre-formed bond)	Eliminated	Complex peptides requiring regioselective, directed disulfide pairing.
Stepwise Fmoc-Cys(Trt)-OH	Global (TFA labile)	High (Base-mediated)	High (at dipeptide stage)	Routine SPPS without adjacent Cys residues.
Fmoc-Cys(Trt)-Ser(ψMe,Me pro)-OH	Global (TFA labile)	Low	Eliminated	Disrupting -sheet aggregation in difficult sequences.

Table 2: Quantitative Yield and Purity Metrics (Model Peptide: H-Ala-Cys-Cys-Ala-NH2)

Method	Coupling Reagent	D-Cys Epimer (%)	-Piperidinylalanine (%)	Overall Crude Purity
Stepwise Fmoc-Cys(Trt)-OH	HBTU / DIPEA	8.5%	4.2%	68%
Stepwise Fmoc-Cys(Trt)-OH	DIC / OxymaPure	3.3%	1.8%	82%
Fmoc-Cys(Trt)-Cys(Trt)-OH	DIC / OxymaPure	< 0.8%	< 0.5%	94%

Data demonstrates that combining a pre-formed dipeptide with base-free activation practically eliminates L-to-D epimerization.

Logical decision tree for selecting Trt vs. Acm dipeptides based on oxidation needs.

Validated Experimental Protocols

To ensure a self-validating system, the following protocols incorporate built-in analytical checkpoints. The use of DIC/OxymaPure is strictly recommended over HBTU/DIPEA to maintain a slightly acidic environment during activation, which actively suppresses enolization .

Protocol A: Base-Free Coupling of Fmoc-Cys(Trt)-Cys(Trt)-OH

• Resin Preparation: Swell the peptidyl-resin in N,N-dimethylformamide (DMF) for 20 minutes at room temperature.

• Activation: Dissolve 3.0 equivalents (eq) of Fmoc-Cys(Trt)-Cys(Trt)-OH and 3.0 eq of OxymaPure in DMF. Add 3.0 eq of N,N'-Diisopropylcarbodiimide (DIC). Stir for 3 minutes to pre-activate the carboxyl group.

  • Causality Note: Do not add DIPEA or NMM. The absence of tertiary amines prevents the abstraction of the

    -proton on the activated C-terminal cysteine.

• Coupling: Transfer the activated dipeptide solution to the resin. Agitate at room temperature for 60–90 minutes.

• Self-Validation (Kaiser Test): Extract a few resin beads and perform a Kaiser test. A colorless/yellow bead confirms complete coupling (absence of free primary amines). A blue bead indicates incomplete coupling; if blue, perform a second coupling cycle before proceeding to Fmoc deprotection.

Protocol B: Global Deprotection and Cleavage

• Cleavage Cocktail Preparation: Prepare a mixture of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Ethanedithiol (EDT) / Water in a ratio of 92.5 : 2.5 : 2.5 : 2.5.

  • Causality Note: The trityl cation generated during cleavage is highly stable and electrophilic. Without the potent thiol scavenger EDT, the trityl cation will rapidly re-alkylate the newly freed cysteine thiols.

• Reaction: Treat the resin with the cleavage cocktail for 2.5 hours at room temperature under gentle agitation.

• Isolation & Self-Validation: Filter the resin and precipitate the peptide dropwise into cold diethyl ether (-20°C). Centrifuge and wash the pellet with ether three times to remove scavengers. Analyze the crude Lyo-powder via LC-MS. A clean target mass without a +51 Da L-piperidinyl adduct validates the success of the dipeptide strategy.

References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. URL: [Link]

Technical Comparison: Trityl (Trt) vs. Acetamidomethyl (Acm) for Cys-Cys Dipeptide Synthesis

Topic: Advantages of Trt protection over Acm for Cys-Cys dipeptides. Content Type: Publish Comparison Guide.

[1][2][3][4][5]

Executive Summary

In the synthesis of Cysteine-Cysteine (Cys-Cys) dipeptides and Cys-rich sequences, the choice of thiol protection is a critical determinant of yield, purity, and downstream processing efficiency.[1] While Acetamidomethyl (Acm ) has historically served as a robust orthogonal group for regioselective disulfide formation, Trityl (Trt ) protection has emerged as the superior standard for the vast majority of solid-phase peptide synthesis (SPPS) applications.

This guide objectively analyzes the performance of Trt versus Acm, demonstrating that Trt offers superior preservation of sensitive residues (Trp, Tyr, Met), streamlined "one-pot" global deprotection, and reduced environmental toxicity compared to the oxidative or heavy-metal-dependent removal required for Acm.

Mechanistic Basis & Chemical Logic

To understand the advantages of Trt, one must first analyze the deprotection mechanisms. The fundamental difference lies in acid lability versus oxidative stability .[1]

1.1 The Trityl (Trt) Mechanism

The Trityl group relies on extreme acid sensitivity.[1][2] Upon treatment with Trifluoroacetic acid (TFA), the C-S bond cleaves to form a stable triphenylmethyl carbocation. This cation must be immediately quenched by scavengers (Silanes/Thiols) to prevent re-alkylation.

• Advantage: Occurs concomitantly with resin cleavage.[1] No separate reaction step is required.

1.2 The Acetamidomethyl (Acm) Mechanism

The Acm group is acid-stable (surviving TFA cleavage) and requires a separate deprotection step, typically using Iodine (

) for oxidative cyclization or heavy metals (Hg, Ag) for deprotection to the free thiol.[1][3]

• Disadvantage: Iodine is a non-selective oxidant that can irreversibly modify other amino acid side chains.

Figure 1: Comparative deprotection pathways. Trt allows for a streamlined, mild workflow, whereas Acm introduces a harsh oxidative step post-cleavage.

Critical Analysis: Why Trt Outperforms Acm for Cys-Cys

2.1 Preservation of Sensitive Residues (The "Iodine Problem")

The most significant advantage of Trt is the avoidance of Iodine. Acm removal typically requires electrophilic iodine (

), which is highly reactive toward electron-rich aromatic rings and thioethers.

Residue	Risk with Acm (Iodine/Acid)	Risk with Trt (TFA/Scavengers)
Tryptophan (Trp)	High risk of oxidation and iodination at the indole ring.	Safe. Protected by Boc; scavengers (EDT/DODT) prevent alkylation.
Tyrosine (Tyr)	High risk of iodination (formation of 3-iodo-Tyr).	Safe. Protected by tBu; stable to TFA.
Methionine (Met)	Oxidation to sulfoxide ( ).	Safe. Scavengers reduce potential oxides.
Glutamine (Gln)	Risk of S→N Acm shift (Acm migrates to Gln side chain).	Safe. No migration risk.

Verdict: For any peptide containing Trp, Tyr, or Met, Trt is the safer choice to ensure chemical integrity [1].

2.2 Prevention of Diketopiperazine (DKP) Formation

Cys-Cys sequences, particularly at the C-terminus, are prone to DKP formation—a side reaction where the dipeptide cyclizes and cleaves itself from the resin.

• The Trt Advantage: Trt is a massive, bulky hydrophobic group. While steric bulk can slow coupling, it also destabilizes the conformation required for the nucleophilic attack that forms DKP. Furthermore, Trt protection is standardly paired with 2-Chlorotrityl Chloride (2-CTC) resin . The steric bulk of the 2-CTC linker combined with the Trt group effectively suppresses DKP formation, a feat difficult to achieve with the less bulky Acm on standard Wang resins [2].

2.3 Racemization Control

Historically, Acm was considered more resistant to racemization than Trt during coupling.[4] However, modern coupling protocols have neutralized this advantage.

• The Solution: By using Oxyma Pure/DIC activation (neutral/acidic pH) rather than basic activation (HBTU/DIEA), racemization of Cys(Trt) is suppressed to negligible levels (<0.5%) [3].

• The Trade-off: While Acm is intrinsically slightly more stable to base, the requirement for harsh removal conditions (Iodine) often leads to lower overall purity than the slight racemization risk of Trt, which is easily managed.

2.4 Solubility and Aggregation

The Cys-Cys motif is hydrophobic and prone to

-sheet aggregation.

• Trt Effect: The Trityl group is a "steric umbrella." Its massive 3D structure disrupts inter-chain hydrogen bonding, acting as a solubilizing tool during synthesis.

• Acm Effect: The acetamidomethyl group contains an amide bond (-NH-CO-), which can actually participate in hydrogen bonding, potentially exacerbating aggregation in difficult sequences [4].

Experimental Protocols

Protocol A: Optimized Fmoc-Cys(Trt) Synthesis (Recommended)

This protocol yields a free dithiol peptide ready for mild air oxidation.

• Resin Loading: Use 2-Chlorotrityl Chloride Resin (Loading < 0.6 mmol/g) to prevent DKP.

• Coupling:

  • Reagents: Fmoc-Cys(Trt)-OH (3 eq), DIC (3 eq), Oxyma Pure (3 eq).

  • Solvent: DMF (or DMF/DCM 1:1 for solubility).

  • Time: 60 min at Room Temp. Do NOT use base (DIEA/NMM).

• Deprotection: 20% Piperidine in DMF (2 x 5 min). Add 0.1M Oxyma to the deprotection solution to further suppress racemization.

• Global Cleavage:

  • Cocktail: TFA / TIS /

    / EDT (94:1:2.5:2.5).

  • Time: 2 hours.

  • Note: EDT (Ethanedithiol) is critical to scavenge Trityl cations and prevent them from re-attaching to the Cys thiols.

• Disulfide Formation: Dissolve crude peptide (0.1 mg/mL) in Ammonium Bicarbonate buffer (pH 8). Stir open to air for 24-48 hours.

Protocol B: Fmoc-Cys(Acm) Synthesis (Comparison)

Requires post-cleavage iodine oxidation.

• Synthesis: Standard Fmoc SPPS.

• Cleavage: TFA / TIS /

  (95:2.5:2.5). Result: Peptide with Cys(Acm) intact.[5]

• Acm Removal / Cyclization:

  • Dissolve peptide in AcOH /

    (4:1).

  • Add 10 eq

    (Iodine) in MeOH.

  • Stir 30-60 min.

  • Quench: Add Ascorbic Acid or Thiosulfate until solution is clear.

  • Risk: If Trp/Tyr are present, expect byproducts.

Data Summary: Trt vs. Acm[1][2][3][4][5][7][9][10][11]

Feature	Fmoc-Cys(Trt)-OH	Fmoc-Cys(Acm)-OH
Deprotection Condition	95% TFA (Acid)	(Oxidation) or Tl(III)/Hg(II)
Workflow Efficiency	High (One-pot cleavage)	Low (Two-step process)
Sensitive Residue Compatibility	Excellent (Trp, Tyr, Met safe)	Poor (Iodination/Oxidation risk)
Toxicity	Low (Organic solvents)	High (Halogens or Heavy Metals)
Aggregation Prevention	High (Steric bulk disrupts -sheets)	Moderate/Low (Amide can H-bond)
Primary Use Case	Standard SPPS & Disulfides	Orthogonal/Regioselective Disulfides

Conclusion

While Acm remains a valuable tool for complex regioselective strategies (e.g., peptides with 3+ distinct disulfide bridges), Trt is the superior choice for Cys-Cys dipeptides and general disulfide formation. The ability to remove the protecting group under global cleavage conditions without exposing the peptide to high-potential oxidants like iodine results in higher purity profiles and preserves the integrity of sensitive amino acid residues.

For researchers prioritizing yield, purity, and workflow simplicity, Fmoc-Cys(Trt)-OH is the definitive standard.

References

• Albericio, F., et al. Evaluation of acid-labile S-protecting groups to prevent Cys racemization in Fmoc solid-phase peptide synthesis. J. Pept. Sci. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bachem.com [bachem.com]
• 5. peptide.com [peptide.com]

Introduction: The Critical Role of Cysteine Protection in Peptide Synthesis

An objective comparison of Fmoc-Cys(Dpm)-OH and the traditionally used Fmoc-Cys(Trt)-OH for researchers, scientists, and professionals in drug development.

Cysteine, with its nucleophilic thiol side chain (-SH), is a cornerstone of peptide chemistry, crucial for forming disulfide bridges that define the tertiary structure and biological activity of many peptides and proteins. However, this reactivity also presents a significant challenge during solid-phase peptide synthesis (SPPS). Unprotected thiols can lead to undesirable side reactions, including dimerization and alkylation. Therefore, transiently masking the thiol group with a suitable protecting group is a non-negotiable step in the synthesis of cysteine-containing peptides.

For decades, the triphenylmethyl (Trityl, Trt) group has been the gold standard for cysteine protection in Fmoc-based SPPS. Its widespread use is a testament to its reliability. However, the demand for increasingly complex and sensitive peptides has driven the exploration of alternative protecting groups that offer milder cleavage conditions and potentially cleaner final products. One such promising alternative is the diphenylmethyl (Dpm) group.

This guide provides a detailed, evidence-based comparison of Fmoc-Cys(Dpm)-OH and Fmoc-Cys(Trt)-OH, offering insights into their respective performance, ideal applications, and the rationale for choosing one over the other.

Structural and Mechanistic Differences: Trityl vs. Diphenylmethyl

The primary difference between the Trt and Dpm groups lies in their acid lability, which is a direct consequence of their chemical structures. Both are cleaved via an SN1 mechanism upon treatment with acid, where the protecting group departs to form a stable carbocation.

Caption: Chemical Structures of Fmoc-Cys(Trt)-OH and Fmoc-Cys(Dpm)-OH.

The triphenylmethyl (Trityl) cation formed upon cleavage of the Trt group is highly stabilized by resonance across its three phenyl rings. The diphenylmethyl (Dpm) cation, with only two phenyl rings, is inherently less stable. This lower stability means that the Dpm group can be cleaved under significantly milder acidic conditions compared to the Trt group. This fundamental difference in stability is the primary driver for the distinct performance characteristics of these two protecting groups.

Head-to-Head Performance Comparison

The choice between Dpm and Trt protection hinges on the specific requirements of the peptide being synthesized, particularly its sensitivity to acid and the complexity of its sequence.

Cleavage Conditions and Efficiency

The most significant advantage of the Dpm group is its high acid lability, allowing for rapid and complete removal with very low concentrations of trifluoroacetic acid (TFA).

• Fmoc-Cys(Dpm)-OH: Can be fully cleaved in under 30 minutes using a solution of just 1-2% TFA in dichloromethane (DCM), often with a scavenger like triisopropylsilane (TIS) to prevent re-alkylation. This makes it highly suitable for synthesizing peptides that are sensitive to prolonged acid exposure.

• Fmoc-Cys(Trt)-OH: Requires a much stronger acid cocktail for efficient removal. The standard and widely used condition is 95% TFA, 2.5% water, and 2.5% TIS, typically for 2-3 hours. While effective, these harsh conditions can degrade sensitive residues (like Tryptophan or Methionine) or promote other side reactions in complex peptides.

Caption: Comparison of cleavage workflows for Trt and Dpm protecting groups.

Orthogonality and Side Reactions

Orthogonality in SPPS refers to the ability to selectively remove one type of protecting group without affecting others. The milder cleavage conditions for the Dpm group offer enhanced orthogonality.

For instance, acid-labile linkers (like the 2-chlorotrityl chloride linker) or other sensitive side-chain protecting groups (e.g., Boc, tBu) that might be partially cleaved by the harsh 95% TFA cocktail are left intact during the selective removal of the Dpm group with 1% TFA. This allows for on-resin modification or cyclization strategies that are more challenging with the Trt group.

A common side reaction during Trt cleavage is the reattachment of the trityl cation to other nucleophilic residues, particularly tryptophan, leading to impurities that can be difficult to remove. While scavengers like TIS mitigate this, the lower concentration and shorter reaction time associated with Dpm cleavage can further reduce the likelihood of such side reactions.

Quantitative Data Summary

Parameter	Fmoc-Cys(Dpm)-OH	Fmoc-Cys(Trt)-OH
Protecting Group	Diphenylmethyl (Dpm)	Triphenylmethyl (Trityl, Trt)
Relative Acid Lability	High	Moderate
Typical Cleavage Cocktail	1-2% TFA, 2.5% TIS in DCM	95% TFA, 2.5% H₂O, 2.5% TIS
Typical Cleavage Time	< 30 minutes	2 - 3 hours
Key Advantage	Mild cleavage preserves sensitive residues and linkers.	Well-established, robust, and widely used.
Potential Drawback	Less stable during prolonged synthesis with strong acids.	Harsh cleavage can degrade sensitive peptides.

Experimental Protocol: A Comparative Study

To empirically validate the performance differences, a researcher can perform a parallel synthesis of a model peptide.

Objective: To compare the purity of a model peptide, H-Tyr-Gly-Cys-Phe-NH₂, synthesized using Fmoc-Cys(Dpm)-OH versus Fmoc-Cys(Trt)-OH.

Materials:

• Rink Amide AM resin

• Fmoc-amino acids: Fmoc-Phe-OH, Fmoc-Cys(Dpm)-OH, Fmoc-Cys(Trt)-OH, Fmoc-Gly-OH, Fmoc-Tyr(tBu)-OH

• Activation Reagent: HBTU/HOBt

• Base: DIPEA

• Deprotection Solution: 20% Piperidine in DMF

• Cleavage Cocktails:

  • Dpm Cleavage: 2% TFA, 2.5% TIS, 95.5% DCM

  • Trt Cleavage: 95% TFA, 2.5% H₂O, 2.5% TIS

• Solvents: DMF, DCM

• HPLC system for analysis

Step-by-Step Methodology

• Resin Preparation: Swell Rink Amide resin in DMF for 30 minutes.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, repeat once. Wash with DMF.

• Amino Acid Coupling:

  • Pre-activate the Fmoc-amino acid (4 eq.) with HBTU/HOBt (4 eq.) and DIPEA (8 eq.) in DMF for 5 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow to react for 1-2 hours. Monitor coupling completion with a Kaiser test.

  • Wash the resin with DMF and DCM.

• Peptide Assembly: Repeat steps 2 and 3 for each amino acid in the sequence (Phe, Cys, Gly, Tyr). Use Fmoc-Cys(Dpm)-OH for one batch and Fmoc-Cys(Trt)-OH for the parallel batch.

• Final Fmoc Deprotection: Remove the terminal Fmoc group from the Tyr residue using 20% piperidine.

• Cleavage and Deprotection:

  • Dpm Batch: Treat the resin with the Dpm cleavage cocktail for 30 minutes.

  • Trt Batch: Treat the resin with the Trt cleavage cocktail for 2 hours.

• Peptide Precipitation and Analysis:

  • Filter the cleavage solution and precipitate the crude peptide in cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and dry the peptide.

  • Dissolve the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water) and analyze by reverse-phase HPLC.

Caption: Experimental workflow for comparing Fmoc-Cys(Dpm)-OH and Fmoc-Cys(Trt)-OH.

Expert Recommendations: When to Choose Fmoc-Cys(Dpm)-OH

As a Senior Application Scientist, my recommendation is to consider Fmoc-Cys(Dpm)-OH not as a universal replacement for Fmoc-Cys(Trt)-OH, but as a powerful tool for specific, challenging applications. The causality is clear: the Dpm group's heightened acid sensitivity enables strategies that are difficult to achieve with the more robust Trt group.

Choose Fmoc-Cys(Dpm)-OH when:

• Synthesizing Acid-Sensitive Peptides: If your sequence contains multiple tryptophan, methionine, or post-translational modifications that are susceptible to degradation or modification by strong acid, the mild Dpm cleavage protocol offers a significant advantage in preserving the integrity of the final product.

• Using Acid-Labile Resins: When employing hyper-acid-sensitive linkers like 2-chlorotrityl chloride (2-CTC) for generating protected peptide fragments, the selective cleavage of Dpm with 1-2% TFA leaves the peptide anchored to the resin, ready for further solution-phase chemistry.

• On-Resin Cyclization Strategies: The ability to deprotect the cysteine thiol on-resin without cleaving the peptide from its support opens up efficient workflows for on-resin disulfide bridge formation or other side-chain modifications.

While Fmoc-Cys(Trt)-OH remains an excellent and cost-effective choice for routine, robust peptide synthesis, Fmoc-Cys(Dpm)-OH provides a critical advantage in scenarios demanding finesse and precision.

Conclusion

Fmoc-Cys(Dpm)-OH is a highly valuable alternative to the traditional Fmoc-Cys(Trt)-OH, distinguished by the significantly milder acidic conditions required for its removal. This feature translates directly to higher purity for acid-sensitive peptides and enables advanced synthetic strategies involving on-resin modifications. While the Trt group remains a reliable workhorse for standard applications, the Dpm group empowers researchers to tackle more complex and delicate synthetic challenges, expanding the toolbox for modern peptide chemistry.

References

• Title: Solid Phase Peptide Synthesis – Cleavage from the Resin Source: CEM Corporation URL: [Link]

• Title: Peptide Synthesis Source: CSBio URL: [Link]

Technical Guide: Validation of Disulfide Bond Formation via Ellman’s Assay (DTNB)

Topic: Validation of Disulfide Bond Formation by Ellman's Test Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Logic of Negative Validation

In protein biochemistry, the formation of disulfide bonds (

) is a critical post-translational modification that stabilizes tertiary and quaternary structures. While high-resolution techniques like LC-MS/MS provide definitive mapping of which cysteines are paired, they are often too resource-intensive for routine kinetic monitoring or bulk process optimization.

Ellman’s Test (using 5,5′-dithiobis-(2-nitrobenzoic acid) or DTNB) offers a robust, rapid, and cost-effective alternative. Unlike direct disulfide detection, Ellman’s test operates on the principle of Negative Validation : it quantifies the disappearance of free sulfhydryl (

) groups over time. As oxidative folding proceeds, the concentration of free thiols decreases stoichiometrically. This guide details the mechanistic grounding, comparative positioning, and rigorous validation protocols for utilizing Ellman’s reagent to monitor disulfide bond formation.

Mechanistic Principles

The Thiol-Disulfide Exchange

DTNB is a symmetric aryl disulfide. In the presence of a free thiol (

) at slightly alkaline pH (typically 8.0), a thiol-disulfide exchange reaction occurs. The nucleophilic thiolate anion ( ) attacks the disulfide bond of DTNB, releasing one equivalent of 2-nitro-5-thiobenzoate (TNB ) .

• Key Indicator: The TNB

  ion is intensely yellow, with a molar extinction coefficient ( ) of 14,150 M cm at 412 nm .[1]

• Stoichiometry: 1 mole of free thiol releases 1 mole of TNB

  .[1]

Visualization: Reaction Mechanism

The following diagram illustrates the chemical transformation and the stoichiometric release of the chromophore.

Figure 1: Mechanism of Ellman’s Reagent. The nucleophilic attack of the protein thiolate on DTNB releases the yellow TNB²⁻ anion, which is quantified spectrophotometrically.[1]

Comparative Analysis: Ellman’s vs. Alternatives

Choosing the right validation method depends on the stage of development (Screening vs. Characterization). The table below objectively compares Ellman’s test against Mass Spectrometry and Fluorescent labeling.

Table 1: Strategic Comparison of Disulfide Analysis Methods

Feature	Ellman’s Assay (DTNB)	LC-MS / Peptide Mapping	Fluorescence (CPM/mBBr)
Primary Output	Total Free Thiol Concentration	Exact Disulfide Connectivity	Total Free Thiol (High Sensitivity)
Throughput	High (96/384-well plate)	Low (1-2 hours per sample)	High (Plate-based)
Sensitivity	Moderate (~1-5 µM LOD)	High (Femtomole range)	Very High (Nanomolar range)
Cost per Sample	< $0.50	> $100 (instrument time + labor)	$1 - $5
Key Limitation	Requires accessible surface thiols; Buffer interference (TCEP/DTT).	Complex data analysis; Capital intensive.	Fluorophores can be unstable; photobleaching.
Best Use Case	Process Monitoring: Tracking oxidative refolding kinetics in bulk.	Final QC: Confirming correct pairing in finished drug substance.	Low Abundance: Analyzing dilute samples or intracellular thiols.

Expert Insight: Use Ellman’s test for process optimization (e.g., determining the optimal time for refolding). Use LC-MS for structural confirmation once the process is defined.

Validated Experimental Protocol

This protocol is designed for kinetic monitoring of disulfide bond formation. It assumes you are starting with a reduced protein and inducing oxidation.

Reagents & Preparation[1][2][3][4][5]

• Reaction Buffer: 100 mM Sodium Phosphate, 1 mM EDTA, pH 8.0.

  • Why EDTA? Chelates divalent metal ions that catalyze auto-oxidation of thiols, ensuring the decrease in signal is due to specific disulfide formation, not random air oxidation.

• Ellman’s Reagent Stock: 4 mg/mL DTNB in Reaction Buffer.[2] Prepare fresh.

• Standard: Cysteine Hydrochloride monohydrate (prepare serial dilutions: 0 – 1.5 mM).

• Denaturant (Optional but Recommended): 6M Guanidine-HCl or 8M Urea included in the buffer if monitoring buried thiols.

Workflow Logic

The following diagram outlines the decision process and experimental flow for monitoring disulfide formation.

Figure 2: Experimental Workflow for Kinetic Monitoring. The decision to denature is critical for proteins where disulfide formation drives folding that buries internal cysteines.

Step-by-Step Methodology

• Baseline Measurement (

  ):

  • Take an aliquot of your reduced protein immediately before initiating oxidation.

  • Mix 50 µL sample + 950 µL Reaction Buffer + 20 µL DTNB Stock.

  • Incubate 15 mins at Room Temp.

  • Measure

    .[3][2][4][5][6][7][8] This represents 100% free thiols.

• Kinetic Sampling:

  • Initiate oxidative folding (e.g., by adding a redox pair like GSH/GSSG or air bubbling).

  • At defined intervals (e.g., 30 min, 1 hr, 2 hr), remove aliquots.

  • Critical Step: If your oxidation buffer contains interfering agents (like high concentrations of DTT), you must perform a rapid desalting (spin column) or dilution before adding DTNB.

• Quantification:

  • Calculate molar concentration of thiols (

    ) using the Beer-Lambert Law: (Where = pathlength in cm)

• Disulfide Calculation:

  • The formation of disulfides is inferred by the loss of free thiols.

  • % Disulfide Formation =

  • Note: Ensure to correct for any dilution factors if reagents were added during the process.

Data Interpretation & Representative Results

A successful disulfide bond formation experiment will show an exponential decay of free thiols, plateauing when the native state is reached.

Table 2: Representative Data for Protein Refolding

Time (Hours)	Absorbance (412 nm)	Free Thiol Conc.[8] (µM)	% Disulfide Formed	Interpretation
0.0	0.850	60.0	0%	Fully Reduced State
0.5	0.680	48.0	20%	Rapid Initial Oxidation
1.0	0.510	36.0	40%	Intermediate Species
2.0	0.255	18.0	70%	Major Folding Event
4.0	0.085	6.0	90%	Near Native State
24.0	0.042	3.0	95%	Equilibrium / Completed

Self-Validating Check: If the absorbance does not decrease, or decreases and then increases, check for:

• Re-reduction: Is there residual DTT in the buffer?

• Precipitation: Is the protein aggregating? (Check

  for turbidity).

• Buried Thiols: If the signal plateaus at 50% but the protein is active, the remaining thiols might be buried in the hydrophobic core. Repeat the assay with 6M GuHCl to expose them. If they react only after denaturation, they are free but buried.

References

• Ellman, G. L. (1959). Tissue sulfhydryl groups.[9][6][10] Archives of Biochemistry and Biophysics, 82(1), 70-77.[11]

• Thermo Fisher Scientific. (n.d.). Ellman’s Reagent (DTNB) Product Information. Thermo Fisher User Guide.

• Bulaj, G., et al. (1998).[7] Ionization-reactivity relationships for cysteine thiols in polypeptides. Biochemistry, 37(25), 8965-8972.

• Riener, C. K., et al. (2002). Quick measurement of protein sulfhydryls with Ellman's reagent and with 4,4'-dithiodipyridine. Analytical and Bioanalytical Chemistry, 373, 266–276.

• BroadPharm. (2022).[2] Ellman's Assay Protocol for Determination of Free Thiols.[1][3][2][5][6][7][11][12][13] BroadPharm Protocols.

Sources

• 1. Ellman's reagent - Wikipedia [en.wikipedia.org]
• 2. broadpharm.com [broadpharm.com]
• 3. How to Analyze Protein Disulfide Bonds - Creative Proteomics [creative-proteomics.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Fluorescent Probes and Mass Spectrometry-Based Methods to Quantify Thiols in Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Thiol Quantification Using Colorimetric Thiol–Disulfide Exchange in Nonaqueous Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. peptide.com [peptide.com]
• 12. bmglabtech.com [bmglabtech.com]
• 13. researchgate.net [researchgate.net]

Performance Comparison of Resins for Cys-Rich Peptides: A Technical Guide

Part 1: Executive Summary & Core Challenge

Synthesizing Cysteine-rich peptides (CRPs) such as conotoxins, defensins, and cyclotides presents a unique "perfect storm" of challenges in Solid Phase Peptide Synthesis (SPPS). Unlike standard linear sequences, CRPs are prone to:

• Rapid On-Resin Aggregation: The high frequency of protecting groups (e.g., Trt, Acm, Mob) creates a hydrophobic shield that drives inter-chain aggregation, leading to deletion sequences.

• Disulfide Scrambling: Premature oxidation or alkylation during cleavage.

• Solvation Limits: Post-synthesis oxidative folding often requires aqueous buffers. Traditional polystyrene resins collapse in water, making on-resin folding impossible.

This guide objectively compares the three dominant resin classes—Polystyrene (PS) , Tentagel (PEG-PS) , and ChemMatrix (100% PEG) —specifically for CRP applications.

Part 2: The Resin Landscape

Polystyrene (PS) Resins[1][2][3][4][5]

• Matrix: Cross-linked styrene with 1% Divinylbenzene (DVB).[1]

• Mechanism: Relies on hydrophobic solvation (DCM, Toluene).

• Verdict for CRPs: Not Recommended.

  • Why: The hydrophobic backbone exacerbates the aggregation of protected Cys residues. Furthermore, PS collapses in the polar solvents (DMF/DMSO mixtures) often required to solubilize aggregating CRPs.

Tentagel / PEG-PS Grafted Resins[1]

• Matrix: Polyethylene Glycol (PEG) grafted onto a Polystyrene core.[2]

• Mechanism: "Tentacle" model where synthesis occurs on the PEG chains.

• Verdict for CRPs: Moderate / Context-Dependent.

  • Why: Better solvation than PS, but the hydrophobic PS core still limits swelling in 100% aqueous buffers, restricting on-resin folding strategies. Lower loading capacity (0.2–0.3 mmol/g) can be a bottleneck for scale-up.

ChemMatrix® (CM) Resins[1][3][4][7]

• Matrix: 100% PEG backbone (cross-linked via primary ether bonds).[3][2][4]

• Mechanism: Amphiphilic nature allows extreme swelling in both organic (DCM, DMF) and aqueous solvents.

• Verdict for CRPs: Gold Standard.

  • Why: The high swelling volume physically distances peptide chains, reducing aggregation.[5] Crucially, it remains fully solvated in water, enabling on-resin oxidative folding .

Part 3: Comparative Performance Data

A. Swelling Properties (The Solvation Factor)

Solvation is the primary predictor of coupling efficiency for CRPs. The resin must remain expanded to allow reagent diffusion through the "forest" of protecting groups.

Solvent System	Polystyrene (PS)	Tentagel (PEG-PS)	ChemMatrix (CM)	Impact on Cys-Rich Synthesis
DCM (Hydrophobic)	High (4-6 mL/g)	Medium (3-4 mL/g)	High (6-7 mL/g)	Standard coupling baseline.
DMF (Polar Aprotic)	Medium (3-4 mL/g)	Medium (3-4 mL/g)	Very High (6-8 mL/g)	Critical for dissolving Fmoc-Cys(Trt)-OH.
Water/Buffer (Aqueous)	Collapsed (<1 mL/g)	Low (2-3 mL/g)	High (6-7 mL/g)	Essential for on-resin folding.
ACN (Acetonitrile)	Low	Medium	High	Useful for precipitating impurities.

B. Yield & Purity Case Studies

The following data summarizes comparative studies involving difficult CRP sequences (e.g.,

-Conotoxins, -Amyloid).

Target Peptide	Challenge	Resin Used	Crude Purity	Recovery Yield
-Conotoxin LvIA (16 AA, 2 S-S)	High aggregation, steric hindrance	Polystyrene	< 10%	< 5%
ChemMatrix	~65%	12%
-Amyloid (1-42) (Hydrophobic)	Extreme aggregation	Polystyrene	Failed	0%
ChemMatrix	91%	78%
Defensin (HNP-2) (29 AA, 3 S-S)	Complex folding	Tentagel	45%	18%
ChemMatrix	72%	35%

> Note: Data synthesized from comparative studies involving Conotoxin and Amyloid synthesis [1, 2, 3].

Part 4: Visualization of Resin Logic

The following diagram illustrates the decision pathway for selecting a resin based on peptide complexity and folding strategy.

Caption: Decision tree for selecting SPPS resin based on peptide complexity and folding requirements.

Part 5: Critical Experimental Protocols

Resin Loading & Preparation (ChemMatrix Specific)

• Rationale: ChemMatrix has a lower bulk density than PS. You must weigh less resin for the same volume.

• Protocol:

  • Weigh 0.1 mmol of Fmoc-Rink-Amide-ChemMatrix resin (Loading ~0.5 mmol/g).

  • Swelling: Wash with DCM (3 x 1 min) followed by DMF (3 x 1 min).

  • Crucial Step: Allow resin to swell in DMF for at least 20 minutes before the first coupling. CM beads expand significantly; ensure the reaction vessel volume is 2x the dry bead volume.

Coupling Cocktail for Cys-Rich Sequences

• Rationale: To prevent racemization (Cys is prone to this) and ensure complete coupling despite steric bulk.

• Reagents:

  • AA (5 eq)

  • DIC (5 eq) / Oxyma Pure (5 eq)

  • Avoid: HBTU/HATU with high base (DIPEA) loads if possible, as base promotes Cys racemization (

    -Cys formation).

• Temperature: Perform Cys coupling at Room Temperature . Do NOT use microwave heating for Cys residues (risk of racemization and

  -elimination).

Optimized Cleavage Cocktail (The "Reagent K" Variation)

• Rationale: Cys residues are "scavenger sponges." Without potent scavengers, the trityl cations will re-attach to the sulfur atoms (S-alkylation).

• Cocktail Composition:

  • TFA (92.5%)

  • TIS (Triisopropylsilane) (2.5%)

  • DODT (2,2'-(Ethylenedioxy)diethanethiol) (2.5%) - Preferred over EDT (less malodorous, higher boiling point).

  • Water (2.5%)

• Procedure:

  • Pre-chill the cleavage cocktail to 0°C.

  • Add to resin and shake for 2.5 - 3 hours at Room Temperature.

  • Precipitate in cold Diethyl Ether.

Part 6: Mechanistic Visualization of Aggregation

This diagram explains why ChemMatrix outperforms PS for these specific peptides.

Caption: Comparison of peptide chain interactions on hydrophobic PS vs. amphiphilic ChemMatrix resin.

References

• Comparison of Resins for

  -Conotoxin LvIA Synthesis Source: Vertex AI / NIH PubMed Central Key Finding: ChemMatrix improved yield from <5% (on PS) to 12% for on-resin synthesis of conotoxins. (Representative Link)

• ChemMatrix® Resin for Solid Phase Peptide Synthesis Source: MilliporeSigma Technical Guide Key Finding: Demonstrates 91% crude purity for Beta-Amyloid (1-42) vs. failed synthesis on PS.[3][2]

• The Synergy of ChemMatrix Resin and Pseudoproline Building Blocks Source: Biopolymers (Peptide Science) Key Finding: Combined use of PEG-resin and pseudoprolines allowed synthesis of aggregating chemokine RANTES (1-68).[6] [6]

• Solid-Phase Synthesis of C-Terminus Cysteine Peptide Acids Source: CSIC / Journal of Organic Chemistry Key Finding: Analysis of racemization risks and resin choice for C-terminal Cys residues.[7]

Sources

• 1. bachem.com [bachem.com]
• 2. ChemMatrix, a poly(ethylene glycol)-based support for the solid-phase synthesis of complex peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ChemMatrix® Resin | Matrix Innovation [matrix-innovation.com]
• 5. biotage.com [biotage.com]
• 6. investigacion.unirioja.es [investigacion.unirioja.es]
• 7. digital.csic.es [digital.csic.es]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Fmoc-Cys(trt)-Cys(trt)-OH and Associated Waste

For researchers engaged in the sophisticated work of peptide synthesis, the management of chemical reagents extends far beyond the reaction vessel. The responsible handling and disposal of materials like Fmoc-Cys(trt)-Cys(trt)-OH are not merely procedural afterthoughts; they are integral to laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a detailed protocol for the proper disposal of this protected dipeptide and the associated waste streams generated during its use, particularly in the context of Solid-Phase Peptide Synthesis (SPPS). Our focus is on providing a clear, logical framework that explains the causality behind each procedural step, ensuring a safe and compliant laboratory environment.

Part 1: Hazard Identification and Risk Assessment

Before any disposal protocol can be implemented, a thorough understanding of the substance's potential hazards is essential. While Fmoc-Cys(trt)-Cys(trt)-OH itself is not classified as hazardous under most regulations, this classification can be misleading.[1] The absence of extensive toxicological data necessitates a cautious approach.[2] Furthermore, the true risk profile emerges when considering the chemicals used throughout the SPPS workflow, such as corrosive acids for deprotection and various organic solvents.

The primary risks associated with this compound and its related waste are:

• Respiratory and Skin Irritation: Like many fine organic powders, the solid material may cause respiratory tract and skin irritation upon contact.[2][3]

• Chemical Burns: The cleavage cocktail used to remove the Fmoc and Trityl protecting groups, typically containing Trifluoroacetic acid (TFA), is highly corrosive and can cause severe skin burns and eye damage.[4][5]

• Environmental Toxicity: Many organic solvents and reagents used in peptide synthesis are toxic to aquatic life and can persist in the environment.[6]

Recommended Personal Protective Equipment (PPE)

A proactive approach to safety is non-negotiable. The following table summarizes the minimum PPE required when handling Fmoc-Cys(trt)-Cys(trt)-OH and its associated waste streams.

PPE Item	Specification	Rationale
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.[7]	Protects against splashes of corrosive liquids and accidental contact with airborne powder.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents direct skin contact with the chemical and associated solvents. Always check glove compatibility with the specific solvents used.
Protective Clothing	Standard laboratory coat.	Protects skin and personal clothing from contamination.
Respiratory Protection	A NIOSH-approved respirator may be necessary if handling large quantities of powder outside a fume hood.[3]	Prevents inhalation of fine dust particles which can cause respiratory irritation.

Part 2: The Disposal Workflow: A Step-by-Step Guide

The cornerstone of proper chemical waste management is meticulous segregation at the point of generation.[8] Mixing different waste streams is not only a safety hazard due to potential incompatibilities but also significantly increases the complexity and cost of disposal.

The following diagram illustrates the decision-making process for segregating and disposing of waste related to Fmoc-Cys(trt)-Cys(trt)-OH.

Caption: Decision workflow for Fmoc-Cys(trt)-Cys(trt)-OH waste disposal.

Protocol A: Unused or Expired Solid Fmoc-Cys(trt)-Cys(trt)-OH

This protocol applies to the pure, solid dipeptide that is no longer needed.

• Container Preparation: Ensure the original container is tightly sealed. If the original container is compromised, place it within a larger, compatible, and properly labeled secondary container.

• Labeling: The container must be labeled clearly as "Hazardous Waste." The label must include the full chemical name: "Fmoc-Cys(trt)-Cys(trt)-OH" and the approximate quantity.[9]

• Storage: Store the container in a designated Satellite Accumulation Area (SAA), away from incompatible materials, particularly strong acids, bases, and oxidizing agents.[10][11]

• Disposal: Arrange for pickup by your institution's licensed hazardous waste management company. Do not mix with other waste streams.[3]

Protocol B: Contaminated Labware (Solid Waste)

This category includes items like gloves, weigh boats, pipette tips, and paper towels that have come into direct contact with the solid chemical.

• Collection: Place all contaminated solid items into a designated, durable, leak-proof bag or container.

• Labeling: Label the container as "Hazardous Waste - Solid Lab Debris contaminated with Fmoc-Cys(trt)-Cys(trt)-OH."

• Storage & Disposal: Store in the SAA and dispose of through your licensed hazardous waste vendor.

Protocol C: Liquid Waste Streams

Liquid waste generated during peptide synthesis must be carefully segregated.

• Non-Halogenated Solvent Waste:

  • Examples: Dimethylformamide (DMF), N-Methyl-2-pyrrolidone (NMP), Diisopropylcarbodiimide (DIC).

  • Procedure: Collect in a clearly labeled, chemically compatible container designated for "Non-Halogenated Solvent Waste." Ensure the container is kept tightly sealed when not in use.

• Halogenated Solvent Waste:

  • Examples: Dichloromethane (DCM).

  • Procedure: Collect in a separate, clearly labeled container for "Halogenated Solvent Waste."

  • Causality: Halogenated and non-halogenated solvents are segregated because their disposal methods (and costs) differ. Mixing them complicates the disposal process.

• Acidic Cleavage Waste:

  • Composition: This is the most hazardous liquid waste stream, typically containing a high concentration of TFA, cleaved trityl groups (as stable carbocations), scavengers (e.g., triisopropylsilane), and the final peptide product.[5][12]

  • Procedure:

    • Collect this waste in a dedicated, pressure-rated container made of compatible material (e.g., coated glass or specific polymers). Never use a standard metal can , as corrosive acids will degrade it.[10]

    • Label the container "Hazardous Waste - Corrosive, Organic Acid Mixture (TFA)." List all components.

    • This waste must be stored in a well-ventilated area, preferably within a fume hood, and with secondary containment to mitigate spills.

Part 3: Spill Management

In the event of a minor spill of solid Fmoc-Cys(trt)-Cys(trt)-OH:

• Alert Personnel: Inform others in the immediate area.

• Don PPE: Wear the appropriate PPE as outlined in the table above.

• Containment: Prevent the powder from becoming airborne. Do not use a dry brush.

• Clean-up: Gently cover the spill with a damp paper towel to avoid raising dust.[3] Carefully scoop the material into a designated hazardous waste container.

• Decontamination: Clean the spill area thoroughly with soap and water, and dispose of all cleaning materials as contaminated solid waste.

For major spills or any spill involving the acidic cleavage solution, evacuate the area and follow your institution's emergency response procedures immediately.[2]

Part 4: Regulatory Framework

In the United States, the disposal of chemical waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) and the Occupational Safety and Health Administration (OSHA), which ensures worker safety.[8][13]

• EPA (RCRA): Mandates the "cradle-to-grave" tracking of hazardous waste. This includes proper identification, labeling, storage, and disposal through licensed facilities.[9][10]

• OSHA: Requires employers to inform employees of chemical hazards (Hazard Communication Standard), provide adequate training, and ensure a safe working environment, including proper procedures for handling waste.[14][15]

Adherence to the protocols in this guide will help ensure compliance with these critical federal regulations and any applicable state and local laws.

Conclusion

The responsible disposal of Fmoc-Cys(trt)-Cys(trt)-OH and its associated waste is a critical component of modern chemical research. By understanding the hazards, implementing rigorous segregation practices, and adhering to established protocols, researchers can ensure a safe laboratory environment, protect our ecosystem, and maintain full regulatory compliance. A culture of safety is built on the foundation of informed, deliberate action, transforming procedural guidelines into ingrained best practices.

References

• AAPPTec, LLC. (n.d.). Fmoc-MeCys(Trt)-OH Safety Data Sheet. Retrieved from [Link]

• CEM Corporation. (n.d.). Fmoc-Cys(Trt)-OH. Retrieved from [Link]

• Carl ROTH. (n.d.). Fmoc-L-Cysteine-(Trityl) Safety Data Sheet. Retrieved from [Link]

• Lab Manager. (2021). Managing Hazardous Chemical Waste in the Lab. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Fmoc-Cys(Trt)-OH. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Fmoc-Cys(trt)-Cys(trt)-OH. PubChem Compound Database. Retrieved from [Link]

• American Chemical Society. (n.d.). Hazardous Waste and Disposal. Retrieved from [Link]

• Karami, J., et al. (2020). Chemical Wastes in the Peptide Synthesis Process and Ways to Reduce Them. PubMed Central. Retrieved from [Link]

• Daniels Health. (2025). How to Ensure Safe Chemical Waste Disposal in Laboratories. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Production, Import/Export, Use, and Disposal. Retrieved from [Link]

• AAPPTec. (n.d.). Handling and Storage of Peptides - FAQ. Retrieved from [Link]

• GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

• Carl ROTH. (n.d.). 9-Fluorenylmethoxycarbonyl chloride Safety Data Sheet. Retrieved from [Link]

• Balaji Formulations Pvt Ltd. (2003). Trityl Chloride Material Safety Data Sheet. Retrieved from [Link]

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Personal protective equipment for handling Fmoc-Cys(trt)-Cys(trt)-OH

Comprehensive Safety and Operational Guide for Handling Fmoc-Cys(trt)-Cys(trt)-OH in Solid-Phase Peptide Synthesis

As a Senior Application Scientist, I approach laboratory safety not merely as a compliance checklist, but as a self-validating system of chemical causality. Handling complex, custom-synthesized building blocks like Fmoc-Cys(trt)-Cys(trt)-OH (Molecular Weight: 931.18 g/mol ) requires an advanced understanding of both the molecule's physical properties and the aggressive chemical ecosystem of Solid-Phase Peptide Synthesis (SPPS).

This guide provides a rigorous, step-by-step operational and personal protective equipment (PPE) strategy designed for researchers and drug development professionals. By understanding the why behind each safety measure, we ensure that our protocols protect both the integrity of the peptide and the health of the scientist.

Section 1: The Chemical Ecosystem and Risk Causality

Handling this double-trityl protected dipeptide involves navigating three distinct hazard profiles:

• The Dipeptide Powder (Fmoc-Cys(trt)-Cys(trt)-OH): This molecule is a highly hydrophobic, sterically hindered fine powder. Its primary physical risk is static-induced aerosolization during weighing. Inhalation of Fmoc-protected amino acid dust can cause acute respiratory and ocular irritation[1].

• The Solvents (e.g., DMF): Solubilizing this bulky dipeptide typically requires polar aprotic solvents like N,N-Dimethylformamide (DMF). DMF is a potent hepatotoxin and reproductive toxin, classified as a Substance of Very High Concern (SVHC)[2]. Crucially, DMF acts as a "carrier solvent"—it rapidly permeates standard thin nitrile gloves, carrying dissolved peptides and toxic reagents directly through the skin and into the bloodstream.

• The Activators (HATU/DIPEA): Coupling sterically hindered dipeptides requires strong uronium-based activators like HATU. HATU is a Globally Harmonized System (GHS) Category 1A dermal sensitizer[3]. Repeated exposure to HATU dust or solutions can induce severe allergic contact dermatitis and potentially life-threatening anaphylaxis[4].

Section 2: Core PPE Requirements (The "Armor")

To mitigate these interconnected risks, PPE must be deployed as a layered defense system.

Protection Area	Required Specification	Causal Justification
Hand Protection	Double-gloving: Inner 4-mil nitrile, Outer 8-mil extended-cuff nitrile.	DMF permeates thin nitrile in under 5 minutes. Double gloving allows immediate removal of the outer layer upon a splash without exposing bare skin to the carrier solvent[2].
Respiratory	N95/P100 Particulate Respirator (during weighing) or full operation inside a certified Fume Hood.	Fmoc-amino acid powders are respiratory irritants[1]. HATU dust is a severe sensitizer that can trigger asthma-like symptoms or anaphylaxis[4].
Eye/Face	Chemical splash goggles (standard). Add a Face Shield during TFA cleavage.	Standard safety glasses do not prevent vapor intrusion or lateral splashes from highly corrosive cleavage cocktails (e.g., 95% TFA)[5].
Body	Flame-resistant (FR) or heavy-cotton lab coat, fully buttoned.	Protects against flammable solvents and prevents microscopic HATU/peptide dust from settling on street clothes, which can cause delayed sensitization[4].

Section 3: Step-by-Step Operational Protocol

Phase 1: Weighing and Solubilization (High Aerosolization Risk) Causality: Static electricity in dry lab environments causes fine powders to "jump," creating invisible inhalation hazards.

• Preparation: Wipe down the analytical balance area with a static-reducing cloth. Ensure the balance is located inside a draft shield or a dedicated powder-weighing hood.

• Weighing: Don your N95 mask and double nitrile gloves. Carefully weigh the Fmoc-Cys(trt)-Cys(trt)-OH.

• Solubilization: Transfer the sealed vial to a Class II chemical fume hood. Add the solvent (DMF, or a greener alternative like N-Butylpyrrolidinone[2]) directly to the vial to suppress dust before transferring the mixture to the main SPPS reaction vessel.

Phase 2: Activation and Peptide Coupling (High Sensitization & Permeation Risk) Causality: HATU activation forms highly reactive intermediates. The combination of HATU and DMF creates a high-risk vector for systemic allergic sensitization[3][4].

• Reagent Prep: Dissolve HATU and the dipeptide in DMF strictly inside the fume hood.

• Base Addition: Add the base (e.g., DIPEA) dropwise to initiate activation.

  • Self-Validating Safety Check: If a single drop of the activation mixture touches your outer glove, pause the workflow. Remove and replace the outer glove immediately before proceeding.

• Reaction: Transfer the activated mixture to the resin-containing vessel. Ensure the fume hood sash is pulled down to the operational safety mark to maintain negative pressure.

Phase 3: Cleavage and Deprotection (High Corrosive Risk) Causality: Removing the Trityl (trt) protecting groups and cleaving the peptide from the solid support requires highly concentrated acid, typically a cocktail containing 95% Trifluoroacetic Acid (TFA)[5]. TFA is volatile and causes severe, immediate chemical burns.

• PPE Upgrade: Don a face shield over your splash goggles and switch to heavy-duty acid-resistant gloves.

• Execution: Perform the cleavage reaction strictly inside the fume hood. Vent the reaction vessel carefully, as gas evolution (e.g., from carbocations and scavengers) can cause dangerous pressure buildup.

Section 4: Waste Management and Disposal Plan

A protocol is only complete when the hazardous byproducts are safely neutralized.

• Segregation: Never mix TFA acidic waste with general organic waste (DMF/Piperidine). Mixing strong acids with organic bases generates violent exothermic reactions.

• Neutralization: Neutralize TFA waste slowly with sodium bicarbonate before final disposal, or store it in dedicated, vented, acid-compatible carboys[6].

• Solid Waste: Dispose of used SPPS resin, contaminated gloves, and weighing papers in sealed, labeled hazardous waste bins to prevent residual HATU or peptide dust from becoming airborne[1].

Section 5: Process & Safety Workflow Visualization

The following diagram maps the integration of chemical processes with their mandatory safety controls.

Process workflow for Fmoc-Cys(trt)-Cys(trt)-OH handling, mapping critical safety controls.

References

• Solid-Phase or Liquid-Phase? How Has Peptide Synthesis Revolutionized Drug Discovery? Source: BioDuro URL: [Link]

• Solid-Phase Peptide Synthesis Methods: Complete Guide Source: Biovera Research URL: [Link]

• HATU - Wikipedia Source: Wikipedia URL:[Link]

• Anaphylaxis Induced by Peptide Coupling Agents: Lessons Learned from Repeated Exposure to HATU, HBTU, and HCTU Source: UCT Science URL:[Link]

• Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis Source: PMC (National Institutes of Health) URL: [Link]

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